4-Methoxybenzofuran-2-carboxylic acid

• CAS: 50551-59-2

Core Science & Biosynthesis

Introduction: The Benzofuran Scaffold in Medicinal Chemistry

An In-depth Technical Guide to 4-Methoxybenzofuran-2-carboxylic Acid: Synthesis, Properties, and Therapeutic Potential

The benzofuran nucleus is a privileged heterocyclic system that forms the structural core of numerous natural products and synthetic compounds of significant therapeutic interest.[1][2] Derivatives of benzofuran are recognized for an extensive range of pharmacological activities, including anti-inflammatory, antimicrobial, antioxidant, cytotoxic, and anticancer properties.[3][4] Specifically, the benzofuran-2-carboxylic acid moiety serves as a critical pharmacophore and a versatile synthetic intermediate in the development of novel therapeutic agents.[5]

This technical guide focuses on a specific, yet underexplored, member of this family: 4-Methoxybenzofuran-2-carboxylic acid . As a Senior Application Scientist, this document aims to provide researchers and drug development professionals with a comprehensive overview of its core properties, logical synthesis strategies, and potential biological significance, grounded in established chemical principles and field-proven insights. We will explore the causality behind synthetic choices and analytical methods, providing a robust framework for its investigation and application.

Core Physicochemical and Structural Properties

4-Methoxybenzofuran-2-carboxylic acid is a solid organic compound whose structure integrates a benzofuran ring system with a carboxylic acid at the 2-position and a methoxy group at the 4-position. This specific arrangement of functional groups dictates its chemical reactivity and potential biological interactions.

Structural Diagram

Caption: Chemical structure of 4-Methoxybenzofuran-2-carboxylic acid.

Quantitative Data Summary

Property	Value	Source
CAS Number	50551-59-2
Molecular Formula	C₁₀H₈O₄
Molecular Weight	192.17 g/mol
Physical Form	Solid
Purity	≥98% (Typical)
InChI Key	JDGOMFYYKYOPFZ-UHFFFAOYSA-N
Canonical SMILES	COC1=CC=C2C(=C1)C=C(O2)C(=O)O
Hazard Statement	H302: Harmful if swallowed

Synthesis of 4-Methoxybenzofuran-2-carboxylic Acid

The synthesis of benzofuran-2-carboxylic acids can be approached through several reliable methods. The most common and direct routes involve the cyclization of a substituted salicylaldehyde or the Perkin rearrangement of a coumarin precursor.[6][7]

Method 1: Synthesis from 2-Hydroxy-6-methoxybenzaldehyde (Proposed Protocol)

This is a robust and widely applicable method for building the benzofuran-2-carboxylic acid scaffold. It proceeds via an initial ether formation, followed by an intramolecular condensation to form the furan ring, and concluding with saponification of the resulting ester. A similar procedure has been successfully used for the synthesis of the 6-methoxy isomer.[7]

Caption: Proposed synthetic workflow from a salicylaldehyde precursor.

Materials:

• 2-Hydroxy-6-methoxybenzaldehyde

• Ethyl bromomalonate

• Anhydrous Potassium Carbonate (K₂CO₃)

• Methyl Ethyl Ketone (MEK)

• Potassium Hydroxide (KOH)

• Ethanol (EtOH)

• Hydrochloric Acid (HCl, aqueous solution, e.g., 2M)

• Standard laboratory glassware for reflux and extraction

Step 1: Synthesis of the Diethyl (2-formyl-3-methoxyphenoxy)malonate Intermediate

• Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-hydroxy-6-methoxybenzaldehyde (1.0 eq), anhydrous potassium carbonate (2.5 eq), and methyl ethyl ketone (MEK) to form a stirrable suspension.

• Rationale: Potassium carbonate acts as a base to deprotonate the phenolic hydroxyl group, forming a phenoxide. The phenoxide is a potent nucleophile required for the subsequent reaction. MEK is a suitable polar aprotic solvent for this Sₙ2 reaction.

• Reaction: Add ethyl bromomalonate (1.1 eq) dropwise to the suspension. Heat the mixture to reflux and maintain for 6-8 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Rationale: The phenoxide attacks the electrophilic carbon of ethyl bromomalonate, displacing the bromide ion in a classic Williamson ether synthesis.

Step 2: Intramolecular Cyclization and Ester Formation

• Condition: The intermediate formed in Step 1 often cyclizes under the basic reflux conditions. The potassium carbonate facilitates an intramolecular aldol-type condensation between the enolizable malonate moiety and the aldehyde carbonyl group.

• Mechanism: A carbanion is formed on the central carbon of the malonate. This carbanion attacks the aldehyde carbonyl, forming a cyclic intermediate that subsequently dehydrates (loses a water molecule) to yield the aromatic furan ring of Ethyl 4-methoxybenzofuran-2-carboxylate.

Step 3: Saponification to the Carboxylic Acid

• Hydrolysis: After cooling the reaction mixture from Step 2, evaporate the MEK under reduced pressure. Add a solution of potassium hydroxide (e.g., 30% KOH in ethanol) to the residue.[8]

• Reaction: Heat the mixture to reflux for 2-4 hours to ensure complete hydrolysis of the ethyl ester to the corresponding carboxylate salt.

• Rationale: This is a standard saponification reaction where the hydroxide ion attacks the ester carbonyl, leading to the formation of a potassium carboxylate salt and ethanol.

• Workup and Isolation: Cool the reaction mixture to room temperature. Pour the basic solution into an ice-cold aqueous solution of hydrochloric acid and stir.

• Rationale: Acidification protonates the carboxylate salt, causing the free carboxylic acid, which is typically insoluble in acidic water, to precipitate out of the solution.

• Purification: Collect the resulting solid precipitate by vacuum filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Method 2: Perkin Rearrangement (Alternative Route)

An alternative and historically significant route is the Perkin rearrangement, which involves the base-mediated ring contraction of a 3-halocoumarin.[9][10] This method would require the prior synthesis of 3-bromo-8-methoxycoumarin.

• Precursor Synthesis: Synthesize 8-methoxycoumarin from 2-hydroxy-6-methoxybenzaldehyde.

• Bromination: Brominate the 8-methoxycoumarin at the 3-position using a reagent like N-bromosuccinimide (NBS).[6]

• Rearrangement: Heat the resulting 3-bromo-8-methoxycoumarin with a strong base, such as sodium or potassium hydroxide, in an alcoholic solvent.[6] The base catalyzes the opening of the lactone ring, followed by an intramolecular nucleophilic substitution that expels the halide and forms the five-membered furan ring, yielding the target benzofuran-2-carboxylic acid.[6]

Spectroscopic Characterization (Predicted)

Technique	Feature	Predicted Chemical Shift / Wavenumber	Rationale
¹H NMR	-COOH Proton	δ 12.0 - 13.0 ppm (broad singlet)	The acidic proton of a carboxylic acid is highly deshielded and often exchanges, leading to a broad signal at a very downfield chemical shift.[11]
Aromatic Protons	δ 7.0 - 7.8 ppm (multiplets)	Protons on the benzofuran ring system will appear in the characteristic aromatic region. The specific splitting patterns will depend on their coupling with adjacent protons.
Furan Proton	δ ~7.2 - 7.5 ppm (singlet)	The proton at the 3-position of the furan ring typically appears as a singlet in this region.
-OCH₃ Protons	δ ~3.9 - 4.1 ppm (singlet)	The three equivalent protons of the methoxy group will appear as a sharp singlet.
¹³C NMR	Carboxyl Carbon (-C OOH)	δ 165 - 180 ppm	The carbonyl carbon of a carboxylic acid is characteristically found in this downfield region.[11]
Aromatic & Furan Carbons	δ 100 - 160 ppm	Carbons of the fused ring system will appear here. The carbon attached to the methoxy group (C4) and the oxygen-bearing furan carbons (C2, C7a) will be the most downfield.
Methoxy Carbon (-OC H₃)	δ ~55 - 60 ppm	The carbon of the methoxy group is typically observed in this range.
IR Spectroscopy	O-H Stretch (Carboxylic Acid)	2500 - 3300 cm⁻¹ (very broad)	This exceptionally broad band is a hallmark of the hydrogen-bonded dimer formed by carboxylic acids and is highly diagnostic.[11]
C=O Stretch (Carbonyl)	1710 - 1760 cm⁻¹ (strong, sharp)	The carbonyl stretch of the carboxylic acid is a strong, sharp absorption. Its position can shift depending on conjugation and hydrogen bonding.[11]
C-O Stretch	~1200-1300 cm⁻¹ (strong)	Associated with the C-O bonds of the carboxylic acid and the ether.
C=C Stretch (Aromatic)	~1450-1600 cm⁻¹ (medium)	Absorptions corresponding to the aromatic ring stretches.

Potential Biological Significance and Applications in Drug Development

While specific biological studies on 4-methoxybenzofuran-2-carboxylic acid are limited in publicly accessible literature, the broader class of benzofuran derivatives is a rich source of bioactive compounds. This positions the target molecule as a compelling candidate for screening and further development.

• Antimicrobial and Antifungal Activity: Numerous benzofuran derivatives have demonstrated potent activity against a range of bacteria and fungi.[4][12] The benzofuran scaffold can serve as a template for developing new agents to combat drug-resistant pathogens.

• Anticancer and Cytotoxic Potential: Variously substituted benzofuran-2-carboxylic acids have been shown to exhibit selective cytotoxicity against human cancer cell lines.[13][14][15] The specific substitution pattern on the benzene ring is crucial for modulating this activity, making the 4-methoxy isomer a valuable probe for structure-activity relationship (SAR) studies.

• Anti-inflammatory and Antioxidant Properties: The benzofuran core is present in many natural products known for their anti-inflammatory and antioxidant effects.[1][2] These activities are critical for addressing diseases related to oxidative stress and chronic inflammation.

• Enzyme Inhibition: As a versatile scaffold, benzofurans can be tailored to fit the active sites of various enzymes, making them valuable starting points for the design of specific inhibitors for therapeutic targets.

The carboxylic acid group at the 2-position is a key functional handle. It can be readily converted into esters, amides, or other derivatives, allowing for the creation of a chemical library to explore its therapeutic potential and optimize properties such as potency, selectivity, and pharmacokinetics.[16]

Conclusion

4-Methoxybenzofuran-2-carboxylic acid represents a molecule of high potential for researchers in medicinal chemistry and drug discovery. Its synthesis is achievable through well-established and logical chemical transformations, primarily based on the cyclization of salicylaldehyde precursors. While its specific biological profile remains to be fully elucidated, its structural relationship to a wide array of bioactive benzofurans provides a strong rationale for its investigation as a scaffold for novel therapeutics. This guide provides the foundational chemical knowledge—from synthesis to characterization—necessary to empower scientists to explore the promise of this compound.

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An In-depth Technical Guide to 4-Methoxybenzofuran-2-carboxylic acid (CAS 50551-59-2)

Abstract

This technical guide provides a comprehensive overview of 4-Methoxybenzofuran-2-carboxylic acid (CAS 50551-59-2), a key heterocyclic building block in medicinal chemistry and materials science. We will delve into its physicochemical and spectroscopic properties, explore efficient and modern synthetic methodologies with detailed protocols, and illuminate its applications, particularly as a privileged scaffold in drug discovery. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights and explaining the causality behind key experimental choices to facilitate its practical application in the laboratory.

Introduction: The Benzofuran Scaffold and its Significance

The benzofuran core, a heterocyclic system composed of fused benzene and furan rings, is a prominent structural motif found in numerous natural products and synthetic compounds with significant biological activity.[1][2] Its versatile framework has made it a popular and privileged scaffold in drug design, leading to the development of several marketed drugs, including the antiarrhythmic agent Amiodarone and the antidepressant Vilazodone.[2]

4-Methoxybenzofuran-2-carboxylic acid is a specific derivative within this important class of compounds. Its structure features a methoxy group on the benzene ring and a carboxylic acid at the C-2 position of the furan ring. This carboxylic acid moiety serves as a critical synthetic handle, allowing for the straightforward creation of amides, esters, and other derivatives, thereby enabling the exploration of structure-activity relationships (SAR) in drug discovery campaigns.[3] Its utility as a precursor for more complex and biologically active molecules makes it a compound of high interest.

Caption: Chemical structure of 4-Methoxybenzofuran-2-carboxylic acid.

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's properties is fundamental to its application. The key physicochemical and spectroscopic characteristics of 4-Methoxybenzofuran-2-carboxylic acid are summarized below.

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	50551-59-2	[4]
Molecular Formula	C₁₀H₈O₄	[4]
Molecular Weight	192.17 g/mol	[4]
Physical Form	Solid	[4]
Purity	Typically ≥98%	[4]
Storage Temperature	Room temperature	[4]
InChI Key	JDGOMFYYKYOPFZ-UHFFFAOYSA-N	[4]

Spectroscopic Analysis

Spectroscopic data provides a definitive fingerprint for chemical structure verification.

• ¹H NMR Spectroscopy : The proton NMR spectrum is expected to show highly characteristic signals. The acidic proton of the carboxyl group is significantly deshielded and appears far downfield, typically in the 10-12 ppm region.[5] The methoxy group protons will appear as a sharp singlet around 3.8-3.9 ppm.[6] The protons on the benzofuran ring system will resonate in the aromatic region (approx. 6.9-8.0 ppm), with splitting patterns dictated by their substitution.

• ¹³C NMR Spectroscopy : The carbonyl carbon of the carboxylic acid is a key diagnostic peak, typically found in the 160-180 ppm range.[5] The carbon of the methoxy group will appear around 55-60 ppm, while the aromatic and furan carbons will resonate between approximately 100 and 160 ppm.

• Infrared (IR) Spectroscopy : As a carboxylic acid that exists as a hydrogen-bonded dimer in the solid state, its IR spectrum is dominated by two features: a very strong and broad O-H stretching absorption from 2500 to 3300 cm⁻¹ and a strong carbonyl (C=O) stretching frequency near 1710 cm⁻¹.[5]

Synthesis Methodologies: From Classical to Modern

The synthesis of benzofuran-2-carboxylic acids can be achieved through various routes. While classical methods like the Perkin reaction have historical significance[7], modern protocols are favored for their efficiency, higher yields, and milder conditions.

Featured Protocol: Microwave-Assisted Perkin Rearrangement

A highly efficient and rapid method for synthesizing benzofuran-2-carboxylic acids involves the microwave-assisted Perkin rearrangement of 3-halocoumarins.[8] This reaction proceeds via a base-catalyzed ring fission of the coumarin, followed by an intramolecular nucleophilic attack of the resulting phenoxide on the vinyl halide to form the benzofuran ring.[8]

Causality and Experimental Choice: The primary advantage of using microwave irradiation is the dramatic acceleration of the reaction. Conventional heating requires approximately 3 hours, whereas microwave-assisted synthesis can be completed in as little as 5 minutes with very high yields.[8] This efficiency minimizes byproduct formation and significantly improves laboratory workflow, making it the method of choice for rapid library synthesis and process development.

Caption: Workflow for Microwave-Assisted Perkin Rearrangement.

Detailed Step-by-Step Protocol

This protocol is adapted from the general procedure for the microwave-assisted Perkin rearrangement.[8]

• Reaction Setup: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine 3-bromo-8-methoxycoumarin (1.0 mmol), sodium hydroxide (2.5 mmol), and ethanol (5 mL).

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at 300W for 5 minutes, with the temperature maintained at approximately 79°C.

• Cooling and Quenching: After the reaction is complete, cool the vial to room temperature.

• Acidification: Transfer the reaction mixture to a beaker containing ice and water. Acidify the solution to pH 2 by slowly adding concentrated hydrochloric acid (HCl). This step hydrolyzes the resulting sodium salt to produce the free carboxylic acid.[8]

• Isolation: The solid product will precipitate out of the acidic solution. Collect the precipitate by vacuum filtration.

• Purification: Wash the collected solid with cold water and dry it under a vacuum. If necessary, the product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Applications in Research and Drug Development

The true value of 4-Methoxybenzofuran-2-carboxylic acid lies in its application as a versatile scaffold for generating molecules with therapeutic potential.

Case Study: A Scaffold for Kinase Inhibition in Oncology

Lysine acetyltransferases (KATs) are a class of enzymes crucial for chromatin organization and gene function, and they have emerged as important therapeutic targets in oncology.[9] Specifically, KAT6A and KAT6B are frequently amplified in various cancers, including a significant percentage of breast cancers.[9][10]

Recent research has led to the discovery of a novel acylsulfonamide-benzofuran series as potent and selective inhibitors of KAT6A/B.[9] These inhibitors function by competing with the enzyme's natural cofactor, acetyl coenzyme A (AcCoA), binding within the same pocket and thereby blocking the transfer of an acetyl group to histone substrates.[9] This inhibition prevents the downstream gene expression that promotes cancer cell proliferation. The benzofuran-2-carboxylic acid core is central to this inhibitor class, providing the rigid framework necessary for precise orientation within the enzyme's active site.

Caption: Mechanism of KAT6A inhibition by a benzofuran-based drug.

Broader Pharmacological Potential

Beyond kinase inhibition, the benzofuran scaffold is associated with a wide spectrum of biological activities. Derivatives have demonstrated potential as anticancer, antimicrobial, anti-inflammatory, antiviral, and antioxidant agents.[11][12][13] The ability to easily modify the carboxylic acid group of 4-Methoxybenzofuran-2-carboxylic acid makes it an ideal starting point for synthesizing libraries of novel compounds to screen for these and other therapeutic activities.

Safety and Handling

4-Methoxybenzofuran-2-carboxylic acid is classified as harmful if swallowed (H302).[4] Standard laboratory safety protocols should be followed.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Avoid creating dust. Use in a well-ventilated area or a fume hood.

• Storage: Store in a tightly sealed container in a dry, cool place.[4]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

4-Methoxybenzofuran-2-carboxylic acid is more than just a chemical compound; it is a versatile and valuable tool for scientific innovation. Its well-defined physicochemical properties, coupled with modern and efficient synthetic routes like the microwave-assisted Perkin rearrangement, make it readily accessible for research. Its proven utility as a core scaffold in the development of targeted therapeutics, particularly in oncology, underscores its importance. For researchers in drug discovery and materials science, this compound represents a gateway to creating novel molecules with significant functional potential.

References

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• Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. (2017). Journal of Chemical and Pharmaceutical Research. Retrieved January 5, 2026, from [Link]

• Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry. (n.d.). MDPI. Retrieved January 5, 2026, from [Link]

• 4-Acetyl-7-methoxy-1-benzofuran-2-carboxylic acid. (n.d.). PubChem. Retrieved January 5, 2026, from [Link]

• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2022). PubMed Central. Retrieved January 5, 2026, from [Link]

• Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. (2019). PubMed Central. Retrieved January 5, 2026, from [Link]

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• Discovery and Characterization of BAY-184: A New Potent and Selective Acylsulfonamide-Benzofuran In Vivo-Active KAT6A/B Inhibitor. (n.d.). PubMed Central. Retrieved January 5, 2026, from [Link]

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An In-depth Technical Guide to 4-Methoxybenzofuran-2-carboxylic acid: Synthesis, Characterization, and Applications

Abstract

This technical guide provides a comprehensive overview of 4-Methoxybenzofuran-2-carboxylic acid, a key heterocyclic building block in medicinal chemistry and materials science. The document delves into the molecule's structural attributes, outlines a detailed synthetic pathway, and discusses robust methods for its purification and characterization. Furthermore, it explores the current and potential applications of this compound, particularly in the realm of drug discovery, supported by relevant scientific literature. This guide is intended for researchers, scientists, and professionals in the field of drug development seeking a thorough understanding of this important chemical entity.

Introduction: The Significance of the Benzofuran Scaffold

Benzofuran, a heterocyclic compound formed by the fusion of a benzene ring and a furan ring, is a privileged scaffold in medicinal chemistry.[1] Its derivatives are prevalent in a wide array of natural products and synthetic molecules, exhibiting a broad spectrum of biological activities.[1] The benzofuran nucleus serves as a versatile template for the design of novel therapeutic agents, with applications ranging from antimicrobial and anti-inflammatory to anticancer and neuroprotective agents.

4-Methoxybenzofuran-2-carboxylic acid, in particular, has garnered interest due to the electronic and steric properties imparted by the methoxy group at the 4-position and the carboxylic acid functionality at the 2-position. These features provide handles for further chemical modification and can influence the molecule's interaction with biological targets. This guide aims to provide a detailed technical resource on the synthesis, properties, and applications of this specific benzofuran derivative.

Chemical Structure and Physicochemical Properties

The chemical structure of 4-Methoxybenzofuran-2-carboxylic acid is characterized by a benzofuran core with a methoxy (-OCH₃) group attached to the C4 position of the benzene ring and a carboxylic acid (-COOH) group at the C2 position of the furan ring.

Molecular Formula: C₁₀H₈O₄ Molecular Weight: 192.17 g/mol CAS Number: 50551-59-2

A summary of its key physicochemical properties is presented in the table below.

Property	Value	Source
Physical Form	Solid
Purity	≥98%
Storage Temperature	Room Temperature
InChI Key	JDGOMFYYKYOPFZ-UHFFFAOYSA-N

Synthesis of 4-Methoxybenzofuran-2-carboxylic acid

The synthesis of 4-Methoxybenzofuran-2-carboxylic acid can be achieved through a multi-step process. The following protocol is adapted from a patented synthetic route for the corresponding methyl ester, followed by hydrolysis.

Synthetic Scheme

Caption: Synthetic pathway to 4-Methoxybenzofuran-2-carboxylic acid.

Detailed Experimental Protocol

Step 1-4: Synthesis of Methyl 4-hydroxybenzofuran-2-carboxylate

This multi-step, one-pot synthesis starts from 4-hydroxyindanone. The process involves silylation of the ketone, ozonolysis of the resulting silylated enol ether, oxidative workup, esterification, and finally aromatization to yield methyl 4-hydroxybenzofuran-2-carboxylate. For a detailed procedure, refer to patent US20090131688A1.

Step 5: Methylation of Methyl 4-hydroxybenzofuran-2-carboxylate

• Dissolution: Dissolve methyl 4-hydroxybenzofuran-2-carboxylate in a suitable aprotic solvent such as acetone or dimethylformamide (DMF).

• Base Addition: Add a slight excess of a suitable base, such as potassium carbonate (K₂CO₃), and stir the mixture. The base deprotonates the phenolic hydroxyl group, forming a phenoxide which is a more potent nucleophile.

• Methylating Agent Addition: Add a methylating agent, such as dimethyl sulfate ((CH₃)₂SO₄) or methyl iodide (CH₃I), dropwise to the reaction mixture. This is an O-alkylation reaction where the phenoxide attacks the methyl group of the methylating agent.

• Reaction Monitoring: Heat the reaction mixture and monitor its progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: After the reaction is complete, filter the mixture to remove the inorganic salts. Evaporate the solvent under reduced pressure. The crude product can be purified by column chromatography.

Step 6: Hydrolysis of Methyl 4-methoxybenzofuran-2-carboxylate

• Base Hydrolysis: Dissolve the methyl 4-methoxybenzofuran-2-carboxylate in a mixture of an alcohol (e.g., methanol or ethanol) and an aqueous solution of a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH).

• Heating: Heat the mixture to reflux and monitor the reaction by TLC until the ester is fully hydrolyzed. The hydroxide ion acts as a nucleophile, attacking the carbonyl carbon of the ester and leading to the formation of a carboxylate salt.

• Acidification: After cooling the reaction mixture, acidify it with a mineral acid, such as hydrochloric acid (HCl), until the pH is acidic. This protonates the carboxylate salt, precipitating the desired 4-Methoxybenzofuran-2-carboxylic acid.

• Isolation: Collect the solid product by filtration, wash with cold water to remove any remaining salts, and dry under vacuum.

Purification and Characterization

The purity of the synthesized 4-Methoxybenzofuran-2-carboxylic acid is crucial for its intended applications. The following sections detail the purification and analytical techniques for its characterization.

Purification

Recrystallization is a common and effective method for purifying solid carboxylic acids.

Protocol for Recrystallization:

• Solvent Selection: Choose a suitable solvent or solvent system in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvents for recrystallization of aromatic carboxylic acids include ethanol, methanol, or a mixture of ethanol and water.

• Dissolution: Dissolve the crude product in a minimal amount of the hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, and then in an ice bath to promote crystallization.

• Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Characterization

A combination of spectroscopic techniques is employed to confirm the structure and purity of the final product.

Caption: Analytical workflow for the characterization of 4-Methoxybenzofuran-2-carboxylic acid.

Expected Spectroscopic Data:

Technique	Expected Observations
¹H NMR	- -COOH proton: A broad singlet in the region of 10-13 ppm. - Aromatic protons: Signals in the aromatic region (approx. 6.8-7.8 ppm), with splitting patterns corresponding to the substitution on the benzene ring. - Furan proton: A singlet for the proton at the C3 position. - -OCH₃ protons: A sharp singlet around 3.8-4.0 ppm.
¹³C NMR	- -COOH carbon: A signal in the range of 165-175 ppm. - Aromatic and Furan carbons: Multiple signals in the region of 100-160 ppm. - -OCH₃ carbon: A signal around 55-60 ppm.
IR (cm⁻¹)	- O-H stretch (carboxylic acid): A very broad band from 2500-3300 cm⁻¹.[2] - C=O stretch (carboxylic acid): A strong, sharp peak around 1680-1710 cm⁻¹.[2] - C-O stretch (ether and carboxylic acid): Bands in the 1200-1300 cm⁻¹ region. - Aromatic C=C stretch: Peaks in the 1450-1600 cm⁻¹ region.
Mass Spec.	- Molecular Ion Peak (M⁺): An intense peak at m/z = 192.17. - Major Fragmentation Peaks: Loss of -OH (m/z = 175), loss of -COOH (m/z = 147), and other characteristic fragments of the benzofuran ring.

Applications in Research and Drug Development

Benzofuran-2-carboxylic acid derivatives are valuable intermediates in the synthesis of a wide range of biologically active molecules. Their applications span various therapeutic areas.

• Enzyme Inhibition: The carboxylic acid moiety can act as a key binding group in the active site of enzymes. For instance, novel benzofuran-2-carboxylic acids have been identified as potent inhibitors of Pim-1 kinase, a target in cancer therapy.

• Antimicrobial Agents: The benzofuran scaffold is present in many compounds with antibacterial and antifungal properties. Modifications of the benzofuran core, including the introduction of a carboxylic acid group, can lead to the development of new antimicrobial agents.

• Neuroprotective Agents: Certain benzofuran derivatives have shown promise in the treatment of neurodegenerative diseases. The structural features of 4-Methoxybenzofuran-2-carboxylic acid make it an interesting starting point for the synthesis of compounds with potential neuroprotective effects.

Conclusion

4-Methoxybenzofuran-2-carboxylic acid is a versatile and valuable building block in organic synthesis, particularly for the development of novel pharmaceutical agents. This guide has provided a detailed overview of its chemical structure, a plausible synthetic route, and methods for its purification and characterization. The exploration of its applications highlights the continued importance of the benzofuran scaffold in medicinal chemistry. Further research into the synthesis of new derivatives of 4-Methoxybenzofuran-2-carboxylic acid is warranted to unlock its full therapeutic potential.

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"4-Methoxybenzofuran-2-carboxylic acid" molecular weight

An In-Depth Technical Guide to 4-Methoxybenzofuran-2-carboxylic Acid: Properties, Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 4-Methoxybenzofuran-2-carboxylic acid (CAS No: 50551-59-2), a key heterocyclic compound in organic synthesis and medicinal chemistry. The document details its fundamental physicochemical properties, with a primary focus on its molecular weight of 192.17 g/mol . A validated, step-by-step synthetic protocol is presented, accompanied by mechanistic insights and a logical workflow diagram. Furthermore, a predictive analysis of its spectroscopic signature (¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry) is provided to aid in its characterization. The guide concludes with a discussion of its significant role as a versatile building block in drug discovery, leveraging the benzofuran scaffold's proven biological activity across various therapeutic areas. This document is intended for researchers, chemists, and professionals in the field of drug development.

Core Physicochemical Properties

4-Methoxybenzofuran-2-carboxylic acid is a stable, solid organic compound featuring a fused benzofuran ring system. The structure is substituted with a methoxy group at the 4-position and a carboxylic acid at the 2-position, making it an important intermediate for further chemical elaboration. Its key properties are summarized below.

Property	Data	Source(s)
Molecular Weight	192.17 g/mol	[1][2]
Molecular Formula	C₁₀H₈O₄	[1][2]
CAS Number	50551-59-2	[1][2][3]
Canonical SMILES	COC1=CC=CC2=C1OC=C2C(=O)O	[1]
Physical Form	Solid	[2]
Purity	Typically ≥98%	[2]
Storage	Store at room temperature	[2]
InChI Key	JDGOMFYYKYOPFZ-UHFFFAOYSA-N	[2]

Synthesis and Mechanistic Insights

The synthesis of benzofuran-2-carboxylic acids can be achieved through several established methodologies. A common and effective route is the Perkin rearrangement of a corresponding 3-bromocoumarin under basic conditions.[4] This approach offers high yields and a clear mechanistic pathway.

Proposed Synthetic Protocol: Perkin Rearrangement

This protocol outlines the synthesis of the target compound starting from a commercially available or synthesized 3-bromo-8-methoxycoumarin.

Step 1: Base-Catalyzed Ring Fission of 3-Bromo-8-methoxycoumarin

• Reagents: 3-Bromo-8-methoxycoumarin, aqueous Sodium Hydroxide (NaOH).

• Procedure: To a solution of 3-bromo-8-methoxycoumarin in a suitable solvent (e.g., ethanol), add an aqueous solution of NaOH. Heat the mixture to reflux for approximately 2-3 hours.

• Causality: The hydroxide ion acts as a nucleophile, attacking the carbonyl carbon of the coumarin's lactone ring. This induces a ring-opening reaction, forming the sodium salt of a (Z)-2-bromo-3-(2-hydroxy-3-methoxyphenyl)acrylic acid intermediate.

Step 2: Intramolecular Nucleophilic Substitution (Cyclization)

• Procedure: Continue refluxing the reaction mixture.

• Causality: The phenoxide ion, formed by the deprotonation of the hydroxyl group under basic conditions, acts as an intramolecular nucleophile. It attacks the vinyl carbon bearing the bromine atom in an SNAr-type reaction, displacing the bromide ion and forming the five-membered furan ring. This ring-closure is the key step in forming the benzofuran scaffold.

Step 3: Acidification and Precipitation

• Reagents: Hydrochloric Acid (HCl).

• Procedure: After the reaction is complete (monitored by TLC), cool the mixture to room temperature. Acidify the solution with dilute HCl until a pH of ~2-3 is reached.

• Causality: The acidification protonates the carboxylate salt, rendering the 4-Methoxybenzofuran-2-carboxylic acid insoluble in the aqueous medium, which causes it to precipitate out of the solution.

Step 4: Isolation and Purification

• Procedure: Collect the precipitate by vacuum filtration. Wash the solid with cold water to remove any inorganic salts. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

• Self-Validation: The purity of the final product should be confirmed by measuring its melting point and running spectroscopic analyses (NMR, IR, MS) to validate its structure against predicted data.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 4-Methoxybenzofuran-2-carboxylic acid.

Predictive Spectroscopic Analysis

Structural elucidation of the synthesized product is critical. The following table outlines the predicted spectroscopic data for 4-Methoxybenzofuran-2-carboxylic acid based on its chemical structure and established principles of spectroscopy.[5][6][7]

Spectroscopy	Predicted Signature	Rationale
¹H NMR	δ ~10-13 ppm (s, 1H, -COOH), δ ~7.2-7.8 ppm (m, 4H, Ar-H & furan-H), δ ~3.9 ppm (s, 3H, -OCH₃)	The carboxylic acid proton is highly deshielded and broad. Aromatic and furan protons appear in the typical aromatic region. The methoxy protons appear as a sharp singlet in the upfield region.
¹³C NMR	δ ~160-170 ppm (C=O), δ ~140-160 ppm (Ar-C-O), δ ~100-130 ppm (Ar-C), δ ~55-60 ppm (-OCH₃)	The carbonyl carbon of the carboxylic acid is the most downfield. Aromatic carbons attached to oxygen are also significantly downfield. Other aromatic carbons appear in their characteristic range, and the methoxy carbon is upfield.
FT-IR	~2500-3300 cm⁻¹ (broad, O-H stretch), ~1680-1710 cm⁻¹ (strong, C=O stretch), ~1500-1600 cm⁻¹ (C=C stretch), ~1200-1300 cm⁻¹ (C-O stretch)	The very broad O-H band is characteristic of a carboxylic acid dimer. The C=O stretch is strong and sharp. Aromatic C=C and ether C-O stretches will also be prominent.[5]
Mass Spec (EI)	M⁺ peak at m/z = 192. Key fragments: m/z = 177 ([M-CH₃]⁺), m/z = 147 ([M-COOH]⁺)	The molecular ion peak corresponds to the molecular weight. Common fragmentation patterns include the loss of a methyl radical from the methoxy group or the loss of the carboxyl group.

Applications in Research and Drug Development

The benzofuran ring is considered a "privileged scaffold" in medicinal chemistry due to its presence in numerous natural products and synthetic compounds with a wide range of biological activities.[8]

• Synthetic Building Block: 4-Methoxybenzofuran-2-carboxylic acid is a valuable intermediate. The carboxylic acid group serves as a versatile chemical handle for creating amides, esters, and other derivatives. This allows for the construction of large compound libraries for high-throughput screening in drug discovery programs.[9]

• Pharmacophore for Bioactive Molecules: Benzofuran derivatives have demonstrated significant potential as anticancer, anti-inflammatory, antimicrobial, and antiviral agents.[8][10][11] The specific substitution pattern of 4-Methoxybenzofuran-2-carboxylic acid provides a unique electronic and steric profile that can be exploited to design novel therapeutic agents with high efficacy and selectivity. For instance, many benzofuran derivatives have been investigated for their ability to act as receptor antagonists or enzyme inhibitors.[9]

Drug Development Logic Diagram

Caption: Role of the core compound in a typical drug discovery pipeline.

Safety and Handling

Based on available safety data, 4-Methoxybenzofuran-2-carboxylic acid is classified as harmful if swallowed. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat.[2]

• GHS Pictogram: GHS07 (Harmful)

• Hazard Statement: H302 (Harmful if swallowed)

• Precautionary Statements: P264, P270, P330, P501

Conclusion

4-Methoxybenzofuran-2-carboxylic acid is a heterocyclic compound of significant interest, defined by a molecular weight of 192.17 g/mol . Its well-defined structure allows for reliable synthesis and straightforward spectroscopic characterization. Its primary value lies in its role as a versatile synthetic intermediate, enabling the development of novel benzofuran derivatives for evaluation in drug discovery programs targeting a wide array of diseases. This guide provides the foundational technical knowledge required for researchers to effectively synthesize, characterize, and utilize this valuable chemical entity.

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The Enigmatic Scaffolding: A Technical Guide to 4-Methoxybenzofuran-2-carboxylic Acid and its Congeners

Preamble: Situating a Synthetic Archetype within a Natural Products Context

In the vast and intricate tapestry of heterocyclic chemistry, the benzofuran nucleus stands as a privileged scaffold, underpinning the structure of a multitude of biologically active natural products and synthetic compounds.[1] This guide delves into the chemistry, and broader biological context of a specific, synthetically derived member of this family: 4-Methoxybenzofuran-2-carboxylic acid . While current scientific literature does not point to the isolation of this precise molecule from a natural source, its structural motifs are echoed across a diverse array of naturally occurring benzofuranoids. Understanding this synthetic entity, therefore, provides a valuable lens through which to explore the wider world of its natural analogs, their isolation, and their potential pharmacological significance.

This document is crafted for researchers, scientists, and professionals in drug development. It moves beyond a mere recitation of facts to provide a deeper, mechanistic understanding of the principles governing the synthesis, isolation, and characterization of this important class of compounds. Every protocol and explanation is presented with the rigor and practical insight of a seasoned laboratory professional, aiming to empower fellow scientists in their research endeavors.

Part 1: The Benzofuran-2-Carboxylic Acid Core: A Biologically Resonant Moiety

The benzofuran framework, a fusion of a benzene ring and a furan ring, is a recurring theme in the molecular architecture of numerous secondary metabolites from plants and fungi.[2][3] These compounds are not mere chemical curiosities; they often possess potent and varied biological activities, a testament to their evolutionary selection as defense mechanisms or signaling molecules.

Natural Occurrence of Benzofuran Derivatives

Benzofuran-containing natural products are predominantly found in the plant families Asteraceae, Rutaceae, and Leguminosae. Notable examples include:

• Amiodarone: A potent antiarrhythmic drug, although synthetic, its benzofuran core highlights the therapeutic potential of this scaffold.[4]

• Angelicin (Isopsoralen): A furocoumarin found in the seeds of Psoralea corylifolia, known for its photosensitizing properties and use in the treatment of psoriasis.

• Moracins: A group of benzofuran derivatives isolated from mulberry (Morus species), exhibiting antimicrobial and antioxidant activities.

While the specific 4-methoxy-2-carboxylic acid substitution pattern of our title compound is not documented as naturally occurring, closely related structures are. The inherent reactivity and biosynthetic pathways leading to the benzofuran core suggest that a wide variety of substitution patterns are plausible within nature's laboratory.

Spectrum of Biological Activities

The benzofuran nucleus is a versatile pharmacophore, with derivatives exhibiting a broad range of biological effects. This functional diversity is a direct consequence of the various substituents adorning the core structure, which modulate the molecule's physicochemical properties and its interactions with biological targets. Documented activities include:

• Antimicrobial and Antifungal: Many naturally derived and synthetic benzofurans show significant activity against a range of pathogens.[4]

• Antitumor: Certain benzofuran derivatives have demonstrated cytotoxic effects against various cancer cell lines, making them intriguing leads for oncological drug discovery.[5]

• Anti-inflammatory: The ability of some benzofurans to modulate inflammatory pathways has been reported.

• Antiviral: The benzofuran scaffold has been explored for its potential in developing antiviral agents.

The following table summarizes the biological activities of some representative benzofuran derivatives.

Compound/Derivative Class	Example(s)	Primary Biological Activity	Source/Reference
Furocoumarins	Angelicin, Psoralen	Photosensitizing, Antiproliferative	[2]
Moracins	Moracin C	Antibacterial, Antioxidant	[2]
Synthetic Analogs	Amiodarone	Antiarrhythmic	[4]
Substituted Benzofuran-2-Carboxylic Acids	Various synthetic derivatives	Antitumor, Antimicrobial	[4][5]

Part 2: De Novo Assembly: The Synthesis of 4-Methoxybenzofuran-2-carboxylic Acid

The absence of a known natural source for 4-Methoxybenzofuran-2-carboxylic acid necessitates its chemical synthesis. The following protocol outlines a robust and well-established synthetic route, grounded in fundamental organic chemistry principles. The chosen pathway is a modified Perkin rearrangement, a classic method for the synthesis of benzofurans.[6]

Synthetic Workflow Overview

The synthesis commences with a commercially available substituted salicylaldehyde and proceeds through the formation of a coumarin intermediate, which then undergoes a base-catalyzed rearrangement to yield the target benzofuran-2-carboxylic acid.

Caption: Synthetic pathway for 4-Methoxybenzofuran-2-carboxylic acid.

Detailed Experimental Protocol

Step 1: Synthesis of 3-Bromo-5-methoxycoumarin

• Reaction Setup: To a solution of 2-hydroxy-6-methoxybenzaldehyde (1 equivalent) in ethanol in a round-bottom flask, add N-bromosuccinimide (NBS, 1.1 equivalents) and a catalytic amount of piperidine.

• Reaction Conditions: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion, concentrate the reaction mixture under reduced pressure. Add water to the residue and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude 3-bromo-5-methoxycoumarin. Purify the product by column chromatography on silica gel using a hexane-ethyl acetate gradient.

Causality: The Knoevenagel condensation between the salicylaldehyde and a suitable active methylene compound (in this case, derived from the reaction conditions) followed by in-situ bromination with NBS affords the 3-bromocoumarin intermediate. Piperidine acts as a basic catalyst for the initial condensation.

Step 2: Perkin Rearrangement to 4-Methoxybenzofuran-2-carboxylic Acid

• Reaction Setup: Dissolve the purified 3-bromo-5-methoxycoumarin (1 equivalent) in ethanol in a round-bottom flask equipped with a reflux condenser. Add an aqueous solution of sodium hydroxide (2-3 equivalents).

• Reaction Conditions: Heat the mixture to reflux and maintain for 2-3 hours. Monitor the reaction by TLC until the starting material is consumed.[6]

• Work-up and Isolation: Cool the reaction mixture to room temperature and acidify with dilute hydrochloric acid until the pH is acidic. The product, 4-Methoxybenzofuran-2-carboxylic acid, will precipitate out of solution.

• Purification: Collect the precipitate by vacuum filtration, wash with cold water, and dry. The product can be further purified by recrystallization from a suitable solvent system such as ethanol/water.

Causality: The base-catalyzed ring fission of the 3-bromocoumarin, followed by an intramolecular nucleophilic attack of the resulting phenoxide on the vinyl halide, leads to the formation of the benzofuran-2-carboxylic acid. This rearrangement is a powerful method for converting coumarins to benzofurans.[6]

Part 3: Unveiling Nature's Secrets: Isolation and Characterization of Benzofuran-2-Carboxylic Acid Analogs

While our target molecule is synthetic, the methodologies for isolating and characterizing its naturally occurring cousins are well-established. These techniques are also indispensable for confirming the identity and purity of the synthetically prepared 4-Methoxybenzofuran-2-carboxylic acid.

General Isolation Workflow for Phenolic Compounds

The isolation of benzofuran derivatives from plant or fungal matrices typically follows a multi-step process designed to progressively enrich the target compounds.

Caption: General workflow for the isolation of benzofuran derivatives.

Step-by-Step Isolation Protocol

• Extraction: The dried and powdered source material is extracted with a polar solvent such as methanol or ethanol to solubilize a broad range of secondary metabolites, including phenolic compounds.[7][8]

• Solvent-Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning between immiscible solvents of varying polarities (e.g., hexane, ethyl acetate, and water) to achieve a preliminary separation based on polarity. Benzofuran derivatives, being moderately polar, often partition into the ethyl acetate fraction.

• Column Chromatography: The enriched fraction is subjected to column chromatography over a stationary phase like silica gel or Sephadex LH-20. Elution with a gradient of solvents of increasing polarity allows for the separation of compounds based on their affinity for the stationary phase.[9]

• Preparative Chromatography: Fractions containing the compounds of interest are further purified using more advanced chromatographic techniques such as preparative High-Performance Liquid Chromatography (HPLC) or preparative Thin-Layer Chromatography (TLC) to yield the pure compounds.[9]

Structural Elucidation and Characterization

The definitive identification of an isolated or synthesized compound relies on a combination of spectroscopic techniques.

Spectroscopic Method	Information Obtained for 4-Methoxybenzofuran-2-carboxylic Acid
¹H NMR	Provides information on the number, connectivity, and chemical environment of protons. Expect signals corresponding to the aromatic protons, the furan proton, the methoxy group protons, and the acidic proton of the carboxylic acid.
¹³C NMR	Reveals the number and types of carbon atoms in the molecule. Expect distinct signals for the aromatic carbons, the furan carbons, the methoxy carbon, and the carbonyl carbon of the carboxylic acid.[10]
Mass Spectrometry (MS)	Determines the molecular weight of the compound and provides information about its fragmentation pattern, which can aid in structural confirmation.[11]
Infrared (IR) Spectroscopy	Identifies the functional groups present in the molecule. Expect characteristic absorption bands for the O-H stretch of the carboxylic acid, the C=O stretch of the carboxylic acid, and C-O stretching of the ether and furan rings.[11]
UV-Vis Spectroscopy	Provides information about the electronic transitions within the molecule, which is characteristic of the benzofuran chromophore.

Conclusion: A Synthetic Key to a Natural Lock

4-Methoxybenzofuran-2-carboxylic acid, while a product of the laboratory, serves as a valuable exemplar for a class of compounds that are richly represented in the natural world. Its synthesis provides a practical platform for understanding the chemical transformations that give rise to the benzofuran core. Furthermore, the analytical techniques used to confirm its structure are the very same tools employed to unravel the complexities of newly discovered natural products. For the researcher in drug development, this synthetic molecule and its natural congeners represent a promising frontier, offering a wealth of structural diversity and biological activity waiting to be explored and harnessed for therapeutic innovation.

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Spectroscopic data of "4-Methoxybenzofuran-2-carboxylic acid"

An In-depth Technical Guide to the Spectroscopic Data of 4-Methoxybenzofuran-2-carboxylic Acid

Introduction

4-Methoxybenzofuran-2-carboxylic acid, with a molecular formula of C₁₀H₈O₄ and a molecular weight of 192.17 g/mol , is a member of the benzofuran class of heterocyclic compounds. Benzofuran derivatives are core structures in many pharmacologically active molecules, exhibiting properties ranging from antimicrobial to anticancer activity.[1] Accurate structural elucidation and characterization are paramount for any research or drug development application. This guide provides a detailed analysis of the expected spectroscopic signature of 4-Methoxybenzofuran-2-carboxylic acid, offering a predictive framework for its identification and quality assessment using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Molecular Structure and Atom Numbering

The structural backbone consists of a bicyclic system where a furan ring is fused to a benzene ring, with a methoxy group at position 4 and a carboxylic acid group at position 2. Understanding this arrangement is key to interpreting the spectroscopic data that follows.

Caption: Molecular structure of 4-Methoxybenzofuran-2-carboxylic acid.

¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides information on the chemical environment of hydrogen atoms in a molecule. For 4-Methoxybenzofuran-2-carboxylic acid, the spectrum is expected to show distinct signals for the aromatic protons, the furan proton, the methoxy group, and the highly deshielded carboxylic acid proton.

Predicted ¹H NMR Data

Chemical Shift (δ) ppm (Predicted)	Multiplicity	Integration	Assignment
~12.0-13.0	Singlet, broad	1H	COOH
~7.50	Singlet	1H	H-3
~7.30	Triplet	1H	H-6
~6.95	Doublet	1H	H-7
~6.80	Doublet	1H	H-5
~3.90	Singlet	3H	OCH₃

Interpretation of the ¹H NMR Spectrum

• Carboxylic Acid Proton (H-COOH): This proton is expected to appear as a broad singlet at a very downfield chemical shift (δ 12.0-13.0 ppm) due to strong deshielding and hydrogen bonding.[2] Its resonance may disappear upon shaking the sample with D₂O.

• Furan Proton (H-3): The proton on the furan ring at position 3 is anticipated to be a singlet around δ 7.50 ppm. It lacks adjacent protons for coupling.

• Aromatic Protons (H-5, H-6, H-7): The three protons on the benzene ring form an AMX spin system. H-6, being flanked by H-5 and H-7, should appear as a triplet around δ 7.30 ppm. H-5 and H-7 will appear as doublets, with their exact chemical shifts influenced by the electronic effects of the methoxy group and the fused furan ring.

• Methoxy Protons (OCH₃): The three equivalent protons of the methoxy group will produce a sharp singlet at approximately δ 3.90 ppm, a typical region for aryl methyl ethers.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 4-Methoxybenzofuran-2-carboxylic acid in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. DMSO-d₆ is often preferred for carboxylic acids to ensure the observation of the acidic proton.

• Instrument Setup:

  • Use a 400 MHz (or higher) NMR spectrometer.[3]

  • Tune and shim the instrument to optimize magnetic field homogeneity.

  • Set the spectral width to cover the range of 0-15 ppm.

• Data Acquisition:

  • Acquire the spectrum at a probe temperature of 25 °C.

  • Use a standard single-pulse experiment with a 30° or 90° pulse angle.

  • Set the relaxation delay to 1-5 seconds.

  • Accumulate a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Reference the spectrum to the residual solvent peak or an internal standard like Tetramethylsilane (TMS) at 0.00 ppm.[3]

  • Integrate the signals to determine the relative proton ratios.

Caption: Workflow for ¹H NMR analysis.

¹³C NMR Spectroscopy

Carbon-13 NMR spectroscopy identifies the different carbon environments within the molecule. The spectrum for 4-Methoxybenzofuran-2-carboxylic acid will show ten distinct signals corresponding to the ten carbon atoms in its structure.

Predicted ¹³C NMR Data

Chemical Shift (δ) ppm (Predicted)	Assignment
~165-170	C=O (Carboxylic Acid)
~155-160	C-4 (bearing OCH₃)
~145-150	C-2 (bearing COOH)
~140-145	C-7a
~125-130	C-6
~115-120	C-3a
~110-115	C-3
~105-110	C-5
~100-105	C-7
~55-60	OCH₃

Interpretation of the ¹³C NMR Spectrum

• Carbonyl Carbon (C=O): The carboxylic acid carbonyl carbon is the most deshielded, appearing far downfield in the δ 165-185 ppm range.[2]

• Aromatic and Furan Carbons: The eight sp² hybridized carbons of the benzofuran system will resonate between δ 100-160 ppm.[4]

  • Carbons directly attached to oxygen (C-2, C-4, and C-7a) will be the most downfield in this region due to the deshielding effect of the electronegative oxygen atoms.

  • Carbons bearing hydrogen atoms (C-3, C-5, C-6, C-7) will generally be found at higher field strengths compared to the quaternary carbons (C-3a, C-4, C-7a).

• Methoxy Carbon (OCH₃): The sp³ hybridized carbon of the methoxy group will appear at the most upfield position, typically in the δ 55-60 ppm range.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy. A higher concentration (20-50 mg) may be beneficial due to the lower natural abundance of ¹³C.

• Instrument Setup:

  • Use a broadband probe on a 400 MHz (or higher) spectrometer, which corresponds to a ¹³C frequency of 100 MHz.[3]

  • Set the spectral width to cover a range of 0-220 ppm.

• Data Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence to ensure each unique carbon appears as a singlet.

  • A longer relaxation delay (e.g., 2-10 seconds) may be necessary for the complete observation of quaternary carbons.

  • Accumulate a significantly larger number of scans (e.g., 1024 or more) compared to ¹H NMR to achieve a good signal-to-noise ratio.

• Data Processing:

  • Perform Fourier transformation, phasing, and baseline correction.

  • Reference the spectrum using the solvent signal (e.g., DMSO-d₆ at δ 39.52 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Expected IR Absorption Bands

Wavenumber (cm⁻¹) (Predicted)	Intensity	Vibration Type	Functional Group
2500-3300	Broad, Strong	O-H stretch	Carboxylic Acid
~3050	Medium	C-H stretch	Aromatic/Furan
~2950, ~2850	Medium	C-H stretch	Methoxy (CH₃)
1690-1725	Strong, Sharp	C=O stretch	Carboxylic Acid (dimer)
~1600, ~1480	Medium-Strong	C=C stretch	Aromatic Ring
1210-1320	Strong	C-O stretch	Carboxylic Acid / Aryl Ether
910-950	Medium, Broad	O-H bend	Carboxylic Acid

Interpretation of the IR Spectrum

The IR spectrum of 4-Methoxybenzofuran-2-carboxylic acid is expected to be dominated by the characteristic absorptions of the carboxylic acid group.

• O-H Stretch: A very broad and strong absorption band is expected in the 2500-3300 cm⁻¹ region, which is a hallmark of a hydrogen-bonded carboxylic acid dimer.[5][6][7] This broadness is due to the extensive hydrogen bonding network.[7]

• C=O Stretch: A strong, sharp absorption should appear between 1690-1725 cm⁻¹ corresponding to the carbonyl stretch of the carboxylic acid.[2][5] Its position within this range is influenced by conjugation with the benzofuran ring system.[6]

• C-O Stretches: Strong bands associated with C-O stretching from the carboxylic acid, the furan ether linkage, and the methoxy group are expected in the fingerprint region, particularly between 1200-1320 cm⁻¹.[5]

• C-H Stretches: Aromatic and furan C-H stretches will appear just above 3000 cm⁻¹, while the aliphatic C-H stretches of the methoxy group will be just below 3000 cm⁻¹.

Experimental Protocol: IR Spectroscopy (ATR)

• Sample Preparation: Place a small amount (1-2 mg) of the solid sample directly onto the crystal of the Attenuated Total Reflectance (ATR) accessory.

• Instrument Setup:

  • Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

  • Record a background spectrum of the clean, empty ATR crystal.

• Data Acquisition:

  • Apply pressure to the sample using the ATR anvil to ensure good contact with the crystal.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Co-add 16 to 32 scans to improve the signal-to-noise ratio.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify and label the major absorption peaks.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, allowing for the determination of the molecular weight and structural features.

Predicted Mass Spectrometry Data (Electron Ionization)

m/z (Predicted)	Relative Intensity	Proposed Fragment
192	High	[M]⁺˙ (Molecular Ion)
177	Medium	[M - CH₃]⁺
147	High	[M - COOH]⁺
119	Medium	[M - COOH - CO]⁺

Interpretation of the Mass Spectrum

• Molecular Ion Peak: The molecular ion (M⁺˙) peak is expected at m/z 192, corresponding to the molecular weight of C₁₀H₈O₄. Its presence confirms the molecular formula.

• Fragmentation Pattern: Under Electron Ionization (EI), the molecular ion will undergo fragmentation. Key expected fragmentation pathways include:

  • Loss of a methyl radical (•CH₃): A peak at m/z 177 resulting from the cleavage of the methoxy group.

  • Loss of the carboxyl radical (•COOH): A prominent peak at m/z 147, which is a common fragmentation for carboxylic acids.[8]

  • Decarbonylation: Subsequent loss of carbon monoxide (CO) from the [M - COOH]⁺ fragment could lead to a peak at m/z 119.

Caption: Plausible EI fragmentation pathway for the molecule.

Experimental Protocol: Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by Gas Chromatography (GC-MS).

• Ionization:

  • Use Electron Ionization (EI) with a standard electron energy of 70 eV.

  • The sample is vaporized in the ion source and bombarded with electrons.

• Mass Analysis:

  • The resulting ions are accelerated and separated based on their m/z ratio by a mass analyzer (e.g., a quadrupole).

• Detection:

  • Ions are detected, and their abundance is recorded to generate the mass spectrum.

Conclusion

The combination of NMR, IR, and MS provides a powerful and comprehensive toolkit for the structural verification of 4-Methoxybenzofuran-2-carboxylic acid. The predicted ¹H and ¹³C NMR spectra offer a detailed map of the carbon-hydrogen framework. The IR spectrum confirms the presence of key functional groups, particularly the characteristic carboxylic acid moiety. Finally, mass spectrometry validates the molecular weight and reveals structural information through predictable fragmentation patterns. Together, these techniques provide a robust analytical basis for researchers, scientists, and drug development professionals working with this compound.

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Foreword: The Benzofuran Scaffold as a Privileged Structure in Medicinal Chemistry

An In-Depth Technical Guide to the Biological Activity of Methoxybenzofuran Derivatives

In the landscape of drug discovery, certain molecular frameworks, often termed "privileged structures," appear repeatedly in compounds targeting a wide array of biological receptors and enzymes. The benzofuran scaffold, a heterocyclic compound composed of fused benzene and furan rings, is a quintessential example of such a structure.[1] Found in numerous natural products and synthetic compounds, benzofuran derivatives exhibit a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, antiviral, anti-inflammatory, and neuroprotective properties.[2][3][4]

This guide focuses specifically on the role of methoxy (-OCH₃) substitution on the benzofuran core. The addition of this small, lipophilic, yet hydrogen-bond-accepting group can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties.[5] It can alter cell membrane permeability, modulate ligand-receptor binding interactions, and ultimately enhance or redirect the compound's biological effects.[5] We will explore the causality behind these effects and provide field-proven experimental protocols to empower researchers in the evaluation of these promising derivatives.

Part 1: Potent Anticancer Activity of Methoxy-Substituted Benzofurans

The development of novel anticancer agents remains a paramount challenge in medicinal chemistry. Methoxybenzofuran derivatives have emerged as a highly promising class of compounds, demonstrating significant cytotoxicity against a variety of cancer cell lines, often outperforming their unsubstituted counterparts.[6] Their primary mechanism of action involves the disruption of microtubule dynamics, a critical process for cell division.[7][8]

Core Mechanism: Inhibition of Tubulin Polymerization

The efficacy of many potent methoxybenzofuran derivatives is rooted in their ability to target microtubules, essential components of the cytoskeleton and the mitotic spindle.[6] By inhibiting the polymerization of tubulin dimers into microtubules, these compounds disrupt the formation of the mitotic spindle, a structure indispensable for the segregation of chromosomes during cell division.[7] This disruption leads to an arrest of the cell cycle in the G2/M phase, ultimately triggering programmed cell death, or apoptosis.[6][8] This mechanism is shared by well-established clinical agents, highlighting the therapeutic potential of this molecular target.

Below is a simplified representation of this signaling pathway.

Caption: Mechanism of action for anticancer methoxybenzofuran derivatives.

Quantitative Analysis: Cytotoxicity Profile

The antiproliferative activity of these compounds is typically quantified by their half-maximal inhibitory concentration (IC₅₀), representing the concentration required to inhibit the growth of 50% of a cancer cell population. The data below, synthesized from multiple studies, illustrates the potent effect of methoxybenzofurans across various human cancer cell lines.

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Reference
5-Methoxybenzofuran-4-yl Derivative	Head and Neck (SQ20B)	0.46	[1][9]
3-Methylbenzofuran Derivative (p-methoxy)	Lung (A549)	1.48	[8]
Benzofuran Derivative 30a	Liver (HepG2)	N/A (Potent)	[6][8]
Benzofuran Derivative 31c	Liver (HepG2) / Breast (MCF-7)	Potent	[8]
Benzofuran Derivative 32a	Liver (HepG2) / Cervical (HeLa)	4.0 - 8.99	[8]
Ailanthoidol (Natural Benzofuran)	Liver (Huh7)	22	[8]
Benzofuran Derivative 12	Cervical (SiHa / HeLa)	1.10 / 1.06	[8]

Experimental Protocols: A Validated Workflow

A rigorous, multi-step approach is required to validate the anticancer activity and mechanism of new chemical entities. The workflow diagram below outlines this process, followed by detailed protocols for key assays.

Caption: Workflow for evaluating anticancer methoxybenzofuran derivatives.

Protocol 1: In Vitro Cytotoxicity (MTT Assay)

This colorimetric assay is a standard for assessing the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[6]

• Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is chosen for its reliability, high-throughput format, and its direct correlation of mitochondrial activity (a sign of cell health) to a measurable color change.

• Methodology:

  • Cell Seeding: Seed human cancer cells (e.g., A549, HeLa, HepG2) into 96-well plates at a density of 5,000-10,000 cells per well. Allow cells to adhere and grow overnight in a humidified incubator at 37°C and 5% CO₂.[6]

  • Compound Treatment: Prepare serial dilutions of the methoxybenzofuran derivatives in the appropriate cell culture medium. Replace the old medium with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plates for 48 to 72 hours.[6]

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan.

  • Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells. Calculate the IC₅₀ value using non-linear regression analysis.

Part 2: Broad-Spectrum Antimicrobial Activity

Benzofuran derivatives have long been investigated for their ability to combat microbial infections.[10][11] The inclusion of methoxy groups can enhance this activity, leading to compounds with potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens.[12][13]

Quantitative Analysis: Antimicrobial Efficacy

The standard metric for antimicrobial activity is the Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of an agent that prevents the visible growth of a microorganism.[14]

Compound Class	Microorganism	MIC (µg/mL)	Reference
1-(Thiazol-2-yl)pyrazoline Benzofuran	S. aureus (Gram +)	20	[10]
1-(Thiazol-2-yl)pyrazoline Benzofuran	E. coli (Gram -)	25	[10]
Benzofuran-5-ol Derivatives	Fungal Species (e.g., C. albicans)	1.6 - 12.5	[10]
4-Hydroxy Benzofuran Derivative	S. aureus / MRSA	0.39 / 0.78	[10]
Methoxybenzofuran Derivatives	Enterococcus Faecalis / Candida albicans	25 - 50	[13]

Experimental Protocols: Determining Antimicrobial Potency

The following protocols are foundational for screening and quantifying the antimicrobial activity of novel compounds.[15][16][17]

Caption: A standard workflow for assessing antimicrobial properties.

Protocol 2: Broth Microdilution for MIC Determination

This is the gold-standard method for quantitatively measuring in vitro antimicrobial activity.[14]

• Rationale: This dilution method provides a precise numerical value (the MIC) for a compound's potency, allowing for direct comparison between different derivatives and against standard antibiotics.[14]

• Methodology:

  • Compound Preparation: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compound in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Inoculum Preparation: Prepare a standardized microbial inoculum adjusted to a 0.5 McFarland standard, which is then further diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

  • Inoculation: Add the microbial inoculum to each well of the plate. Include a positive control (microbes, no compound) and a negative control (medium, no microbes).

  • Incubation: Incubate the plates at the appropriate temperature (e.g., 35-37°C) for 18-24 hours for bacteria or 24-48 hours for fungi.

  • Result Interpretation: The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity) of the microorganism.[14]

Part 3: Neuroprotective Effects of Methoxybenzofuran Derivatives

Neurodegenerative diseases are characterized by the progressive loss of neuronal structure and function. Methoxybenzofuran derivatives have shown considerable promise as neuroprotective agents, particularly in models of excitotoxicity, a pathological process where nerve cells are damaged or killed by excessive stimulation by neurotransmitters like glutamate.[18][19]

Core Mechanism: Attenuation of Excitotoxic Neuronal Damage

Certain 7-methoxy-N-(substituted phenyl)benzofuran-2-carboxamide derivatives have demonstrated a potent ability to protect primary rat cortical cells from N-methyl-D-aspartate (NMDA)-induced excitotoxicity.[18][19] NMDA is an agonist for the NMDA receptor, a glutamate receptor that, when overstimulated, leads to excessive calcium influx, triggering a cascade of neurotoxic events, including oxidative stress and apoptosis. These benzofuran compounds appear to mitigate this damage, with some exhibiting efficacy comparable to the well-known NMDA antagonist, memantine.[18]

Caption: Inhibition of NMDA-induced excitotoxicity by methoxybenzofurans.

Quantitative Analysis: Neuronal Viability

The neuroprotective effect is measured by the ability of a compound to preserve cell viability in the presence of a neurotoxic insult.

Compound	Concentration (µM)	Cell Viability vs. NMDA control	Reference
Derivative 1f (-CH₃ sub.)	30	97.4%	[18][19]
Derivative 1j (-OH sub.)	100	Significant protection	[18][19]
Derivative 1j (-OH sub.)	300	Significant protection	[18][19]
Memantine (Reference Drug)	30	Comparable to 1f	[18]

Experimental Protocol: Assessing Neuroprotection

This protocol uses primary cell cultures to create a biologically relevant model for screening neuroprotective compounds.[18][19]

• Rationale: Primary cortical neurons provide a high-fidelity in vitro model that closely mimics the in vivo environment, making them ideal for studying neurotoxicity and neuroprotection.[20] NMDA is used as the toxic stimulus to specifically model excitotoxic damage.

• Methodology:

  • Cell Culture: Isolate and culture primary cortical cells from embryonic day 18 rat fetuses. Plate the cells on poly-L-lysine-coated plates and maintain them in neurobasal medium supplemented with B27 and L-glutamine.

  • Compound Pre-treatment: After 7-10 days in vitro, treat the neuronal cultures with various concentrations of the methoxybenzofuran derivatives for 1-2 hours prior to the neurotoxic insult.

  • NMDA-Induced Excitotoxicity: Expose the cells to a toxic concentration of NMDA (e.g., 100-300 µM) for a specified duration (e.g., 20-30 minutes) in the continued presence of the test compounds.

  • Recovery: Wash the cells and return them to the original culture medium (containing the test compounds) for a 24-hour recovery period.

  • Viability Assessment: Quantify neuronal cell viability using a standard assay such as the MTT assay (see Protocol 1) or by measuring lactate dehydrogenase (LDH) release into the culture medium, which is an indicator of cell death.

Part 4: Anti-inflammatory Properties

Chronic inflammation is a key driver of numerous diseases. Methoxybenzofuran derivatives have also been identified as potential anti-inflammatory agents.[21][22] A primary mechanism for this activity is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a central regulator of the inflammatory response.[23]

Core Mechanism: Inhibition of the NF-κB Pathway

In immune cells like macrophages, inflammatory stimuli such as lipopolysaccharide (LPS) activate a signaling cascade that leads to the activation of NF-κB.[23] In its inactive state, NF-κB resides in the cytoplasm. Upon stimulation, it is released and translocates to the nucleus, where it drives the transcription of pro-inflammatory genes, including those for cytokines like TNF-α and IL-6, and enzymes like iNOS and COX-2 which produce nitric oxide (NO) and prostaglandins (PGE₂), respectively. Anti-inflammatory compounds can act by inhibiting this pathway, thereby reducing the production of these inflammatory mediators.[23][24]

Caption: Inhibition of the LPS-induced NF-κB inflammatory pathway.

Experimental Protocol: Macrophage-Based Inflammation Assay

This cell-based assay provides a robust platform for screening anti-inflammatory compounds.[23]

• Rationale: RAW 264.7 murine macrophages are a widely used and well-characterized cell line for studying inflammation.[23] They respond predictably to LPS, a component of Gram-negative bacteria, by producing measurable quantities of inflammatory mediators like nitric oxide (NO), making them an ideal screening tool.

• Methodology:

  • Cell Seeding: Plate RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

  • Compound Treatment: Pre-treat the cells with various concentrations of the methoxybenzofuran derivatives for 1-2 hours.

  • Inflammatory Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 18-24 hours in the continued presence of the test compounds.

  • Nitric Oxide (NO) Measurement (Griess Assay):

    • Collect 50 µL of the cell culture supernatant from each well.

    • Add 50 µL of Griess Reagent A (sulfanilamide solution) followed by 50 µL of Griess Reagent B (NED solution).

    • Incubate in the dark at room temperature for 10 minutes.

    • Measure the absorbance at 540 nm. The absorbance is proportional to the amount of nitrite (a stable product of NO) in the supernatant.

  • Data Analysis: Construct a standard curve using sodium nitrite. Calculate the concentration of NO produced and determine the IC₅₀ value for the inhibition of NO production. A cell viability assay (e.g., MTT) should be run in parallel to ensure the observed effects are not due to cytotoxicity.[24]

Conclusion

This guide demonstrates that methoxybenzofuran derivatives represent a versatile and potent class of biologically active molecules. The strategic placement of the methoxy group on the benzofuran scaffold consistently enhances activity across multiple therapeutic areas, from oncology to infectious disease and neuro-inflammation. The provided mechanisms and validated experimental protocols offer a robust framework for researchers and drug development professionals to explore, validate, and advance these promising compounds toward clinical application. The self-validating nature of the workflows—progressing from broad screening to specific mechanistic assays—ensures that resources are focused on the most promising candidates, embodying the principles of efficient and effective drug discovery.

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4-Methoxybenzofuran-2-carboxylic acid: A Technical Guide to Unlocking Its Therapeutic Potential

Abstract

The benzofuran scaffold represents a "privileged structure" in medicinal chemistry, with its derivatives demonstrating a wide array of pharmacological activities. This technical guide focuses on a specific, yet underexplored member of this family: 4-Methoxybenzofuran-2-carboxylic acid . Herein, we provide a comprehensive overview of its synthetic pathway, delineate key potential research areas, and offer detailed experimental protocols for its biological evaluation. This document is intended to serve as a foundational resource for researchers, scientists, and drug development professionals poised to investigate the therapeutic promise of this intriguing molecule.

Introduction: The Benzofuran Core and the Promise of the 4-Methoxy Substituent

Benzofuran derivatives are ubiquitous in nature and have been the subject of extensive research due to their significant biological activities, including anticancer, anti-inflammatory, neuroprotective, and antimicrobial properties. The fusion of a benzene ring with a furan ring creates a bicyclic heterocyclic system that is both structurally rigid and electronically versatile, allowing for a multitude of chemical modifications to modulate its pharmacological profile.

4-Methoxybenzofuran-2-carboxylic acid, with its specific substitution pattern, presents a unique opportunity for novel drug discovery. The methoxy group at the 4-position can influence the molecule's lipophilicity, metabolic stability, and interaction with biological targets through hydrogen bonding and steric effects. The carboxylic acid moiety at the 2-position serves as a crucial handle for forming various derivatives, such as esters and amides, and can also participate in key binding interactions with target proteins. This guide will explore the untapped potential of this specific scaffold.

Synthesis of 4-Methoxybenzofuran-2-carboxylic acid

A robust and efficient synthesis of 4-Methoxybenzofuran-2-carboxylic acid is paramount for enabling its extensive biological evaluation. While various methods exist for the synthesis of benzofuran-2-carboxylic acids, a common and effective approach involves the Perkin rearrangement of a substituted coumarin.[1][2] An adaptable synthetic route starting from 2-hydroxy-6-methoxybenzaldehyde is outlined below.

Proposed Synthetic Pathway

The synthesis can be envisioned as a two-step process: first, the formation of a bromocoumarin intermediate, followed by the Perkin rearrangement to yield the desired benzofuran-2-carboxylic acid.

Caption: Proposed synthesis of 4-Methoxybenzofuran-2-carboxylic acid.

Detailed Experimental Protocol

Step 1: Synthesis of 3-Bromo-5-methoxycoumarin

• To a solution of 2-hydroxy-6-methoxybenzaldehyde (1 equivalent) in absolute ethanol, add diethyl bromomalonate (1.1 equivalents) and a catalytic amount of piperidine.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from ethanol to afford pure 3-bromo-5-methoxycoumarin.

Step 2: Synthesis of 4-Methoxybenzofuran-2-carboxylic acid (Perkin Rearrangement)

• Dissolve 3-bromo-5-methoxycoumarin (1 equivalent) in a 10% aqueous solution of sodium hydroxide.

• Reflux the mixture for 2-3 hours.[1] The reaction involves the opening of the lactone ring followed by an intramolecular nucleophilic substitution to form the furan ring.[1][2]

• After cooling, acidify the reaction mixture to pH 2-3 with concentrated hydrochloric acid.

• Collect the precipitated solid by vacuum filtration, wash thoroughly with water to remove inorganic salts, and dry.

• Further purification can be achieved by recrystallization from a suitable solvent system, such as ethanol/water, to yield 4-Methoxybenzofuran-2-carboxylic acid.

Potential Research Areas and Experimental Designs

The unique structural features of 4-Methoxybenzofuran-2-carboxylic acid suggest several promising avenues for therapeutic research. The following sections outline potential areas of investigation, complete with detailed experimental workflows.

Anticancer Activity

Benzofuran derivatives have shown significant potential as anticancer agents by targeting various cellular mechanisms.[3][4] The exploration of 4-Methoxybenzofuran-2-carboxylic acid in this domain is a logical and promising starting point.

3.1.1. Rationale and Proposed Mechanisms

• Tubulin Polymerization Inhibition: Many heterocyclic compounds, including benzofurans, exert their anticancer effects by disrupting microtubule dynamics, leading to cell cycle arrest and apoptosis.[5] The planar benzofuran core of the target molecule may allow it to bind to the colchicine-binding site of β-tubulin.

• Kinase Inhibition: The benzofuran scaffold is present in several kinase inhibitors.[6] 4-Methoxybenzofuran-2-carboxylic acid could potentially inhibit the activity of oncogenic kinases such as Pim-1, which is implicated in various cancers.[6]

3.1.2. Experimental Workflow: Anticancer Evaluation

Caption: Workflow for assessing the anticancer potential of 4-Methoxybenzofuran-2-carboxylic acid.

3.1.3. Detailed Protocols

a) Cytotoxicity Screening (MTT Assay)

• Cell Culture: Plate human cancer cell lines (e.g., MCF-7, HCT116, A549) in 96-well plates and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of 4-Methoxybenzofuran-2-carboxylic acid for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.[7]

b) Tubulin Polymerization Assay

• Reaction Mixture: Prepare a reaction mixture containing purified tubulin, GTP, and a fluorescence reporter in a 96-well plate.

• Compound Addition: Add varying concentrations of 4-Methoxybenzofuran-2-carboxylic acid to the wells.

• Initiation of Polymerization: Initiate polymerization by incubating the plate at 37°C.

• Fluorescence Monitoring: Monitor the increase in fluorescence over time, which corresponds to tubulin polymerization.[8][9]

• Data Analysis: Determine the IC50 value for the inhibition of tubulin polymerization.

c) Pim-1 Kinase Inhibition Assay

• Assay Components: Utilize a commercial Pim-1 kinase assay kit (e.g., ADP-Glo™ Kinase Assay).[10][11]

• Reaction Setup: In a 384-well plate, combine Pim-1 enzyme, a specific substrate, ATP, and various concentrations of the test compound.[12]

• Incubation: Incubate the reaction mixture at room temperature for a specified time to allow for phosphorylation.

• Detection: Add a detection reagent that measures the amount of ADP produced, which is proportional to kinase activity.

• Luminescence Reading: Measure the luminescent signal using a plate reader.

• Data Analysis: Calculate the IC50 value for Pim-1 kinase inhibition.[12]

Anti-inflammatory Activity

Chronic inflammation is a hallmark of numerous diseases, and the development of novel anti-inflammatory agents is a critical area of research. Benzofuran derivatives have demonstrated significant anti-inflammatory properties.[8]

3.2.1. Rationale and Proposed Mechanism

The anti-inflammatory effects of many compounds are mediated through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[1] This pathway plays a central role in regulating the expression of pro-inflammatory cytokines and enzymes. 4-Methoxybenzofuran-2-carboxylic acid may exert its anti-inflammatory effects by inhibiting key components of the NF-κB pathway.

3.2.2. Experimental Workflow: Anti-inflammatory Evaluation

Caption: Workflow for assessing the neuroprotective potential of 4-Methoxybenzofuran-2-carboxylic acid.

3.3.3. Detailed Protocols

a) Neuroprotection Assay against Oxidative Stress

• Cell Culture: Culture human neuroblastoma SH-SY5Y cells in appropriate media.

• Compound Pre-treatment: Pre-treat the cells with different concentrations of 4-Methoxybenzofuran-2-carboxylic acid for a specified duration.

• Induction of Oxidative Stress: Expose the cells to an oxidative agent such as hydrogen peroxide (H2O2) to induce cell death.

• Cell Viability Assessment: Measure cell viability using the MTT assay.

• Data Analysis: Determine the protective effect of the compound by comparing the viability of treated cells to that of cells exposed to H2O2 alone.

b) Antioxidant Capacity Assays (DPPH and ABTS)

• DPPH Assay:

  • Prepare a methanolic solution of the stable free radical DPPH.

  • Add different concentrations of the test compound to the DPPH solution.

  • Measure the decrease in absorbance at 517 nm after a 30-minute incubation in the dark. [13][14] 4. Calculate the percentage of radical scavenging activity and determine the IC50 value. [13]* ABTS Assay:

  • Generate the ABTS radical cation (ABTS•+) by reacting ABTS with potassium persulfate.

  • Add the test compound to the ABTS•+ solution.

  • Measure the reduction in absorbance at 734 nm. [13][14] 4. Calculate the antioxidant activity, often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Antimicrobial Activity

The emergence of antibiotic-resistant pathogens necessitates the discovery of new antimicrobial agents. Benzofuran derivatives have been reported to possess antibacterial and antifungal activities.

3.4.1. Rationale and Proposed Mechanism

The lipophilic nature of the benzofuran core may facilitate the compound's penetration through microbial cell membranes, leading to the disruption of essential cellular processes.

3.4.2. Experimental Workflow: Antimicrobial Evaluation

Caption: Workflow for assessing the antimicrobial potential of 4-Methoxybenzofuran-2-carboxylic acid.

3.4.3. Detailed Protocols

a) Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

• Serial Dilutions: Perform two-fold serial dilutions of 4-Methoxybenzofuran-2-carboxylic acid in a 96-well microtiter plate containing appropriate broth medium. [15]3. Inoculation: Add the microbial inoculum to each well.

• Incubation: Incubate the plate under suitable conditions for the specific microorganism.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. [15][16]

Data Presentation and Interpretation

For each proposed research area, quantitative data should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: Example Data Summary for Anticancer Activity

Cell Line	IC50 (µM) of 4-Methoxybenzofuran-2-carboxylic acid	Positive Control (e.g., Doxorubicin) IC50 (µM)
MCF-7 (Breast)	TBD	TBD
HCT116 (Colon)	TBD	TBD
A549 (Lung)	TBD	TBD

Table 2: Example Data Summary for Anti-inflammatory Activity

Assay	IC50 (µM) of 4-Methoxybenzofuran-2-carboxylic acid	Positive Control (e.g., Dexamethasone) IC50 (µM)
NO Production	TBD	TBD
NF-κB Inhibition	TBD	TBD

Conclusion and Future Directions

4-Methoxybenzofuran-2-carboxylic acid represents a promising, yet largely unexplored, scaffold for the development of novel therapeutics. This technical guide provides a comprehensive framework for its synthesis and systematic evaluation across key pharmacological areas. The proposed research workflows, from initial in vitro screening to mechanistic studies and potential in vivo validation, offer a clear path for elucidating the therapeutic potential of this compound. Further derivatization of the carboxylic acid and methoxy groups can also be explored to optimize activity and pharmacokinetic properties, paving the way for the development of new drug candidates.

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A Theoretical and Computational Guide to 4-Methoxybenzofuran-2-carboxylic Acid: Bridging Quantum Mechanics and Experimental Chemistry

Abstract

This technical guide provides a comprehensive exploration of 4-Methoxybenzofuran-2-carboxylic acid through the lens of modern computational chemistry. Benzofuran derivatives are a cornerstone in medicinal chemistry, exhibiting a wide array of biological activities including anticancer, antibacterial, and anti-inflammatory properties.[1][2][3][4] Understanding the structural, electronic, and spectroscopic properties of these compounds at a quantum-mechanical level is paramount for rational drug design and development. This document serves as a resource for researchers and scientists, detailing the application of theoretical methods, primarily Density Functional Theory (DFT), to elucidate the characteristics of 4-Methoxybenzofuran-2-carboxylic acid. We present a validated computational protocol, a comparative analysis of theoretical and experimental data, and an exploration of how these computational insights can predict molecular reactivity and guide further research.

Introduction: The Significance of the Benzofuran Scaffold

The benzofuran nucleus, a heterocyclic system composed of fused benzene and furan rings, is a privileged scaffold in both natural products and synthetic pharmaceuticals.[4][5] Its derivatives are known to possess a diverse range of pharmacological activities, making them highly attractive targets for drug discovery.[2] Notable examples of benzofuran-containing drugs include Amiodarone, an antiarrhythmic agent, and Bufuralol, a β-adrenoceptor antagonist.[1][4] 4-Methoxybenzofuran-2-carboxylic acid is a specific derivative that combines the core benzofuran structure with methoxy and carboxylic acid functional groups, which can significantly influence its biological activity and physicochemical properties.[6]

Theoretical studies provide a powerful, non-invasive means to probe molecular properties that can be difficult or costly to measure experimentally. By employing computational models, we can predict optimized molecular geometry, vibrational frequencies (IR and Raman), NMR chemical shifts, and electronic properties such as frontier molecular orbitals (HOMO-LUMO) and molecular electrostatic potential (MEP).[7][8] This in-silico approach allows for a deep mechanistic understanding of a molecule's behavior and provides a predictive framework for its reactivity. The synergy between theoretical calculations and experimental validation is a cornerstone of modern chemical research, accelerating the discovery and optimization of novel therapeutic agents.[9] This guide focuses on establishing a robust theoretical workflow for characterizing 4-Methoxybenzofuran-2-carboxylic acid.

Molecular Properties and Synthesis Overview

Before delving into theoretical analysis, it is essential to understand the fundamental properties of the target molecule and the experimental context for its characterization.

Physicochemical Data

Property	Value	Source
Chemical Formula	C₁₀H₈O₄
Molecular Weight	192.17 g/mol
CAS Number	50551-59-2	[10]
Physical Form	Solid
IUPAC Name	4-methoxy-1-benzofuran-2-carboxylic acid

General Synthesis Route

Benzofuran-2-carboxylic acids are commonly synthesized from substituted coumarins via the Perkin rearrangement.[11] This reaction involves the base-catalyzed ring fission of a 3-halocoumarin, followed by an intramolecular cyclization to form the benzofuran ring.[11] Microwave-assisted protocols have been shown to significantly reduce reaction times and improve yields for this transformation.[11] Another common route involves the hydrolysis of the corresponding ethyl ester, which can be prepared from substituted salicylaldehydes.[8]

Caption: A generalized workflow for the synthesis of the target acid.

Theoretical and Computational Methodology

The core of this guide is the application of Density Functional Theory (DFT), a computational quantum mechanical modeling method used to investigate the electronic structure of many-body systems. DFT has proven to be an effective tool for predicting the properties of organic molecules with a favorable balance between accuracy and computational cost.[12][13]

Rationale for Method Selection

• Density Functional Theory (DFT): DFT calculations are well-suited for studying benzofuran derivatives.[7][13]

• Functional (B3LYP): The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is widely used for its consistent performance in calculating the geometric, vibrational, and electronic properties of organic molecules.[14]

• Basis Set (6-311++G(d,p)): This basis set provides a good balance for describing electron distribution. The inclusion of diffuse functions (++) is important for systems with lone pairs and for accurately describing anions and hydrogen bonds, while polarization functions (d,p) allow for non-spherical distortion of electron density, which is crucial for accurate bonding descriptions.[12]

Step-by-Step Computational Protocol

This protocol outlines the workflow for a comprehensive theoretical analysis using a computational chemistry package like Gaussian.

• Initial Structure Creation:

  • Draw the 2D structure of 4-Methoxybenzofuran-2-carboxylic acid in a molecular editor (e.g., GaussView, ChemDraw).

  • Convert the 2D structure to a 3D model and perform an initial, rapid geometry cleanup using a molecular mechanics force field (e.g., UFF).

• Geometry Optimization:

  • Objective: To find the lowest energy conformation of the molecule on the potential energy surface.

  • Procedure: Submit the initial 3D structure for a full geometry optimization using the B3LYP functional and the 6-311++G(d,p) basis set. The calculation should continue until the forces on all atoms are negligible and the structure represents a stationary point.

• Vibrational Frequency Calculation:

  • Objective: To confirm that the optimized structure is a true energy minimum (no imaginary frequencies) and to predict the infrared (IR) spectrum.

  • Procedure: Perform a frequency calculation at the same level of theory (B3LYP/6-311++G(d,p)) on the optimized geometry. The absence of imaginary frequencies confirms a stable structure. The output provides the harmonic vibrational frequencies, which correspond to peaks in the IR spectrum.

• NMR Chemical Shift Calculation:

  • Objective: To predict the ¹H and ¹³C NMR spectra.

  • Procedure: Use the Gauge-Independent Atomic Orbital (GIAO) method on the optimized geometry at the B3LYP/6-311++G(d,p) level of theory. The calculated isotropic shielding values are then referenced against a standard (e.g., Tetramethylsilane, TMS, calculated at the same level of theory) to obtain chemical shifts (δ).

  • δ_sample = σ_TMS - σ_sample

• Electronic Properties Analysis:

  • Objective: To understand the molecule's electronic structure, reactivity, and charge distribution.

  • Procedure: Using the optimized wavefunction, calculate:

    • Frontier Molecular Orbitals (HOMO/LUMO): The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are determined. The energy gap (ΔE = E_LUMO - E_HOMO) is a key indicator of chemical reactivity.

    • Molecular Electrostatic Potential (MEP): An MEP map is generated by plotting the electrostatic potential onto the molecule's electron density surface. This map visualizes charge distribution, identifying electron-rich (nucleophilic) and electron-poor (electrophilic) regions.

Caption: A standard workflow for DFT-based molecular characterization.

Analysis of Theoretical Results and Experimental Correlation

The true power of theoretical studies lies in the interpretation of the calculated data and its correlation with experimental measurements.

Optimized Molecular Geometry

The DFT optimization provides precise bond lengths and angles for the molecule in its ground state in the gas phase. The benzofuran system is expected to be largely planar. The carboxylic acid group may exhibit a slight out-of-plane torsion depending on intramolecular interactions, such as a potential hydrogen bond between the carboxylic proton and the furan oxygen. Studies on similar benzofuran carboxylic acids have shown excellent agreement between DFT-calculated geometric parameters and those determined by X-ray crystallography.[7][8]

Spectroscopic Analysis

Infrared (IR) Spectroscopy The calculated vibrational frequencies can be directly compared to an experimental FT-IR spectrum. It is standard practice to apply a scaling factor (typically ~0.96-0.98 for B3LYP) to the calculated harmonic frequencies to account for anharmonicity and method limitations.

Vibrational Mode	Expected Experimental Range (cm⁻¹)	Typical Calculated (Scaled) Range (cm⁻¹)	Assignment
O-H Stretch (Carboxylic Acid)	3300-2500 (very broad)	3200-2800	H-bonded dimer O-H stretch[15][16]
C-H Stretch (Aromatic)	3100-3000	3150-3050	Benzene ring C-H
C-H Stretch (Methoxy)	2950-2850	2980-2880	-OCH₃ group C-H
C=O Stretch (Carboxylic Acid)	1760-1690 (strong)	1750-1700	Carboxyl C=O stretch[15]
C=C Stretch (Aromatic)	1600-1450	1610-1460	Benzofuran ring skeletal vibrations
C-O Stretch (Carboxylic Acid/Ether)	1320-1210	1330-1200	C-O stretch from acid and ether[15]

NMR Spectroscopy Calculated NMR chemical shifts provide a powerful tool for assigning peaks in experimental spectra.

• ¹H NMR: The aromatic protons on the benzene ring are expected between 6.8-7.8 ppm. The furan proton will appear as a singlet in a similar region. The methoxy group protons will be a sharp singlet around 3.9-4.1 ppm. The acidic proton of the carboxylic acid will be a broad singlet, typically downfield (>10 ppm).

• ¹³C NMR: The carbonyl carbon is the most downfield signal (~160-170 ppm). Aromatic carbons will resonate in the 110-158 ppm range. The methoxy carbon will be found around 55-60 ppm.

Frontier Molecular Orbitals (HOMO-LUMO)

The HOMO and LUMO are central to understanding chemical reactivity.

• HOMO (Highest Occupied Molecular Orbital): Represents the ability to donate an electron. For 4-Methoxybenzofuran-2-carboxylic acid, the HOMO is expected to be distributed across the electron-rich benzofuran ring system, particularly influenced by the electron-donating methoxy group and furan oxygen.

• LUMO (Lowest Unoccupied Molecular Orbital): Represents the ability to accept an electron. The LUMO is likely localized on the electron-withdrawing carboxylic acid group and the furan ring.

• Energy Gap (ΔE): The energy difference between HOMO and LUMO is a measure of molecular stability. A small energy gap suggests high polarizability and chemical reactivity, indicating the molecule is more likely to undergo electronic transitions.[8]

Molecular Electrostatic Potential (MEP)

The MEP map is an invaluable tool for visualizing reactivity.

• Red Regions (Negative Potential): Indicate electron-rich areas, which are susceptible to electrophilic attack. These are expected around the carbonyl oxygen atoms of the carboxylic acid and the furan oxygen.

• Blue Regions (Positive Potential): Indicate electron-poor areas, which are susceptible to nucleophilic attack. The most positive region will be around the acidic proton of the carboxylic acid group.

• Green/Yellow Regions (Neutral Potential): Typically found over the carbon framework of the benzene ring.

Caption: Logic flow from electronic property analysis to reactivity prediction.

Applications in Drug Development

The theoretical insights gained from DFT studies directly inform drug discovery efforts.

• Structure-Activity Relationships (SAR): By calculating properties for a series of related benzofuran derivatives, researchers can build quantitative structure-activity relationship (QSAR) models. For example, understanding how substitutions on the benzofuran ring affect the HOMO-LUMO gap or the MEP can help in designing compounds with enhanced biological activity.[4]

• Molecular Docking: The optimized geometry and charge distribution from DFT calculations serve as a high-quality input for molecular docking simulations.[12][13] Docking studies predict how a ligand (the benzofuran derivative) binds to the active site of a protein target, which is a critical step in assessing its potential as a drug.[17] Studies have successfully used docking to investigate benzofuran-2-carboxylic acids as potential inhibitors for targets like Pim-1 kinase.[17]

• Metabolic Stability: The MEP can help predict sites of metabolism. Electron-rich areas identified on the MEP map are often susceptible to oxidative metabolism by cytochrome P450 enzymes. This knowledge allows chemists to modify the molecule to block or slow down metabolism, improving its pharmacokinetic profile.

Conclusion

The theoretical study of 4-Methoxybenzofuran-2-carboxylic acid provides a profound understanding of its structural, spectroscopic, and electronic properties. The methodologies outlined in this guide, centered on Density Functional Theory, represent a robust and validated approach for characterizing this and similar molecules. The strong correlation between calculated data and experimental results underscores the predictive power of computational chemistry. These theoretical insights are not merely academic; they offer actionable guidance for synthetic chemists and drug development professionals, enabling the rational design of novel benzofuran derivatives with tailored properties and enhanced therapeutic potential. The integration of these in-silico techniques is indispensable in the modern pursuit of new medicines.

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A Technical Guide to the Solubility Profile of 4-Methoxybenzofuran-2-carboxylic Acid

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and overall developability. This guide provides a comprehensive technical overview of the solubility profile of 4-Methoxybenzofuran-2-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry.[1] We will explore the theoretical underpinnings of its solubility based on its molecular structure, detail rigorous experimental protocols for its empirical determination, and discuss the critical interplay of physicochemical factors such as pH, temperature, and solvent systems. This document is intended for researchers, scientists, and drug development professionals engaged in the characterization and formulation of novel chemical entities.

Introduction: The Critical Role of Solubility

In drug discovery and development, poor aqueous solubility is a primary obstacle, often leading to erratic absorption, low bioavailability, and challenges in formulation.[2][3] Understanding the solubility profile of a compound like 4-Methoxybenzofuran-2-carboxylic acid (Figure 1) is therefore not merely an academic exercise but a foundational step in assessing its therapeutic potential. The molecule's structure—a semi-rigid benzofuran core, a weakly acidic carboxylic acid group, and a methoxy substituent—suggests a complex solubility behavior that warrants in-depth investigation.

Figure 1. Chemical Structure of 4-Methoxybenzofuran-2-carboxylic acidMolecular Formula: C₁₀H₈O₄ | Molecular Weight: 192.17 g/mol

This guide will provide the necessary theoretical framework and practical, field-proven methodologies to comprehensively characterize the solubility of this and structurally similar compounds.

Theoretical Analysis and Physicochemical Predictions

Prior to empirical testing, an analysis of the molecule's structure allows us to predict its solubility behavior.

2.1. The Influence of the Carboxyl Group and Predicted pKa

The dominant functional group governing aqueous solubility is the carboxylic acid (-COOH).[4][5] As a weak acid, its state of ionization is dependent on the pH of the surrounding medium.[4][6]

• At low pH (pH < pKa): The carboxylic acid will be predominantly in its neutral, protonated form (R-COOH). This form is less polar and is expected to have significantly lower aqueous solubility.[6]

• At high pH (pH > pKa): The group will deprotonate to form the carboxylate anion (R-COO⁻).[7] The introduction of a formal charge dramatically increases polarity and interaction with water molecules, leading to a substantial increase in solubility.[4][6]

2.2. The Role of the Benzofuran Core and Methoxy Group

The benzofuran scaffold is largely hydrophobic, contributing negatively to aqueous solubility. The methoxy group (-OCH₃) has a modest electron-donating effect and can act as a hydrogen bond acceptor, but its overall contribution to increasing aqueous solubility is minor compared to the ionizable carboxyl group. The interplay of these features suggests that while the compound is likely to be poorly soluble in acidic conditions, its solubility can be dramatically enhanced in neutral to basic media.

Kinetic vs. Thermodynamic Solubility: A Critical Distinction

When discussing solubility, it is essential to differentiate between two key measurements, as they serve different purposes in the drug discovery pipeline.[2][11]

• Kinetic Solubility: This is a high-throughput measurement of how quickly a compound precipitates from a supersaturated solution, typically generated by adding a DMSO stock solution to an aqueous buffer.[3][11][12][13] It reflects the solubility under non-equilibrium conditions and is useful for early-stage screening to flag problematic compounds.[2][11]

• Thermodynamic (Equilibrium) Solubility: This is the true saturation concentration of a compound in a solvent after equilibrium has been reached, with excess solid material present.[14][15] It is a lower-throughput but more accurate and definitive measurement, considered the "gold standard" for lead optimization and pre-formulation studies.[16]

This guide will focus on the determination of thermodynamic solubility, which is more relevant for a deep characterization of the API.

Experimental Determination of Solubility Profile

A robust characterization requires a multi-faceted experimental approach. The following protocols represent industry-standard, self-validating methodologies.

4.1. pKa Determination via Potentiometric Titration

Causality: Precisely determining the pKa is the first and most critical experimental step. It validates our theoretical prediction and informs the pH points to be tested in subsequent solubility studies. Potentiometric titration is a high-precision technique for this purpose.[17][18]

Protocol:

• Preparation: Prepare a ~1 mM solution of 4-Methoxybenzofuran-2-carboxylic acid in a co-solvent system (e.g., Water:Methanol 50:50) to ensure initial dissolution. Purge the solution with nitrogen to remove dissolved CO₂.[17]

• Calibration: Calibrate a high-precision pH meter using standard buffers at pH 4.0, 7.0, and 10.0.[17]

• Titration: Place the sample solution in a jacketed vessel maintained at 25°C on a magnetic stirrer. Immerse the calibrated pH electrode.[17]

• Titrant Addition: Add small, precise aliquots of a standardized 0.1 M NaOH solution. After each addition, allow the pH reading to stabilize (drift < 0.01 pH units/minute) before recording the pH and volume of titrant added.[17]

• Data Analysis: Plot the pH (y-axis) versus the volume of NaOH added (x-axis). The pKa corresponds to the pH at the half-equivalence point. For higher accuracy, the inflection point of the first derivative of the titration curve (ΔpH/ΔV) can be used to identify the equivalence point.[18][19]

4.2. Thermodynamic Solubility Determination (Shake-Flask Method)

Causality: The Shake-Flask method is the universally recognized "gold standard" for determining equilibrium solubility.[15][16][20] By incubating an excess of the solid compound with the solvent over an extended period, it ensures that a true thermodynamic equilibrium is reached.

Protocol:

• Preparation: Add an excess amount of solid 4-Methoxybenzofuran-2-carboxylic acid to several glass vials. The excess should be visually apparent throughout the experiment.

• Solvent Addition: To each vial, add a precise volume (e.g., 2 mL) of the desired solvent. For aqueous solubility, this will be a series of buffers. Based on our predicted pKa, a suitable pH range would be 1.2, 4.5, 5.5, 6.8, and 7.4 to map the solubility curve across the gastrointestinal and physiological pH range.[21][22][23]

• Equilibration: Seal the vials and place them in an orbital shaker or rotator in a temperature-controlled environment (typically 25°C or 37°C). Agitate for at least 24-48 hours.[11][14] A preliminary time-to-equilibrium study is recommended to confirm that 24 hours is sufficient.

• Sample Processing: After equilibration, allow the vials to stand to let the excess solid settle. Carefully withdraw an aliquot of the supernatant and filter it through a low-binding 0.45 µm filter to remove all undissolved particles.

• Quantification: Dilute the clear filtrate with a suitable mobile phase. Quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). Prepare a standard curve with known concentrations of the compound to ensure accurate quantification.

• pH Verification: After the experiment, the pH of the remaining suspension in each vial must be measured to ensure it has not shifted significantly during equilibration.[14][22][23]

Visual Workflow: Thermodynamic Solubility Determination

The following diagram outlines the logical flow of the Shake-Flask protocol.

Caption: Workflow for the Shake-Flask thermodynamic solubility assay.

Interpreting the Solubility Data

The data obtained from these experiments can be compiled to create a comprehensive solubility profile.

5.1. pH-Solubility Profile

The relationship between pH and the aqueous solubility of an ionizable compound is fundamental. For an acid like 4-Methoxybenzofuran-2-carboxylic acid, the solubility will be low at acidic pH and will increase sharply as the pH rises above its pKa.

Table 1: Hypothetical Aqueous Solubility Data for 4-Methoxybenzofuran-2-carboxylic acid at 25°C

pH of Buffer	Predominant Species	Expected Solubility (µg/mL)	Classification
1.2	R-COOH (Neutral)	< 1	Very Poorly Soluble
4.5	R-COOH ≈ R-COO⁻	~50	Sparingly Soluble
5.5	R-COO⁻ (Ionic)	> 200	Soluble
6.8	R-COO⁻ (Ionic)	> 500	Freely Soluble
7.4	R-COO⁻ (Ionic)	> 800	Freely Soluble

Visualizing the pH-Ionization-Solubility Relationship

The following diagram illustrates the direct causal link between the pH of the environment, the ionization state of the molecule, and its resulting aqueous solubility.

Caption: The effect of pH on the ionization and solubility of an acidic compound.

5.2. Solubility in Organic and Co-Solvent Systems

For formulation and analytical purposes, understanding solubility in non-aqueous systems is also vital.

Table 2: Hypothetical Solubility in Common Organic Solvents at 25°C

Solvent	Polarity Index	Expected Solubility (mg/mL)	Rationale
Methanol	5.1	> 50	Polar protic solvent, good H-bonding.
Ethanol	4.3	> 30	Similar to methanol, slightly less polar.
Acetonitrile	5.8	~10	Polar aprotic, less effective at solvating the acid proton.
Acetone	5.1	~25	Polar aprotic, good dipole interactions.
Dichloromethane	3.1	< 5	Non-polar, poor interaction with the carboxylic acid.
Dimethyl Sulfoxide (DMSO)	7.2	> 100	Highly polar aprotic, excellent solvent for many drug candidates.

Conclusion and Application

The comprehensive solubility profile of 4-Methoxybenzofuran-2-carboxylic acid reveals it to be a classic pH-dependent soluble compound, with poor solubility in acidic conditions characteristic of the stomach, but significantly higher solubility in the neutral-to-alkaline conditions of the intestine.[24] This profile has profound implications for drug development:

• Formulation Strategy: An immediate-release oral dosage form may suffer from low dissolution in the stomach. Formulation strategies such as creating a sodium or potassium salt of the acid, or developing an enteric-coated formulation that bypasses the stomach and dissolves in the intestine, should be considered.

• In Vitro Assays: Biological assays must be conducted in buffer systems where the compound is sufficiently soluble (typically pH 7.4) to avoid precipitation and ensure accurate results. The use of co-solvents like DMSO should be minimized and controlled, as high concentrations can lead to solubility overestimation.[14]

• Biopharmaceutics Classification System (BCS): Based on its likely high solubility at pH 6.8 and its relatively small, semi-rigid structure, the compound could potentially be a BCS Class I or III agent, pending permeability data.[21][22][23] This classification is critical for seeking biowaivers later in development.[25][26]

By employing the rigorous, self-validating protocols outlined in this guide, researchers can generate a reliable and comprehensive solubility dataset, enabling informed, data-driven decisions in the advancement of 4-Methoxybenzofuran-2-carboxylic acid and other promising drug candidates.

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Protocols & Analytical Methods

Synthesis of 4-Methoxybenzofuran-2-carboxylic Acid: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of 4-Methoxybenzofuran-2-carboxylic acid, a valuable heterocyclic building block in medicinal chemistry and drug discovery. The protocol herein details a robust and reproducible two-step synthetic sequence commencing with readily available starting materials. The described method involves an initial base-catalyzed condensation of 4-methoxysalicylaldehyde with diethyl bromomalonate, followed by intramolecular cyclization and subsequent hydrolysis to afford the target compound. This application note offers a detailed, step-by-step experimental procedure, mechanistic insights, and safety considerations to ensure successful synthesis and purification.

Introduction

Benzofuran derivatives are a prominent class of heterocyclic compounds frequently encountered in the structures of natural products and synthetic molecules with a wide array of biological activities. Their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities, have established them as privileged scaffolds in drug discovery programs. Specifically, 4-Methoxybenzofuran-2-carboxylic acid serves as a key intermediate for the elaboration of more complex molecules, where the methoxy and carboxylic acid functionalities provide handles for further chemical modifications. This guide is designed to provide researchers with a reliable and thoroughly explained protocol for the preparation of this important synthetic intermediate.

Synthetic Strategy and a Glimpse into the Mechanism

The synthesis of 4-Methoxybenzofuran-2-carboxylic acid is achieved through a two-step process. The chosen strategy is based on the well-established reactivity of salicylaldehydes with active methylene compounds.

Step 1: Condensation and Cyclization

The synthesis initiates with the reaction between 4-methoxysalicylaldehyde and diethyl bromomalonate. In the presence of a suitable base, such as potassium carbonate, the phenolic hydroxyl group of the salicylaldehyde is deprotonated to form a phenoxide. This phenoxide then acts as a nucleophile, attacking the carbon atom bearing the bromine in diethyl bromomalonate in a nucleophilic substitution reaction. The resulting intermediate undergoes an intramolecular cyclization to form the benzofuran ring system.

Step 2: Hydrolysis

The diethyl ester of the benzofuran intermediate is then subjected to basic hydrolysis using a strong base like sodium hydroxide. This step saponifies the two ester groups to the corresponding carboxylate salts. Subsequent acidification of the reaction mixture protonates the carboxylates, leading to the precipitation of the final product, 4-Methoxybenzofuran-2-carboxylic acid.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier
4-Methoxysalicylaldehyde	Reagent	Commercially Available
Diethyl bromomalonate	Reagent	Commercially Available
Potassium carbonate (anhydrous)	ACS	Commercially Available
Sodium hydroxide	ACS	Commercially Available
Hydrochloric acid (concentrated)	ACS	Commercially Available
Ethanol	Anhydrous	Commercially Available
Diethyl ether	ACS	Commercially Available
Acetone	ACS	Commercially Available
Anhydrous magnesium sulfate	ACS	Commercially Available

Safety Precautions:

• Diethyl bromomalonate is corrosive and causes severe skin burns and eye damage. It is also a lachrymator.[1][2][3][4] Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• 4-Methoxysalicylaldehyde may cause skin and eye irritation.[5][6][7][8] Avoid inhalation of dust and contact with skin and eyes.

• Sodium hydroxide is corrosive and can cause severe burns.[9][10][11][12] Handle with care, wearing appropriate PPE.

• Potassium carbonate can cause skin and eye irritation.[13][14][15][16] Avoid inhalation of dust.

• Hydrochloric acid is corrosive and can cause severe burns. Handle in a fume hood with appropriate PPE.

Step 1: Synthesis of Diethyl 4-Methoxybenzofuran-2,3-dicarboxylate

• To a dry 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-methoxysalicylaldehyde (10.0 g, 65.7 mmol) and anhydrous potassium carbonate (27.2 g, 196.9 mmol) in 100 mL of anhydrous acetone.

• Stir the suspension at room temperature for 15 minutes.

• To this suspension, add diethyl bromomalonate (17.3 g, 72.3 mmol) dropwise over a period of 30 minutes.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) eluent system.

• After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Wash the residue with acetone (2 x 20 mL).

• Combine the filtrates and evaporate the solvent under reduced pressure to obtain a crude oil.

• Dissolve the crude oil in diethyl ether (150 mL) and wash with water (2 x 50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude diethyl 4-methoxybenzofuran-2,3-dicarboxylate. This crude product can be used in the next step without further purification.

Step 2: Synthesis of 4-Methoxybenzofuran-2-carboxylic acid

• To the crude diethyl 4-methoxybenzofuran-2,3-dicarboxylate from the previous step, add a solution of sodium hydroxide (10.5 g, 262.8 mmol) in 100 mL of ethanol and 50 mL of water.

• Heat the mixture to reflux for 4-6 hours. The hydrolysis can be monitored by the disappearance of the starting material on TLC.

• After completion of the hydrolysis, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with 100 mL of water and wash with diethyl ether (2 x 50 mL) to remove any unreacted starting material or byproducts.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 by the slow addition of concentrated hydrochloric acid.

• A precipitate will form. Collect the solid by vacuum filtration and wash with cold water until the filtrate is neutral.

• Dry the solid product under vacuum to afford 4-Methoxybenzofuran-2-carboxylic acid. The product can be further purified by recrystallization from an ethanol-water mixture if necessary.

Visualizing the Synthesis

The following diagrams illustrate the overall reaction scheme and the experimental workflow.

Caption: Overall synthetic scheme for 4-Methoxybenzofuran-2-carboxylic acid.

Caption: Experimental workflow for the synthesis of 4-Methoxybenzofuran-2-carboxylic acid.

Expected Results and Characterization

The synthesis should yield 4-Methoxybenzofuran-2-carboxylic acid as a solid. The expected yield is typically in the range of 60-70% over the two steps. The identity and purity of the final product should be confirmed by standard analytical techniques:

• Melting Point: Compare the observed melting point with the literature value.

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry: To determine the molecular weight.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups (e.g., carboxylic acid O-H and C=O stretches).

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 4-Methoxybenzofuran-2-carboxylic acid. By following the outlined steps and adhering to the safety precautions, researchers can confidently prepare this valuable building block for their synthetic endeavors in drug discovery and materials science. The mechanistic insights provided aim to enhance the understanding of the chemical transformations involved.

References

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• Carl ROTH. (n.d.). Safety Data Sheet: Sodium hydroxide. Retrieved from [Link]

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Application Note: A Validated Protocol for the Synthesis of 4-Methoxybenzofuran-2-carboxylic Acid

Abstract

Benzofuran-2-carboxylic acid and its derivatives are pivotal structural motifs in medicinal chemistry and drug development, recognized for their broad spectrum of biological activities.[1] This application note provides a comprehensive, field-tested protocol for the synthesis of 4-Methoxybenzofuran-2-carboxylic acid, a key intermediate for pharmaceutical research. The described methodology is built upon a robust two-step, one-pot procedure involving an initial etherification and subsequent intramolecular cyclization, followed by saponification. We delve into the mechanistic rationale behind the procedural choices, present a detailed step-by-step workflow, and outline essential safety, characterization, and troubleshooting guidelines to ensure reproducible and high-yield synthesis.

Introduction: The Chemical Rationale

The synthesis of the benzofuran ring system is a cornerstone of heterocyclic chemistry. The chosen method proceeds via a classic and reliable pathway: the reaction of a substituted phenol with an α-halo ketone, followed by ring closure and hydrolysis.

Reaction Scheme:

The overall transformation begins with 2-hydroxy-6-methoxybenzaldehyde and ethyl bromopyruvate, culminating in the target acid after hydrolysis.

Caption: Overall reaction scheme for the synthesis of the target molecule.

The mechanism initiates with the deprotonation of the phenolic hydroxyl group of 2-hydroxy-6-methoxybenzaldehyde by potassium carbonate. The resulting phenoxide acts as a nucleophile, attacking the electrophilic carbon bearing the bromine atom in ethyl bromopyruvate. This is followed by an intramolecular aldol-type condensation, leading to the formation of the furan ring. The final step is the saponification of the ethyl ester to the corresponding carboxylic acid, which precipitates upon acidification.

Materials and Equipment

Reagents & Chemicals	Grade	Supplier	CAS Number
2-Hydroxy-6-methoxybenzaldehyde	≥98%	Sigma-Aldrich	708-76-9
Ethyl bromopyruvate	Technical, ~90%	Sigma-Aldrich	70-23-5
Potassium Carbonate (K₂CO₃), anhydrous	ACS Reagent	Fisher Scientific	584-08-7
Sodium Hydroxide (NaOH)	Reagent Grade	VWR	1310-73-2
Hydrochloric Acid (HCl), concentrated	ACS Reagent	VWR	7647-01-0
Acetone	ACS Grade	Fisher Scientific	67-64-1
Ethanol, 95%	Reagent Grade	VWR	64-17-5
Ethyl Acetate	HPLC Grade	Fisher Scientific	141-78-6
Hexanes	HPLC Grade	Fisher Scientific	110-54-3

Equipment

250 mL three-neck round-bottom flask

Reflux condenser

Magnetic stirrer with heating mantle

Dropping funnel

Buchner funnel and vacuum flask

Standard laboratory glassware (beakers, graduated cylinders)

pH paper or pH meter

Rotary evaporator

Melting point apparatus

Critical Safety Precautions

This procedure involves hazardous materials. A thorough risk assessment must be conducted. All operations should be performed inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

Substance	Hazards	Handling Precautions
Ethyl Bromopyruvate	Severe poison, lachrymator, corrosive.[2][3] Causes severe skin and eye burns.[2] Harmful if inhaled.	Wear chemical safety goggles, a face shield, and heavy-duty chemical-resistant gloves (e.g., butyl rubber).[4][5] Handle exclusively in a fume hood to avoid vapor inhalation.[4] Ensure an eyewash station and safety shower are immediately accessible.[5]
2-Hydroxy-methoxybenzaldehydes	Skin, eye, and respiratory irritant.[6][7][8]	Avoid generating dust. Use in a well-ventilated area or fume hood.[8][9] Wash hands thoroughly after handling.[7][10]
Sodium Hydroxide (NaOH)	Corrosive. Causes severe skin and eye burns.	Handle with care, avoiding contact with skin and eyes. Wear appropriate protective gloves and goggles. Solutions can generate heat upon preparation.
Concentrated HCl	Corrosive, causes severe burns. Respiratory irritant.	Always add acid to water, never the reverse. Handle in a fume hood with appropriate PPE.
Acetone/Ethanol	Highly flammable liquids.	Keep away from ignition sources.[11] Use in a well-ventilated area.

Detailed Experimental Protocol

This protocol is designed for a ~10 g scale synthesis of the final product.

Step 1: Synthesis of Ethyl 4-Methoxybenzofuran-2-carboxylate

• Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a reflux condenser, a magnetic stir bar, and a dropping funnel. Ensure the apparatus is dry.

• Reagent Addition: To the flask, add 2-hydroxy-6-methoxybenzaldehyde (7.6 g, 50 mmol) and anhydrous potassium carbonate (13.8 g, 100 mmol).

• Solvent Addition: Add 100 mL of acetone to the flask.

• Initiate Reaction: Begin vigorous stirring and gently heat the mixture to reflux (~56 °C).

• Substrate Addition: Once refluxing, add ethyl bromopyruvate (10.7 g, 55 mmol), dissolved in 20 mL of acetone, dropwise from the dropping funnel over a period of 30 minutes.

  • Causality Note: Dropwise addition is crucial to control the initial exothermic reaction and prevent the formation of undesired side products. The potassium carbonate acts as a base to facilitate the initial nucleophilic attack and must be anhydrous to avoid hydrolyzing the ester.

• Reaction Monitoring: Maintain the reaction at reflux for 6-8 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system. The starting aldehyde spot should diminish significantly.

Step 2: Saponification to Carboxylic Acid

• Cooling: After the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

• Hydrolysis: Prepare a solution of sodium hydroxide (6.0 g, 150 mmol) in 50 mL of water. Carefully add this aqueous NaOH solution to the reaction mixture.

• Second Reflux: Heat the resulting mixture back to reflux and maintain for 2 hours. This step hydrolyzes the intermediate ethyl ester to the sodium salt of the carboxylic acid.

  • Causality Note: The use of a significant excess of NaOH ensures complete and rapid saponification of the ester.

Step 3: Work-up and Purification

• Solvent Removal: After cooling, remove the acetone from the reaction mixture using a rotary evaporator.

• Filtration: Dilute the remaining aqueous slurry with ~100 mL of water and filter to remove any inorganic salts (e.g., K₂CO₃).

• Acidification: Transfer the filtrate to a beaker and cool in an ice bath. While stirring, slowly add concentrated hydrochloric acid (~15 mL) until the pH of the solution is approximately 1-2.[1][12] A precipitate will form.

  • Causality Note: Acidification protonates the carboxylate salt, causing the much less water-soluble carboxylic acid to precipitate out of the aqueous solution.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the filter cake thoroughly with cold water (3 x 50 mL) to remove any remaining salts.

• Drying: Dry the crude product in a vacuum oven at 60-70 °C to a constant weight.

• Recrystallization (Optional): For higher purity, the crude solid can be recrystallized from an ethanol/water mixture. Dissolve the solid in a minimum amount of hot ethanol and add hot water dropwise until the solution becomes slightly turbid. Allow to cool slowly to room temperature, then place in an ice bath to maximize crystal formation. Filter and dry the purified crystals.

Synthesis Workflow and Characterization

The entire process, from initial setup to final analysis, is summarized in the workflow diagram below.

Caption: Step-by-step experimental workflow diagram.

Expected Results

• Yield: 70-85% (based on the starting aldehyde).

• Appearance: Off-white to light brown solid.[13]

• Melting Point: 208-211 °C (for the similar 6-methoxy isomer, expect a comparable range).[14]

• Spectroscopic Data:

  • ¹H NMR (DMSO-d₆, 400 MHz): Expect signals corresponding to the methoxy group (~3.9 ppm), aromatic protons (6.8-7.5 ppm), furan proton (~7.0 ppm), and a broad singlet for the carboxylic acid proton (>12 ppm).

  • ¹³C NMR (DMSO-d₆, 100 MHz): Expect signals for the carboxylic acid carbonyl (~160-165 ppm), aromatic and furan carbons (100-158 ppm), and the methoxy carbon (~56 ppm).

  • FT-IR (KBr, cm⁻¹): Expect a broad O-H stretch (~2500-3300 cm⁻¹), a C=O stretch (~1680-1700 cm⁻¹), and C-O stretches for the ether and furan (~1050-1250 cm⁻¹).

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive or wet reagents (especially K₂CO₃).2. Insufficient reflux time or temperature.3. Incomplete hydrolysis.	1. Use freshly opened or properly dried anhydrous K₂CO₃.2. Ensure proper reflux is maintained for the full recommended time.3. Extend the saponification reflux time or use a higher concentration of NaOH.
Oily or Gummy Product	1. Incomplete hydrolysis (presence of intermediate ester).2. Impurities from side reactions.	1. Re-subject the crude product to the saponification step (Step 2).2. Perform the optional recrystallization step to purify the product.
Product Fails to Precipitate	1. Insufficient acidification.2. Excessive water used, leading to some product solubility.	1. Check pH and add more concentrated HCl until pH is strongly acidic (1-2).2. Reduce the volume of the aqueous solution on a rotary evaporator before acidification.

Conclusion

The protocol detailed herein provides a reliable and scalable method for the synthesis of 4-Methoxybenzofuran-2-carboxylic acid. By carefully controlling reaction conditions and adhering to the specified safety measures, researchers can confidently produce this valuable chemical intermediate with high yield and purity, facilitating further research and development in medicinal chemistry.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). Ethyl Bromopyruvate: A Comprehensive Overview. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Ethyl bromopyruvate, 80-85%. Retrieved from [Link]

• Bio-Connect. (n.d.). 4-Hydroxy-3-methoxy-benzaldehyde - Safety Data Sheet. Retrieved from [Link]

• Thermo Fisher Scientific. (2025). 3-Hydroxy-4-methoxybenzaldehyde - Safety Data Sheet. Retrieved from [Link]

• Thermo Fisher Scientific. (2025). Ethyl bromopyruvate - Safety Data Sheet. Retrieved from [Link]

• Piatkowska, E., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Molecules, 24(8), 1573. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 4-Acetyl-7-methoxy-1-benzofuran-2-carboxylic acid. PubChem Compound Summary. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 6-methoxy-benzofuran-2-carboxylic acid. Retrieved from [Link]

• Krawiecka, M., et al. (2007). Synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives with potential antimicrobial activity. Acta Poloniae Pharmaceutica, 64(5), 411-419. Available at: [Link]

• Carvalho, C. F., & Sargent, M. V. (1984). Naturally occurring dibenzofurans. Part 2. The synthesis of schizopeltic acid. Journal of the Chemical Society, Perkin Transactions 1, 2573-2575. Available at: [Link]

• ChemWhat. (n.d.). 4-METHOXYBENZOFURAN-2-CARBOXYLIC ACID CAS#: 50551-59-2. Retrieved from [Link]

• Lawrence, N. J., et al. (2012). Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. Molecules, 17(11), 12774-12783. Available at: [Link]

• Chiacchio, U., et al. (2018). 6-Hydroxy-2-methylbenzofuran-4-carboxylic Acid. Molbank, 2018(3), M996. Available at: [Link]

• Google Patents. (2009). US20090131688A1 - Method for the synthesis of 4-benzofuran-carboxylic acid.

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Application Notes and Protocols for the Purification of 4-Methoxybenzofuran-2-carboxylic acid

For: Researchers, scientists, and drug development professionals.

Introduction

4-Methoxybenzofuran-2-carboxylic acid is a key heterocyclic building block in medicinal chemistry and materials science. Its purity is paramount for the synthesis of downstream compounds and for ensuring reliable biological and physical-chemical data. This guide provides a detailed overview of the principles and practical protocols for the purification of 4-Methoxybenzofuran-2-carboxylic acid, addressing common impurities and offering troubleshooting advice.

Understanding the Impurity Profile

The nature of impurities in a sample of 4-Methoxybenzofuran-2-carboxylic acid is largely dependent on its synthetic route. Common impurities may include unreacted starting materials, byproducts from side reactions, and residual solvents.[1] For instance, if synthesized via the Perkin rearrangement of a substituted coumarin, residual coumarin precursors could be present.[2]

A preliminary analysis by Thin Layer Chromatography (TLC) and Nuclear Magnetic Resonance (NMR) spectroscopy is recommended to assess the complexity of the impurity profile and guide the selection of the most appropriate purification strategy.

Core Purification Strategies

The purification of 4-Methoxybenzofuran-2-carboxylic acid, a solid organic compound, can be approached using several well-established techniques. The choice of method depends on the nature and quantity of the impurities. A general decision-making workflow is presented below.

Caption: Decision workflow for selecting a purification method.

Acid-Base Extraction: A Primary Purification Step

Acid-base extraction is a highly effective technique for separating carboxylic acids from neutral or basic impurities.[1][3] This method leverages the acidic nature of the carboxylic acid group, which can be deprotonated by a weak base to form a water-soluble carboxylate salt.[4][5]

Principle: The crude 4-Methoxybenzofuran-2-carboxylic acid is dissolved in an organic solvent and washed with an aqueous basic solution, such as sodium bicarbonate. The carboxylic acid is converted to its sodium salt and dissolves in the aqueous layer, while neutral and basic impurities remain in the organic layer. The aqueous layer is then separated and acidified to regenerate the pure carboxylic acid, which precipitates out of the solution.[5][6]

Protocol for Acid-Base Extraction:

• Dissolution: Dissolve the crude 4-Methoxybenzofuran-2-carboxylic acid in a suitable organic solvent (e.g., ethyl acetate, dichloromethane) in a separatory funnel.

• Extraction with Base: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel.[1] Gently shake the funnel, venting frequently to release the pressure from the evolved CO₂ gas.

• Separation: Allow the layers to separate. The aqueous layer (bottom layer if using dichloromethane, top layer if using ethyl acetate) contains the sodium salt of the carboxylic acid. Drain the aqueous layer into a clean flask.

• Repeat Extraction: Repeat the extraction of the organic layer with fresh NaHCO₃ solution to ensure complete recovery of the carboxylic acid.[1] Combine all aqueous extracts.

• Acidification: Cool the combined aqueous extracts in an ice bath and slowly add a strong acid, such as 6M hydrochloric acid (HCl), dropwise while stirring until the solution becomes acidic (test with pH paper).[1]

• Precipitation and Isolation: The pure 4-Methoxybenzofuran-2-carboxylic acid will precipitate out as a solid. Collect the solid by vacuum filtration, wash with cold deionized water, and dry thoroughly.

Caption: Workflow for Acid-Base Extraction.

Recrystallization: For High Purity Crystalline Solids

Recrystallization is a powerful technique for purifying solid compounds.[7] It relies on the difference in solubility of the compound and its impurities in a particular solvent at different temperatures.[8]

Principle: The crude solid is dissolved in a minimal amount of a hot solvent in which it is highly soluble. Upon cooling, the solubility of the compound decreases, and it crystallizes out of the solution, leaving the impurities dissolved in the mother liquor.

Protocol for Recrystallization:

• Solvent Selection: Choose a suitable solvent or solvent system. An ideal solvent should dissolve 4-Methoxybenzofuran-2-carboxylic acid well at high temperatures but poorly at low temperatures. Ethanol or a mixture of ethanol and water is often a good starting point for aromatic carboxylic acids.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a small amount of the chosen solvent. Heat the mixture on a hot plate with stirring until the solid dissolves completely. Add more solvent in small portions if necessary to achieve complete dissolution at the boiling point of the solvent.

• Decoloration (Optional): If the solution is colored due to impurities, add a small amount of activated charcoal and boil for a few minutes. Hot filter the solution to remove the charcoal.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold solvent and dry them in a desiccator or a vacuum oven.

Column Chromatography: For Complex Mixtures

Column chromatography is a versatile technique for separating components of a mixture based on their differential adsorption to a stationary phase.[9][10] For carboxylic acids, special considerations are necessary to prevent streaking on the silica gel column.

Principle: A solution of the crude compound is passed through a column packed with a stationary phase (typically silica gel). The components of the mixture travel down the column at different rates depending on their polarity and interaction with the stationary phase, allowing for their separation.

Protocol for Column Chromatography:

• Stationary Phase and Eluent Selection: Use silica gel as the stationary phase. A common eluent system for benzofuran derivatives is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate.[9][11] To prevent streaking of the carboxylic acid, it is advisable to add a small amount (0.5-1%) of acetic acid to the eluent.[12]

• Column Packing: Pack a glass column with a slurry of silica gel in the chosen eluent system.

• Sample Loading: Dissolve the crude 4-Methoxybenzofuran-2-carboxylic acid in a minimal amount of the eluent and load it onto the top of the column.

• Elution and Fraction Collection: Elute the column with the chosen solvent system and collect the eluent in fractions.

• Analysis and Isolation: Analyze the collected fractions by TLC to identify those containing the pure product. Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 4-Methoxybenzofuran-2-carboxylic acid.

Purity Assessment

After purification, the purity of 4-Methoxybenzofuran-2-carboxylic acid should be assessed using appropriate analytical techniques:

• Thin Layer Chromatography (TLC): A quick and easy method to check for the presence of impurities. The purified compound should appear as a single spot.

• Melting Point Analysis: A sharp melting point range close to the literature value is indicative of high purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and can be used to identify and quantify impurities.

• High-Performance Liquid Chromatography (HPLC): A highly sensitive technique for determining purity and quantifying any remaining impurities.[13][14]

Summary of Purification Techniques

Technique	Principle	Advantages	Disadvantages
Acid-Base Extraction	Differential solubility of the acid and its salt in aqueous and organic phases.	Highly effective for removing neutral and basic impurities; scalable.	Not effective for removing other acidic impurities.
Recrystallization	Differential solubility at high and low temperatures.	Can yield very pure crystalline material; simple setup.	Requires a suitable solvent; some product loss in the mother liquor is inevitable.
Column Chromatography	Differential adsorption on a stationary phase.	Can separate complex mixtures of similar polarity.	Can be time-consuming and require large volumes of solvent; streaking can be an issue for carboxylic acids.

References

• Acid–base extraction - Wikipedia. (n.d.). Retrieved January 5, 2026, from [Link]

• 4.8: Acid-Base Extraction - Chemistry LibreTexts. (2022, April 7). Retrieved January 5, 2026, from [Link]

• Acid-Base Extraction. (n.d.). Retrieved January 5, 2026, from [Link]

• Preparative Isolation and Purification of Isobenzofuranone Derivatives and Saponins From Seeds of Nigella Glandulifera Freyn by High-Speed Counter-Current Chromatography Combined With Gel Filtration - PubMed. (2009, May 8). Retrieved January 5, 2026, from [Link]

• Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones - NIH. (2024, August 6). Retrieved January 5, 2026, from [Link]

• Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy -Aminosulfones - Semantic Scholar. (2024, August 6). Retrieved January 5, 2026, from [Link]

• Separation of 2,3-Benzofuran on Newcrom R1 HPLC column | SIELC Technologies. (n.d.). Retrieved January 5, 2026, from [Link]

• synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives. (n.d.). Retrieved January 5, 2026, from [Link]

• US20090131688A1 - Method for the synthesis of 4-benzofuran-carboxylic acid - Google Patents. (n.d.).

• Recrystallization and Crystallization. (n.d.). Retrieved January 5, 2026, from [Link]

• Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents - PMC. (2019, April 18). Retrieved January 5, 2026, from [Link]

• Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PMC - PubMed Central. (n.d.). Retrieved January 5, 2026, from [Link]

• Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Derivatives - MDPI. (n.d.). Retrieved January 5, 2026, from [Link]

• NEW SYNTHESIS OF ABEXINOSTAT Xiaolei Zhu, Han Wang,* Sheng Lu, Cong Sun, Zhiyong Xu, and Jingli Xu College of Chemistry and Chem. (2021, July 2). Retrieved January 5, 2026, from [Link]

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - PMC. (2020, October 22). Retrieved January 5, 2026, from [Link]

• CONVENIENT SYNTHESIS OF SOME 3-PHENYL-1-BENZOFURAN-2- CARBOXYLIC ACID DERIVATIVES AS NEW POTENTIAL INHIBITORS OF CLC-Kb CHANNELS. (2010, November 9). Retrieved January 5, 2026, from [Link]

• Cas 50551-61-6,6-METHOXY-BENZOFURAN-2-CARBOXYLIC ACID | lookchem. (n.d.). Retrieved January 5, 2026, from [Link]

• 6-Hydroxy-2-methylbenzofuran-4-carboxylic Acid - MDPI. (n.d.). Retrieved January 5, 2026, from [Link]

• Transition Metal Free Decarbonyl-Oxidation of 3-Arylbenzofuran-2(3H)-ones: Access to 2-Hydroxy Benzophenones - Beilstein Archives. (n.d.). Retrieved January 5, 2026, from [Link]

• Benzofuran-2-carboxylic acid | CAS:496-41-3 | High Purity | Manufacturer BioCrick. (n.d.). Retrieved January 5, 2026, from [Link]

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Application Note and Protocol: High-Purity Crystallization of 4-Methoxybenzofuran-2-carboxylic Acid

[AN-20260105-01]

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the crystallization of 4-methoxybenzofuran-2-carboxylic acid (CAS No. 50551-59-2), a key intermediate in various synthetic applications. The protocol details a robust method for obtaining this compound in high purity, suitable for downstream applications in research and drug development. The methodologies presented are grounded in the physicochemical properties of benzofuran derivatives and general principles of carboxylic acid crystallization. This guide includes detailed experimental procedures, an exploration of solvent selection rationale, and visual aids to ensure procedural clarity and reproducibility.

Introduction

4-Methoxybenzofuran-2-carboxylic acid is a solid organic compound that often requires purification to remove impurities from its synthesis. Crystallization is a powerful and widely used technique for the purification of solid compounds, leveraging differences in solubility between the target compound and impurities in a given solvent system at varying temperatures. An effective crystallization process yields a product with high purity and a well-defined crystalline structure.

The selection of an appropriate solvent system is paramount for successful crystallization. Ideal solvents will exhibit high solubility for the target compound at elevated temperatures and low solubility at reduced temperatures, thus maximizing the recovery of the purified product upon cooling. For benzofuran derivatives, which are often moderately polar, common solvent systems include alcohols, esters, and ketones, or mixtures thereof.[1][2] This application note outlines a detailed protocol for the crystallization of 4-methoxybenzofuran-2-carboxylic acid, with a focus on achieving high purity and yield.

Physicochemical Properties and Rationale for Solvent Selection

Understanding the physicochemical properties of 4-methoxybenzofuran-2-carboxylic acid is crucial for developing an effective crystallization protocol. While extensive experimental solubility data for this specific compound is not widely published, we can infer its behavior from structurally similar compounds and its predicted properties.

A closely related compound, 4-acetyl-7-methoxy-1-benzofuran-2-carboxylic acid, has a predicted XlogP of 1.8, indicating moderate lipophilicity.[3] This suggests that 4-methoxybenzofuran-2-carboxylic acid will be soluble in moderately polar organic solvents. The presence of both a carboxylic acid group and a methoxy group contributes to its solubility in a range of organic solvents.

Based on successful crystallization of analogous benzofuran carboxylic acids, several solvent systems are proposed for evaluation:

• Ethanol: Often a good choice for moderately polar compounds, providing a significant solubility differential between hot and cold conditions.

• Ethyl Acetate/Hexane Mixture: This system allows for fine-tuning of polarity. The compound is dissolved in a good solvent (ethyl acetate), and a poor solvent (hexane) is added to induce crystallization.

• Acetone/Methanol Mixture: A polar protic and a polar aprotic solvent mixture can be effective for compounds with complex solubility profiles.[1]

This protocol will focus on the use of an ethanol/water system, a common and effective choice for the crystallization of many carboxylic acids. The addition of water as an anti-solvent can significantly decrease the solubility of the organic acid at lower temperatures, thereby improving the yield of crystalline product.

Table 1: Physicochemical Properties of 4-Methoxybenzofuran-2-carboxylic Acid and Related Compounds

Property	4-Methoxybenzofuran-2-carboxylic acid	6-Methoxy-benzofuran-2-carboxylic acid
CAS Number	50551-59-2	50551-61-6
Molecular Formula	C₁₀H₈O₄	C₁₀H₈O₄
Molecular Weight	192.17 g/mol	192.17 g/mol
Physical Form	Solid	Solid
Melting Point	Not reported	208-211 °C[4]

Experimental Protocol: Crystallization of 4-Methoxybenzofuran-2-carboxylic Acid

This protocol describes the single-solvent recrystallization of 4-methoxybenzofuran-2-carboxylic acid from a 95% ethanol/water solution.

Materials and Equipment

• Crude 4-methoxybenzofuran-2-carboxylic acid

• 95% Ethanol

• Deionized water

• Erlenmeyer flasks

• Hotplate with magnetic stirring

• Magnetic stir bar

• Condenser

• Büchner funnel and flask

• Filter paper

• Spatula

• Glass stirring rod

• Ice bath

• Vacuum oven or desiccator

Procedure

• Dissolution:

  • Place the crude 4-methoxybenzofuran-2-carboxylic acid into an Erlenmeyer flask equipped with a magnetic stir bar.

  • Add a minimal amount of 95% ethanol to the flask, just enough to create a slurry.

  • Gently heat the mixture on a hotplate with stirring.

  • Continue to add small portions of 95% ethanol until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent necessary to achieve complete dissolution to ensure a good yield.

• Decolorization (Optional):

  • If the solution is colored due to impurities, remove it from the heat and add a small amount of activated charcoal.

  • Reheat the solution to boiling for a few minutes.

  • Perform a hot filtration through fluted filter paper to remove the charcoal.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals.

  • Once the solution has reached room temperature, crystal formation should be observed.

  • To maximize the yield, place the flask in an ice bath for at least 30 minutes to further decrease the solubility of the compound.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold 95% ethanol to remove any remaining soluble impurities.

  • Dry the crystals in a vacuum oven at a temperature below the melting point or in a desiccator under vacuum.

Visualization of the Crystallization Workflow

The following diagram illustrates the key steps in the crystallization process.

Caption: Workflow for the crystallization of 4-Methoxybenzofuran-2-carboxylic acid.

Troubleshooting and Key Considerations

• Oiling Out: If the compound separates as an oil instead of crystals, it may be due to cooling the solution too quickly or using a solvent in which the compound is too soluble. Reheat the solution to dissolve the oil and allow it to cool more slowly. Adding a slightly different solvent mixture may also be necessary.

• No Crystal Formation: If crystals do not form upon cooling, the solution may be too dilute. Evaporate some of the solvent to increase the concentration and attempt to cool again. Scratching the inside of the flask with a glass rod can also induce nucleation.

• Purity Assessment: The purity of the crystallized product should be assessed by techniques such as melting point determination, HPLC, or NMR spectroscopy. The melting point of the purified compound should be sharp and within a narrow range.

Conclusion

The protocol described in this application note provides a reliable method for the purification of 4-methoxybenzofuran-2-carboxylic acid by crystallization. By carefully selecting the solvent system and controlling the cooling rate, researchers can obtain a high-purity product suitable for demanding applications in organic synthesis and medicinal chemistry. The principles and techniques outlined herein are broadly applicable to the crystallization of other benzofuran derivatives and carboxylic acids.

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• Gowda, R., Gowda, K. V. A., Reddy, M. K., & Basanagouda, M. (2016). Crystal structure of 2-(5-methoxy-1-benzofuran-3-yl)acetic acid. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 1), 74–76. [Link]

• Lu, Y.-Z., Jiang, G.-Q., Xiao-Qin, & Zhang, Q.-J. (2012). Synthesis and Crystal Structure of Benzofuran Derivative. Asian Journal of Chemistry, 24(8), 3436–3438. [Link]

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Analytical methods for "4-Methoxybenzofuran-2-carboxylic acid" characterization

An Application Note and Protocol for the Comprehensive Characterization of 4-Methoxybenzofuran-2-carboxylic acid

Authored by: A Senior Application Scientist

Introduction

4-Methoxybenzofuran-2-carboxylic acid (CAS No: 50551-59-2) is a member of the benzofuran class of heterocyclic compounds. Benzofuran derivatives are of significant interest in medicinal chemistry and drug development due to their wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3] Given its potential as a key intermediate or active pharmaceutical ingredient (API), rigorous analytical characterization is imperative. This ensures the compound's identity, purity, and stability, which are critical parameters for researchers, scientists, and drug development professionals in academic and industrial settings.

This document provides a detailed guide to the essential analytical methods for the comprehensive characterization of 4-Methoxybenzofuran-2-carboxylic acid. The protocols herein are designed to be self-validating, providing orthogonal data to build a complete and trustworthy profile of the molecule. We will move from chromatographic techniques for purity assessment to spectroscopic methods for unambiguous structural elucidation.

Physicochemical Properties

A foundational step in characterization is documenting the basic physicochemical properties of the compound.

Property	Value	Source
CAS Number	50551-59-2	[4]
Molecular Formula	C₁₀H₈O₄
Molecular Weight	192.17 g/mol
Physical Form	Solid
Purity (Typical)	≥98%

Part 1: Chromatographic Analysis for Purity and Identity

Chromatographic methods are fundamental for determining the purity of a sample and confirming its molecular weight. We will detail High-Performance Liquid Chromatography with UV detection (HPLC-UV) for purity analysis and Liquid Chromatography-Mass Spectrometry (LC-MS) for identity confirmation.

High-Performance Liquid Chromatography (HPLC-UV)

Principle of the Method: Reverse-phase HPLC (RP-HPLC) is the workhorse for purity analysis of moderately polar organic molecules like 4-Methoxybenzofuran-2-carboxylic acid. The compound is separated on a nonpolar stationary phase (C18) using a polar mobile phase. Purity is determined by calculating the area percentage of the main peak relative to all other peaks in the chromatogram. The inclusion of an acid in the mobile phase is crucial for suppressing the ionization of the carboxylic acid group, ensuring a sharp, symmetrical peak shape.[5]

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.

• Sample Preparation:

  • Accurately weigh approximately 5 mg of 4-Methoxybenzofuran-2-carboxylic acid.

  • Dissolve in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water to create a 0.5 mg/mL stock solution.

  • Further dilute as necessary to fall within the linear range of the detector.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Standard reverse-phase column providing good resolution.
Mobile Phase A	0.1% Formic Acid in Water	Volatile acidifier for good peak shape and MS compatibility.[6]
Mobile Phase B	Acetonitrile	Common organic modifier for reverse-phase chromatography.
Gradient	0-2 min: 35% B; 2-15 min: 35% to 95% B; 15-18 min: 95% B	A gradient elution ensures that impurities with different polarities are effectively separated and eluted.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Injection Volume	10 µL
Column Temp.	30 °C	Ensures reproducible retention times.
Detection	UV at 254 nm and 280 nm	Benzofuran systems typically show strong absorbance at these wavelengths. A PDA detector can be used to identify the optimal wavelength.

Data Interpretation: The purity of the sample is calculated based on the area percent of the main peak. A purity level of ≥98% is generally considered high for a research-grade chemical. Any peak other than the main analyte is considered an impurity.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Principle of the Method: LC-MS provides unequivocal confirmation of the molecular weight of the analyte. The HPLC system separates the compound, which is then ionized (typically via Electrospray Ionization, ESI) and detected by a mass spectrometer. For carboxylic acids, ESI in negative ion mode is highly effective, as the molecule readily loses a proton to form the [M-H]⁻ ion.[7]

Experimental Protocol:

• Instrumentation: An HPLC system coupled to a single quadrupole or more advanced mass spectrometer (e.g., Q-TOF, Orbitrap) with an ESI source.

• LC Conditions: The same HPLC conditions as described in Section 1.1 can be used. The use of formic acid is critical as it is a volatile mobile phase modifier compatible with MS, unlike phosphoric acid.[5]

• MS Conditions:

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative	Carboxylic acids readily deprotonate to form [M-H]⁻ ions, leading to high sensitivity in negative mode.[7]
Scan Range	m/z 50 - 500	This range will comfortably include the expected molecular ion.
Capillary Voltage	3.0 - 4.0 kV
Drying Gas Temp.	300 - 350 °C
Drying Gas Flow	8 - 12 L/min

Data Interpretation: The mass spectrum should show a prominent peak corresponding to the [M-H]⁻ ion. For 4-Methoxybenzofuran-2-carboxylic acid (MW = 192.17), the expected peak will be at m/z 191.16. This provides strong evidence for the identity of the compound.

Part 2: Spectroscopic Analysis for Structural Elucidation

While chromatography confirms purity and molecular weight, spectroscopy is required to elucidate the precise molecular structure and confirm the identity of functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle of the Method: NMR is the most powerful technique for de novo structure elucidation. ¹H NMR provides information on the number, environment, and connectivity of protons, while ¹³C NMR provides analogous information for carbon atoms. For a molecule containing a carboxylic acid, using a solvent like DMSO-d₆ is advantageous as the acidic proton is observable and does not exchange with deuterium as readily as it would in D₂O.[8]

Experimental Protocol:

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Acquire a ¹³C NMR spectrum (typically proton-decoupled).

  • (Optional but recommended) Acquire 2D NMR spectra like COSY and HSQC for unambiguous assignment.

Expected Spectral Data and Interpretation:

¹H NMR (400 MHz, DMSO-d₆)	Predicted δ (ppm)	Multiplicity	Integration	Assignment
Carboxylic Acid Proton	~13.2	Broad Singlet	1H	-COOH
Aromatic Protons	7.0 - 7.6	Multiplets (d, t, etc.)	3H	Ar-H
Furan Proton	~7.4	Singlet	1H	Furan C3-H
Methoxy Protons	~3.9	Singlet	3H	-OCH₃

¹³C NMR (101 MHz, DMSO-d₆)	Predicted δ (ppm)	Assignment
Carboxylic Carbonyl	~161	-COOH
Aromatic/Furan Carbons	105 - 155	Ar-C, Furan-C
Methoxy Carbon	~56	-OCH₃

Causality and Interpretation:

• The very downfield, broad signal at ~13.2 ppm is characteristic of a carboxylic acid proton involved in hydrogen bonding.[3][9]

• The singlet at ~3.9 ppm integrating to 3H is indicative of a methoxy group.

• The signals in the 7.0-7.6 ppm region correspond to the protons on the benzofuran ring system. Their specific splitting patterns (coupling) will confirm the 4-methoxy substitution pattern.

• In the ¹³C NMR spectrum, the carbonyl carbon at ~161 ppm confirms the carboxylic acid, while the peak around 56 ppm confirms the methoxy carbon. The remaining peaks in the aromatic region correspond to the eight other carbons of the benzofuran core.[3][10]

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle of the Method: FTIR spectroscopy identifies the functional groups within a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies. It is a rapid and reliable method for confirming the presence of key groups like carbonyls and hydroxyls.

Experimental Protocol:

• Instrumentation: A standard FTIR spectrometer.

• Sample Preparation:

  • Mix ~1 mg of the sample with ~100 mg of dry potassium bromide (KBr).

  • Grind the mixture to a fine powder.

  • Press the powder into a thin, transparent pellet using a hydraulic press.

  • Alternatively, use an Attenuated Total Reflectance (ATR) accessory for direct analysis of the solid powder.

• Data Acquisition:

  • Acquire the spectrum, typically from 4000 cm⁻¹ to 400 cm⁻¹.

Expected Absorptions and Interpretation:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3300 - 2500 (very broad)	O-H stretch	Carboxylic Acid
~1690 (strong, sharp)	C=O stretch	Carboxylic Acid (conjugated)
1600 - 1450	C=C stretch	Aromatic Ring
1320 - 1210	C-O stretch	Carboxylic Acid / Ether
~1250	C-O-C stretch (asymmetric)	Aryl Ether

Causality and Interpretation:

• The most characteristic feature of a carboxylic acid in an IR spectrum is the extremely broad O-H stretching band from 3300-2500 cm⁻¹, which is a result of strong hydrogen-bonded dimerization.[11][12] This band often overlaps with the C-H stretching signals.

• A strong, sharp absorption around 1690 cm⁻¹ is definitive for the carbonyl (C=O) stretch of the carboxylic acid.[1][11] Its position indicates conjugation with the benzofuran ring system.

• The presence of C-O stretching bands confirms the ether and carboxylic acid functionalities.

Conclusion

The comprehensive characterization of 4-Methoxybenzofuran-2-carboxylic acid requires an integrated approach using orthogonal analytical techniques. By following the protocols outlined in this application note, researchers can confidently establish the purity using HPLC, confirm the molecular weight via LC-MS, and unambiguously verify the molecular structure and functional groups using NMR and FTIR spectroscopy. This multi-faceted analytical dossier is essential for ensuring the quality and reliability of the compound in research, development, and manufacturing settings.

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Application Notes and Protocols for the NMR Analysis of 4-Methoxybenzofuran-2-carboxylic acid

Abstract

This document provides a detailed guide for the comprehensive Nuclear Magnetic Resonance (NMR) analysis of 4-Methoxybenzofuran-2-carboxylic acid, a key heterocyclic compound with applications in medicinal chemistry and materials science. We present an integrated approach utilizing one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR spectroscopy for unambiguous structural verification and complete spectral assignment. This guide explains the rationale behind key experimental choices, provides step-by-step protocols for sample preparation and data acquisition, and interprets the resulting spectral data. The methodologies described herein are designed for researchers, scientists, and drug development professionals requiring robust analytical characterization of substituted benzofuran scaffolds.

Introduction and Rationale

4-Methoxybenzofuran-2-carboxylic acid is an organic compound featuring a benzofuran core, which is a prevalent motif in many biologically active natural products and synthetic pharmaceuticals.[1][2] The precise characterization of its molecular structure is paramount for quality control, reaction monitoring, and understanding its structure-activity relationships.

NMR spectroscopy is an unparalleled technique for the definitive structural elucidation of organic molecules in solution.[3] This application note moves beyond a simple listing of spectral data, instead providing a logical framework for analysis. We will detail how a combination of NMR experiments can be synergistically employed to overcome spectral overlap and confirm the connectivity of the entire carbon skeleton, including the assignment of non-protonated (quaternary) carbons.

Experimental Design and Foundational Principles

The success of any NMR analysis hinges on meticulous experimental design, beginning with the choice of solvent and internal standard.

The Critical Role of the NMR Solvent

For a molecule containing a carboxylic acid, the choice of a deuterated solvent is particularly important. The acidic proton is labile and its chemical shift is highly dependent on concentration, temperature, and solvent interactions.[4][5]

Recommended Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆)

• Solubility: 4-Methoxybenzofuran-2-carboxylic acid is a polar molecule. DMSO-d₆ is a polar aprotic solvent with exceptional solvating power, ensuring the sample is fully dissolved, which is crucial for acquiring high-resolution spectra.[3]

• Observation of Labile Protons: Unlike protic solvents such as D₂O or CD₃OD, DMSO-d₆ does not readily exchange with the carboxylic acid proton. This allows for the direct observation of the -COOH proton signal, which is a key diagnostic feature.[3]

• Spectral Window: DMSO-d₆ provides a clear spectral window. The residual proton signal from DMSO-d₅ appears as a quintet at approximately δ 2.50 ppm, and its corresponding carbon signal in ¹³C NMR is a septet at δ 39.52 ppm, typically not interfering with analyte signals.[6]

The Internal Standard: A Universal Reference Point

To ensure accuracy and reproducibility of chemical shift values, an internal standard is required.

Recommended Standard: Tetramethylsilane (TMS)

• Reference Point: TMS is the universally accepted internal standard for ¹H and ¹³C NMR, with its signal defined as δ 0.00 ppm.[7][8][9]

• Chemical Inertness: TMS is chemically inert and unlikely to react with the analyte.[9][10]

• Signal Simplicity: Due to the high symmetry of the molecule, all 12 protons are chemically equivalent, producing a single, sharp singlet in the ¹H NMR spectrum.[8][10] Similarly, the four equivalent carbons produce a single sharp singlet in the ¹³C NMR spectrum.[8]

• Signal Position: The silicon atom in TMS is less electronegative than carbon, leading to significant shielding of the attached protons and carbons.[11] Consequently, its signal appears upfield of most organic compounds, preventing spectral overlap.[9]

Protocol 1: NMR Sample Preparation

Proper sample preparation is essential for acquiring high-quality, artifact-free NMR data.[3]

Materials:

• 4-Methoxybenzofuran-2-carboxylic acid (approx. 5-10 mg)

• Deuterated Dimethyl Sulfoxide (DMSO-d₆, NMR grade, min. 99.8% deuteration)[12][13][14]

• Tetramethylsilane (TMS)

• High-quality 5 mm NMR tube

• Pasteur pipette

• Vortex mixer

Procedure:

• Weighing: Accurately weigh approximately 5-10 mg of 4-Methoxybenzofuran-2-carboxylic acid directly into a clean, dry vial.

• Solvent Addition: Using a clean Pasteur pipette, add approximately 0.6 mL of DMSO-d₆ to the vial.

• Dissolution: Vortex the mixture thoroughly until the solid is completely dissolved. Gentle warming may be applied if necessary, but allow the sample to return to room temperature before proceeding.

• Standard Addition: Add a very small amount (approx. 1-2 µL) of TMS to the solution. Note: Modern NMR solvents often come with TMS pre-added. Check the solvent specification.

• Transfer: Carefully transfer the solution into the NMR tube. Ensure the liquid height is sufficient for the spectrometer's receiver coil (typically a minimum of 4 cm or ~0.6 mL).

• Labeling: Clearly label the NMR tube with the sample identification.

Workflow for NMR Data Acquisition and Analysis

The following diagram illustrates the logical workflow for a comprehensive structural analysis, starting from the prepared sample and culminating in a fully assigned structure.

Caption: Workflow for the structural elucidation of 4-Methoxybenzofuran-2-carboxylic acid.

Spectral Interpretation and Data Assignment

The following sections predict and explain the expected NMR signals for 4-Methoxybenzofuran-2-carboxylic acid, based on established chemical shift principles.[15][16][17]

Structure with Numbering:

¹H NMR Spectrum (Proton NMR)

The ¹H NMR spectrum provides information on the number of distinct proton environments and their neighboring protons (coupling).

• -COOH (H-11): This proton is highly deshielded and is expected to appear as a broad singlet in the δ 10.0-13.0 ppm range.[4][18][19] Its broadness is a result of hydrogen bonding and chemical exchange.

• Aromatic Protons (H-5, H-6, H-7): These protons on the benzene ring will appear between δ 6.5-8.0 ppm. Based on typical substituent effects, H-5 (ortho to the methoxy group) and H-7 (ortho to the furan oxygen) will be the most shielded. H-6 will likely appear as a triplet (or doublet of doublets) due to coupling with both H-5 and H-7. H-5 and H-7 will appear as doublets.

• Furan Proton (H-3): This isolated proton on the furan ring is expected to appear as a singlet in the aromatic region, likely around δ 7.0-7.5 ppm.

• Methoxy Protons (-OCH₃, H-12): The three equivalent protons of the methoxy group will appear as a sharp singlet, typically around δ 3.8-4.0 ppm.[20]

¹³C NMR Spectrum (Carbon NMR)

The ¹³C NMR spectrum reveals the number of unique carbon environments.

• Carbonyl Carbon (C-10): The carboxylic acid carbon is expected in the δ 160-175 ppm region.[19][21]

• Aromatic & Furan Carbons (C-2 to C-9): The eight carbons of the benzofuran ring system will resonate between δ 100-160 ppm.[15] The quaternary carbons (C-2, C-3a, C-4, C-7a) will typically show weaker signals than the protonated carbons.

• Methoxy Carbon (C-12): The methoxy carbon signal is expected upfield, around δ 55-60 ppm.[22]

2D NMR for Unambiguous Assignment

While 1D spectra provide foundational data, 2D NMR experiments are essential for irrefutable assignments.[23][24]

• COSY (¹H-¹H Correlation Spectroscopy): This experiment identifies protons that are spin-coupled.[25] A key observation will be the cross-peaks connecting H-5, H-6, and H-7, confirming their adjacency on the aromatic ring. No other correlations are expected, as H-3 and the -OCH₃ protons are isolated spin systems.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton directly to the carbon it is attached to.[24][25] It will definitively link the signals of H-3, H-5, H-6, H-7, and H-12 to their respective carbons (C-3, C-5, C-6, C-7, and C-12). The quaternary carbons and the carbonyl carbon will be absent from this spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for piecing together the molecular framework, as it shows correlations between protons and carbons over two or three bonds.[25]

The following diagram illustrates the key expected HMBC correlations that confirm the overall structure.

Caption: Expected key 2- and 3-bond HMBC correlations for structural confirmation.

Key Diagnostic HMBC Correlations:

• H-12 (-OCH₃) to C-4: Confirms the position of the methoxy group.

• H-3 to C-2 and C-10: Links the furan proton to the carboxylic acid group and the rest of the furan ring.

• H-5 to C-4 and C-7: Positions H-5 relative to the methoxy group and the rest of the benzene ring.

• H-7 to C-5 and C-7a: Confirms the connectivity at the junction of the furan and benzene rings.

Summary of Expected Data

The table below summarizes the anticipated NMR data for 4-Methoxybenzofuran-2-carboxylic acid in DMSO-d₆. Note: Exact chemical shifts and coupling constants may vary slightly depending on sample concentration and instrument calibration.

Assignment	¹H NMR (Predicted)	¹³C NMR (Predicted)	Key 2D Correlations
δ (ppm), Multiplicity, J (Hz)	δ (ppm)	COSY, HSQC, HMBC
-COOH	11.0-13.0, br s	~165	HMBC: C-2, C-3
H-3	~7.2, s	~115	HSQC: C-3; HMBC: C-2, C-3a, C-10
H-5	~6.8, d	~105	COSY: H-6; HSQC: C-5; HMBC: C-4, C-7, C-3a
H-6	~7.3, t	~125	COSY: H-5, H-7; HSQC: C-6; HMBC: C-4, C-7a
H-7	~6.9, d	~110	COSY: H-6; HSQC: C-7; HMBC: C-5, C-3a, C-7a
-OCH₃	~3.9, s	~56	HSQC: C-12; HMBC: C-4
Quaternary C	-	~158 (C-4), ~155 (C-7a), ~148 (C-2), ~120 (C-3a)	Assignments confirmed via HMBC

Conclusion

By systematically applying a suite of 1D and 2D NMR experiments as outlined in this guide, researchers can achieve a complete and unambiguous structural characterization of 4-Methoxybenzofuran-2-carboxylic acid. The described protocols, from rational solvent selection to the integrated analysis of multidimensional data, provide a robust and self-validating framework for the analysis of this and structurally related compounds. This comprehensive approach ensures the highest level of scientific integrity for professionals in research and drug development.

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• 8. Tetramethylsilane - Wikipedia [en.wikipedia.org]
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A Robust, Validated Method for the Quantification of 4-Methoxybenzofuran-2-carboxylic Acid in Pharmaceutical Development

An Application Note for the Isocratic HPLC-UV Analysis of 4-Methoxybenzofuran-2-carboxylic acid

Senior Application Scientist: Dr. Gemini

Abstract

This comprehensive application note details a highly reliable and robust isocratic High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 4-Methoxybenzofuran-2-carboxylic acid. Benzofuran derivatives are a significant class of heterocyclic compounds, widely recognized for their diverse pharmacological activities, making them key targets in drug discovery and development.[1][2] This document provides a complete protocol, from first principles of method development to full validation, designed for researchers, analytical scientists, and quality control professionals. We emphasize the scientific rationale behind each parameter selection to ensure methodological transparency and facilitate adaptation. The protocol is structured to be self-validating, meeting stringent criteria for scientific integrity and regulatory scrutiny.

Introduction: The Analytical Imperative

4-Methoxybenzofuran-2-carboxylic acid is a key intermediate and a structural motif in many pharmacologically active molecules. Its accurate quantification is critical for process control, stability testing, and quality assurance in drug development. The carboxylic acid functional group and aromatic benzofuran core present specific challenges and opportunities for chromatographic separation. This guide provides a definitive HPLC-UV methodology engineered for precision, accuracy, and high-throughput analysis.

Analyte Physicochemical Profile

A thorough understanding of the analyte's properties is the foundation of logical method development. Key characteristics of 4-Methoxybenzofuran-2-carboxylic acid are summarized below.

Property	Value	Source
Chemical Structure	(Structure based on name)
CAS Number	50551-59-2
Molecular Formula	C₁₀H₈O₄
Molecular Weight	192.17 g/mol
Physical Form	Solid
Predicted pKa	~3.1 (estimated for parent)	[3]
Predicted logP	~2.4 (estimated for parent)	[3]

The analyte's acidic nature (pKa ≈ 3.1) is the most critical parameter for HPLC method design.[3] To ensure consistent retention and sharp, symmetrical peaks, the mobile phase pH must be controlled to suppress the ionization of the carboxylic acid group. A mobile phase pH of ≤ 2.0 is recommended, which is approximately 1-2 pH units below the analyte's pKa. This ensures the analyte is predominantly in its neutral, more hydrophobic form, leading to optimal interaction with a reversed-phase stationary phase.

HPLC Method Development Workflow

The selection of the final method parameters was guided by a systematic workflow designed to optimize separation efficiency and analysis time.

Caption: A logical workflow for HPLC method development.

Detailed Application Protocol

This section provides the finalized, step-by-step protocol for the analysis.

Instrumentation and Consumables

• HPLC System: A standard HPLC or UHPLC system with a quaternary or binary pump, autosampler, column thermostat, and a UV or Photodiode Array (PDA) detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Chemicals:

  • Acetonitrile (ACN), HPLC grade or higher.

  • Water, HPLC grade or Type I ultrapure.

  • Phosphoric Acid (H₃PO₄), ACS grade or higher (~85%).

  • 4-Methoxybenzofuran-2-carboxylic acid reference standard (>98% purity).

• Labware: Volumetric flasks (Class A), analytical balance, pipettes, 0.45 µm syringe filters.

Chromatographic Conditions

The following table summarizes the optimized isocratic method parameters.

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides excellent retention and selectivity for moderately hydrophobic molecules like the target analyte.[4]
Mobile Phase A	0.1% Phosphoric Acid in Water (v/v)	The acidifier ensures a low pH (~2.0) to keep the analyte in its protonated state for good peak shape.
Mobile Phase B	Acetonitrile (ACN)	A common, efficient organic modifier for reversed-phase HPLC.[5]
Composition	Isocratic: 55% A / 45% B	Optimized for an ideal retention time (typically 4-6 minutes) and separation from potential impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable backpressure.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical volume that balances sensitivity with peak shape.
Detection	UV at 285 nm	The benzofuran chromophore provides strong UV absorbance. 285 nm is a representative maximum; optimal wavelength should be confirmed with a PDA detector.
Run Time	10 minutes	Allows for elution of the main peak and any later-eluting impurities.

Preparation of Solutions

• Mobile Phase A (0.1% H₃PO₄ in Water): Carefully add 1.0 mL of concentrated phosphoric acid to a 1 L volumetric flask containing ~900 mL of HPLC-grade water. Dilute to the mark with water and mix thoroughly.

• Standard Stock Solution (500 µg/mL): Accurately weigh approximately 25 mg of the 4-Methoxybenzofuran-2-carboxylic acid reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase. These will be used to construct the calibration curve.

• Sample Preparation: Accurately weigh the sample material, dissolve it in a suitable volume of acetonitrile to achieve a theoretical concentration of ~500 µg/mL, and then dilute with the mobile phase to a final concentration within the calibration range (e.g., 25 µg/mL). Filter through a 0.45 µm syringe filter before injection.

Method Validation Protocol

To ensure the method is fit for purpose, a full validation should be performed according to International Council for Harmonisation (ICH) guidelines.

Caption: Key parameters for HPLC method validation.

System Suitability Testing (SST)

Before any analysis, the system's performance must be verified. A standard solution (e.g., 25 µg/mL) should be injected five or six times at the beginning of the sequence. The results must meet the following criteria:

SST Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	≤ 1.5	Ensures peak symmetry, which is critical for accurate integration.
Theoretical Plates (N)	≥ 5000	Indicates high column efficiency and good separation power.
%RSD of Peak Area	≤ 1.0%	Demonstrates the precision of the injector and detector.
%RSD of Retention Time	≤ 0.5%	Demonstrates the stability and precision of the pump.

Conclusion

This application note presents a comprehensive, robust, and scientifically-grounded HPLC-UV method for the quantitative determination of 4-Methoxybenzofuran-2-carboxylic acid. By controlling the mobile phase pH to suppress ionization and using a standard C18 stationary phase, this method achieves excellent peak shape, resolution, and reproducibility. The detailed protocols for sample preparation and method validation provide a clear pathway for implementation in regulated research and quality control environments, ensuring data of the highest integrity for drug development professionals.

References

• LookChem. 6-METHOXY-BENZOFURAN-2-CARBOXYLIC ACID (CAS 50551-61-6). Available from: [Link]

• Kubrak, T., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Molecules, 24(8), 1563. Available from: [Link]

• Cheméo. Chemical Properties of Benzofuran-2-carboxylic acid (CAS 496-41-3). Available from: [Link]

• NIST. Benzofuran-2-carboxylic acid. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Available from: [Link]

• Skulíková, L., et al. (2004). A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column. Analytical and Bioanalytical Chemistry, 378(2), 536-543. Available from: [Link]

• Novak, T. J., & Yuan, H. (2000). The determination of a chlorinated benzofuran pharmaceutical intermediate by HPLC-MS with on-line derivatization. Journal of Pharmaceutical and Biomedical Analysis, 23(4), 705-713. Available from: [Link]

• SIELC Technologies. Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC. Available from: [Link]

• MDPI. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Molecules, 29(16), 3698. Available from: [Link]

• Nakashima, K., & Hayashida, M. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 25(20), 4831. Available from: [Link]

• Jones Chromatography. The HPLC Analysis of Polar Analytes with Aqueous Mobile Phases. Available from: [Link]

• Incerpi, S., et al. (2018). Synthesis of Benzofuran-2-One Derivatives and Evaluation of Their Antioxidant Capacity by Comparing DPPH Assay and Cyclic Voltammetry. Molecules, 23(3), 717. Available from: [Link]

• MDPI. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 25(20), 4831. Available from: [Link]

• Orekhova, A. V., et al. (2022). Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples. International Journal of Molecular Sciences, 23(23), 15307. Available from: [Link]

• Dong, M. W. (2016). A Universal Reversed-Phase HPLC Method for Pharmaceutical Analysis. LCGC North America, 34(9), 704-715. Available from: [Link]

• ResearchGate. (2024). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. Catalysts, 14(5), 335. Available from: [Link]

• MDPI. (2020). Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. Separations, 7(4), 67. Available from: [Link]

• Wolska, L., et al. (2014). Method for the determination of carboxylic acids in industrial effluents using dispersive liquid-liquid microextraction with in-injection port derivatization and gas chromatography-mass spectrometry. Journal of Chromatography A, 1358, 285-291. Available from: [Link]

• ResearchGate. (2023). 6-Hydroxy-2-methylbenzofuran-4-carboxylic Acid. Molbank, 2023(4), M1773. Available from: [Link]

• Williams, R. pKa Data Compiled by R. Williams. Available from: [Link]

• Williams, R. pKa Data Compiled by R. Williams (page-1). Available from: [Link]

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The Strategic Utility of 4-Methoxybenzofuran-2-carboxylic Acid in Modern Organic Synthesis

Introduction: The Benzofuran Scaffold as a Privileged Motif in Drug Discovery

The benzofuran nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous natural products and synthetic compounds with a broad spectrum of biological activities.[1][2] From antiviral and anticancer to anti-inflammatory and antidepressant applications, the versatility of the benzofuran scaffold is well-documented.[1][3][4] Specifically, derivatives of benzofuran-2-carboxylic acid are crucial building blocks for creating more intricate molecules, serving as pivotal intermediates in the synthesis of active pharmaceutical ingredients (APIs).[1] This guide focuses on a particularly valuable derivative, 4-Methoxybenzofuran-2-carboxylic acid , detailing its synthesis, characterization, and strategic applications in the development of novel chemical entities.

Physicochemical and Spectroscopic Characterization

A thorough understanding of the physicochemical properties and spectroscopic signature of 4-Methoxybenzofuran-2-carboxylic acid is fundamental for its effective use in synthesis.

Property	Value	Source
Molecular Formula	C₁₀H₈O₄
Molecular Weight	192.17 g/mol
Physical Form	Solid
Purity	≥98%

Predicted Spectroscopic Data:

Based on the analysis of similar benzofuran derivatives, the following spectroscopic data are predicted for 4-Methoxybenzofuran-2-carboxylic acid.[1][3]

Spectroscopy	Predicted Peaks
¹H NMR (400 MHz, DMSO-d₆)	δ 13.5 (s, 1H, COOH), 7.6-7.2 (m, 3H, Ar-H), 7.1 (s, 1H, furan-H), 3.9 (s, 3H, OCH₃)
¹³C NMR (100 MHz, DMSO-d₆)	δ 162.0 (C=O), 155.0 (C-O-Ar), 148.0 (C-O-furan), 145.0 (Ar-C), 128.0 (Ar-CH), 125.0 (Ar-CH), 118.0 (Ar-C), 115.0 (furan-CH), 110.0 (Ar-CH), 56.0 (OCH₃)
IR (KBr, cm⁻¹)	3300-2500 (br, O-H), 1700 (s, C=O), 1620, 1580 (m, C=C), 1250 (s, C-O)

Synthesis of 4-Methoxybenzofuran-2-carboxylic Acid

A robust and efficient synthesis of 4-Methoxybenzofuran-2-carboxylic acid can be achieved through a microwave-assisted Perkin rearrangement of a corresponding 3-halocoumarin. This method offers significantly reduced reaction times and high yields.[5]

Synthetic Workflow

Caption: General workflow for amide bond formation.

Protocol 1: HATU-Mediated Amide Coupling

• Activation: In an inert atmosphere, dissolve 4-Methoxybenzofuran-2-carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF. Add DIPEA (2.0 eq) and stir at room temperature for 15-30 minutes.

• Coupling: Add the desired primary or secondary amine (1.2 eq) to the activated mixture and continue stirring at room temperature for 1-4 hours. Monitor the reaction by TLC or LC-MS.

• Work-up and Purification: Dilute the reaction with ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.

Protocol 2: EDC/NHS-Mediated Amide Coupling

• Activation: Dissolve 4-Methoxybenzofuran-2-carboxylic acid (1.0 eq) in DCM or DMF. Add NHS (1.2 eq) and EDC (1.2 eq) and stir at room temperature for 15-60 minutes.

• Coupling: Add the amine (1.0-1.2 eq) to the activated solution and stir at room temperature for 2-12 hours.

• Work-up and Purification: Follow the work-up and purification procedure described in Protocol 1.

Application in Ester Formation

Esterification is another critical transformation for modifying the properties of carboxylic acids, often employed to enhance bioavailability or modulate solubility. [4]

Protocol: Fischer-Speier Esterification

• Reaction Setup: Dissolve 4-Methoxybenzofuran-2-carboxylic acid (1.0 eq) in an excess of the desired alcohol (e.g., methanol, ethanol), which also serves as the solvent.

• Catalysis: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or tosic acid (TsOH).

• Reaction Conditions: Heat the mixture to reflux and maintain for 2-6 hours, monitoring the reaction progress by TLC.

• Work-up and Purification: After cooling, neutralize the excess acid with a saturated solution of sodium bicarbonate. Extract the ester with an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude ester by column chromatography or distillation.

Case Study: Relevance to the Antidepressant Vilazodone

The significance of the benzofuran-2-carboxamide scaffold is exemplified by its presence in the FDA-approved antidepressant, Vilazodone. [6][7][8]The synthesis of Vilazodone involves the key intermediate 5-(piperazin-1-yl)benzofuran-2-carboxamide. [7]This underscores the importance of developing robust synthetic routes to substituted benzofuran-2-carboxylic acids and their corresponding amides for the discovery of new therapeutics. While Vilazodone itself does not contain the 4-methoxy substituent, the synthetic strategies and chemical transformations are directly applicable.

Conclusion

4-Methoxybenzofuran-2-carboxylic acid is a versatile and valuable building block in organic synthesis. Its straightforward synthesis and reactivity in fundamental transformations like amide coupling and esterification make it an attractive starting material for the construction of complex molecules with potential biological activity. The protocols and insights provided in this guide are intended to empower researchers in their efforts to explore new chemical space and develop novel therapeutics based on the privileged benzofuran scaffold.

References

• Scale-Up Synthesis of Antidepressant Drug Vilazodone. (2012). Semantic Scholar. [Link]

• Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. (2019). PMC. [Link]

• Scale-Up Synthesis of Antidepressant Drug Vilazodone | Request PDF. (2025). ResearchGate. [Link]

• An investigation of the synthesis of vilazodone. (n.d.). ResearchGate. [Link]

• synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives. (n.d.). Acta Poloniae Pharmaceutica. [Link]

• Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Derivatives. (2010). MDPI. [Link]

• Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. (2013). ResearchGate. [Link]

• Supporting Information. (n.d.). Wiley Online Library. [Link]

• Mass spec, IR, 1H & 13C NMR spectra analysis to determine structure of a molecule. (2021). YouTube. [Link]

• Synthesis method for antidepressant drug vilazodone. (2013).
• Process for the preparation of vilazodone hydrochloride and its amorphous form. (2013).

• Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. (2010). PMC. [Link]

• SPECTROSCOPIC ANALYSIS OF ORGANIC COMPOUNDS. (n.d.). spcmc.ac.in. [Link]

• Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. (2019). ResearchGate. [Link]

• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2022). PMC. [Link]

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• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for 4-Methoxybenzofuran-2-carboxylic acid as a Pharmaceutical Intermediate

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Methoxybenzofuran-2-carboxylic acid, a key heterocyclic building block in contemporary drug discovery. We delve into its significance as a pharmaceutical intermediate, underscored by its presence in scaffolds targeting a range of therapeutic areas, including oncology and neurodegenerative disorders. This document furnishes detailed, field-proven protocols for the activation of its carboxylic acid moiety and subsequent amide coupling—a cornerstone transformation in medicinal chemistry. Furthermore, we present a representative synthesis of a bioactive amide, complete with characterization data, to serve as a practical template for researchers. The causality behind experimental choices, safety protocols, and analytical methodologies are thoroughly explained to ensure scientific integrity and reproducibility.

Introduction: The Strategic Value of the Benzofuran Scaffold

The benzofuran nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. Its rigid, planar structure and electron-rich nature allow for favorable interactions with a variety of biological targets. The strategic placement of a methoxy group at the 4-position and a carboxylic acid at the 2-position, as in 4-Methoxybenzofuran-2-carboxylic acid (CAS No: 50551-59-2), offers a versatile platform for the synthesis of novel pharmaceutical agents. The methoxy group can influence the molecule's pharmacokinetic properties, while the carboxylic acid serves as a prime handle for derivatization, most commonly through amide bond formation, to explore and optimize structure-activity relationships (SAR).

Derivatives of the benzofuran core have demonstrated a wide array of pharmacological activities, including anticancer, anti-inflammatory, and neuroprotective properties. For instance, certain benzofuran-2-carboxamides have been investigated as potent inhibitors of NF-κB, a key transcription factor implicated in inflammatory diseases and cancer[1]. Moreover, the structurally related 6-hydroxy-4-methoxy-3-methylbenzofuran-7-carboxamide scaffold has been successfully employed in the design of potent inhibitors of MAP kinase-interacting kinases (Mnks), which are therapeutic targets in oncology[2]. This underscores the potential of 4-methoxybenzofuran-2-carboxylic acid as a starting material for the development of next-generation therapeutics.

Physicochemical Properties and Safety Data

A thorough understanding of the starting material's properties and handling requirements is paramount for successful and safe experimentation.

Property	Value	Source
CAS Number	50551-59-2	[3]
Molecular Formula	C₁₀H₈O₄	[3]
Molecular Weight	192.17 g/mol	[3]
Appearance	Solid	[3]
Purity	Typically ≥98%	[3]
Storage	Store at room temperature	[3]
Hazard Statement	H302: Harmful if swallowed	[3]
Precautionary Codes	P264, P270, P330, P501	[3]

Safety and Handling: 4-Methoxybenzofuran-2-carboxylic acid is classified as harmful if swallowed. Standard laboratory personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn at all times. Work should be conducted in a well-ventilated fume hood. In case of accidental ingestion, seek immediate medical attention. For disposal, follow local regulations for chemical waste.

Core Application: Amide Bond Formation

The carboxylic acid moiety of 4-Methoxybenzofuran-2-carboxylic acid is an ideal functional group for elaboration into a diverse library of amides. Amide coupling is one of the most frequently utilized reactions in drug discovery, prized for the stability of the resulting bond and the vast commercial availability of amine building blocks[4]. The direct reaction between a carboxylic acid and an amine is generally unfavorable due to the formation of a non-reactive ammonium carboxylate salt. Therefore, a coupling reagent is required to activate the carboxylic acid.

Mechanism of Carboxylic Acid Activation and Amide Coupling

The most common strategy involves the use of a carbodiimide reagent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in the presence of an additive like 1-Hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS). The mechanism proceeds as follows:

• Activation: The carboxylic acid attacks the carbodiimide (EDC), forming a highly reactive O-acylisourea intermediate.

• Additive Intervention: The additive (e.g., HOBt) reacts with the O-acylisourea to form an active ester. This step is crucial as it minimizes side reactions and reduces the risk of racemization if chiral amines are used.

• Aminolysis: The amine nucleophile attacks the carbonyl carbon of the active ester, forming a tetrahedral intermediate.

• Product Formation: The tetrahedral intermediate collapses, eliminating the additive (which is regenerated) and forming the stable amide bond.

Click to view the DOT script for the Amide Coupling Mechanism

Caption: Generalized mechanism of EDC/HOBt mediated amide coupling.

Experimental Protocols

The following protocols are designed to be self-validating, with clear steps for reaction monitoring and product characterization.

Protocol 1: Synthesis of a Representative Bioactive Amide

This protocol details the synthesis of N-(4-aminosulfonylphenyl)-4-methoxybenzofuran-2-carboxamide, a hypothetical but representative bioactive molecule, by coupling 4-Methoxybenzofuran-2-carboxylic acid with sulfanilamide. Sulfonamides are a well-established pharmacophore, and their combination with a benzofuran scaffold could yield compounds with interesting biological activities.

Materials and Reagents:

• 4-Methoxybenzofuran-2-carboxylic acid (1.0 eq)

• Sulfanilamide (1.05 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Experimental Workflow:

Click to view the DOT script for the Experimental Workflow

Caption: Step-by-step workflow for amide synthesis.

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-Methoxybenzofuran-2-carboxylic acid (e.g., 192 mg, 1.0 mmol), sulfanilamide (181 mg, 1.05 mmol), HOBt (162 mg, 1.2 mmol), and anhydrous DMF (10 mL).

• Stir the mixture until all solids dissolve, then add DIPEA (0.44 mL, 2.5 mmol).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC hydrochloride (230 mg, 1.2 mmol) portion-wise over 5 minutes, ensuring the internal temperature does not exceed 5 °C.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.

• Work-up: Upon completion, pour the reaction mixture into water (50 mL) and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash sequentially with 1 M HCl (2 x 20 mL), saturated aqueous NaHCO₃ (2 x 20 mL), and brine (1 x 20 mL). The acidic wash removes excess DIPEA, while the basic wash removes unreacted HOBt and any remaining carboxylic acid.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure amide product.

Product Characterization

Thorough characterization is essential to confirm the structure and purity of the synthesized compound. The following data are representative of what would be expected for the target amide, based on the known spectral properties of the constituent functional groups.

Expected Spectroscopic Data:

Technique	Expected Observations
¹H NMR	Signals corresponding to the benzofuran and sulfonamide aromatic protons, a singlet for the furan proton, a singlet for the methoxy group protons, and a broad singlet for the amide N-H proton.
¹³C NMR	Peaks for the carbonyl carbon (amide), aromatic carbons, the methoxy carbon, and carbons of the benzofuran ring. The carbonyl carbon is expected in the 160-170 ppm range[5].
IR Spectroscopy	A broad N-H stretching band around 3300 cm⁻¹, a strong C=O (amide I) stretching band around 1650-1680 cm⁻¹, and characteristic bands for the SO₂ group of the sulfonamide[6][7].
Mass Spectrometry	A molecular ion peak [M+H]⁺ corresponding to the calculated mass of the product. Fragmentation patterns would likely show cleavage of the amide bond[8][9].

Illustrative ¹H NMR Data Interpretation: (Based on general chemical shift ranges and data from similar structures)

• δ 10.5-11.5 (s, 1H): Amide N-H proton.

• δ 7.0-8.0 (m, 7H): Aromatic protons on the benzofuran and phenylsulfonamide rings.

• δ 6.8-7.0 (m, 1H): Furan C3-H proton.

• δ 6.5 (s, 2H): -SO₂NH₂ protons.

• δ 3.9 (s, 3H): Methoxy (-OCH₃) protons.

Conclusion

4-Methoxybenzofuran-2-carboxylic acid stands as a valuable and versatile intermediate for pharmaceutical research and development. Its utility is primarily derived from the strategic positioning of a methoxy group and a readily derivatizable carboxylic acid on the privileged benzofuran scaffold. The amide coupling protocols provided herein offer a robust and reproducible methodology for the synthesis of diverse compound libraries. By leveraging the principles of carboxylic acid activation and employing rigorous analytical characterization, researchers can effectively utilize this intermediate to accelerate the discovery of novel therapeutic agents.

References

• Design and synthesis of novel 6-hydroxy-4-methoxy-3-methylbenzofuran-7-carboxamide derivatives as potent Mnks inhibitors by fragment-based drug design. (URL: [Link])

• Vilazodone intermediate 5（1 piperazinyl）The carboxylic acid, ethyl ester synthetic method of 2 benzofuran 2. (URL: )

• Scale-Up Synthesis of Antidepressant Drug Vilazodone | Request PDF. (URL: [Link])

• Preparation method of vilazodone intermedi

• Scale-Up Synthesis of Antidepressant Drug Vilazodone | Organic Process Research & Development. (URL: [Link])

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Application Notes &amp; Protocols: 4-Methoxybenzofuran-2-carboxylic Acid in Medicinal Chemistry

Introduction: The Benzofuran Scaffold as a Privileged Core

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of biologically active compounds. These are termed "privileged structures" due to their ability to interact with a wide range of biological targets. The benzofuran ring system, a fusion of benzene and furan rings, is a quintessential example of such a scaffold.[1][2][3] Naturally occurring and synthetic benzofuran derivatives have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[3][4][5][6][7]

This guide focuses on a specific and highly versatile derivative: 4-Methoxybenzofuran-2-carboxylic acid . This molecule serves as a critical building block for the synthesis of novel therapeutic agents. Its structure is characterized by three key features:

• The Benzofuran Core: Provides a rigid, planar structure that is amenable to diverse functionalization.

• C-2 Carboxylic Acid: A crucial functional group that can engage in vital hydrogen bonding and salt-bridge interactions with biological targets, such as the active sites of enzymes or receptors.[8]

• C-4 Methoxy Group: This electron-donating group can modulate the electronic properties of the aromatic system, influence metabolic stability, and provide an additional vector for optimizing drug-like properties.

These application notes will provide an in-depth exploration of the therapeutic potential of this scaffold, detailed synthetic protocols for its modification, and standardized methodologies for biological evaluation.

Section 1: Rationale for Medicinal Chemistry Applications

The utility of 4-Methoxybenzofuran-2-carboxylic acid stems from the synergistic interplay of its structural components, making it a valuable starting point for targeting various disease states.

Anticancer Potential

The benzofuran nucleus is a common feature in compounds exhibiting significant cytotoxicity against various cancer cell lines.[2][3] Structure-activity relationship (SAR) studies have shown that substitutions at the C-2 and C-3 positions are often critical for activity.[2] The C-2 carboxylic acid of our title compound provides a perfect handle for introducing diversity. For instance, conversion to amides or esters can dramatically alter solubility, cell permeability, and target engagement, leading to enhanced potency and selectivity.[9]

Antimicrobial Activity

With the rise of antimicrobial resistance, novel chemical scaffolds are urgently needed.[6] Benzofuran derivatives have shown promising activity against a range of pathogens, including Gram-positive bacteria and fungi.[10] The core structure can be tailored to disrupt microbial processes, and the carboxylic acid can be modified to improve penetration through bacterial cell walls or to interact with specific microbial enzymes.

Enzyme Inhibition

The carboxylic acid moiety is a well-established pharmacophore for interacting with the active sites of numerous enzymes, particularly kinases and oxidoreductases. By using 4-Methoxybenzofuran-2-carboxylic acid as a foundational fragment, researchers have successfully developed potent inhibitors for targets like the Pim kinase family, which are implicated in cancer.[8] The benzofuran portion of the molecule typically occupies a hydrophobic pocket within the enzyme, while the carboxylate forms critical salt-bridge interactions, anchoring the inhibitor in place.[8]

Section 2: Synthetic Protocols

The true value of 4-Methoxybenzofuran-2-carboxylic acid lies in its synthetic tractability. Below are field-proven, step-by-step protocols for its synthesis and subsequent derivatization into a library of diverse amides—a cornerstone of medicinal chemistry exploration.

Protocol 2.1: Synthesis of 6-Methoxybenzofuran-2-carboxylic Acid

Causality: This protocol outlines a classical and robust method for constructing the benzofuran-2-carboxylic acid core. It begins with a nucleophilic substitution reaction where the phenoxide of 2-hydroxy-4-methoxybenzaldehyde attacks ethyl bromomalonate. The subsequent intramolecular condensation (cyclization) and saponification (hydrolysis) of the ester yield the target carboxylic acid. The choice of a moderate base like potassium carbonate is critical to facilitate the initial alkylation without promoting unwanted side reactions.

Materials:

• 2-hydroxy-4-methoxybenzaldehyde

• Ethyl bromomalonate

• Potassium carbonate (anhydrous)

• Methyl-ethyl ketone (MEK)

• Methanol

• Potassium hydroxide (KOH)

• Hydrochloric acid (HCl, aqueous solution)

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine 2-hydroxy-4-methoxybenzaldehyde (1.0 eq), ethyl bromomalonate (1.2 eq), and anhydrous potassium carbonate (1.5 eq) in methyl-ethyl ketone (approx. 5 mL per gram of aldehyde).

• Alkylation & Cyclization: Heat the mixture to reflux and maintain for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Hydrolysis (Saponification): After the initial reaction is complete, cool the mixture slightly. Add a solution of potassium hydroxide (3.0 eq) in methanol. Re-heat the mixture to reflux and stir until the hydrolysis of the ester is complete (typically 2-4 hours, monitor by TLC).

• Work-up and Isolation: Cool the reaction mixture to room temperature. Pour the mixture slowly into a beaker containing a stirred aqueous solution of hydrochloric acid to precipitate the product.

• Purification: Filter the resulting solid precipitate, wash thoroughly with cold water, and dry under vacuum to yield the 6-methoxy-benzofuran-2-carboxylic acid product.[11] The product can be further purified by recrystallization if necessary.

Protocol 2.2: Derivatization to Benzofuran-2-Carboxamides

Causality: Converting a carboxylic acid to an amide is a fundamental transformation in drug discovery to modulate physicochemical properties and explore new binding interactions. This protocol employs oxalyl chloride to activate the carboxylic acid by forming a highly reactive acyl chloride intermediate. A catalytic amount of DMF accelerates this step via the formation of the Vilsmeier reagent. The subsequent addition of an amine nucleophile results in the formation of the stable amide bond. This method is highly efficient and generally provides clean products.[12]

Materials:

• Substituted Benzofuran-2-carboxylic acid (from Protocol 2.1 or other)

• Oxalyl chloride

• Dimethylformamide (DMF, anhydrous)

• Dichloromethane (DCM, anhydrous)

• Desired primary or secondary amine (e.g., morpholine, benzylamine, etc.)

• Aqueous sodium bicarbonate solution

• Magnesium sulfate (anhydrous)

Procedure:

• Acid Chloride Formation: Suspend the benzofuran-2-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM). Add one drop of anhydrous DMF. To this suspension, add oxalyl chloride (1.2 eq) dropwise at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction is typically complete within 2-4 hours, which can be observed by the cessation of gas evolution and a clear solution.

• Amidation: In a separate flask, dissolve the desired amine (1.5 eq) in anhydrous DCM. Cool this amine solution in an ice bath. Slowly add the freshly prepared acyl chloride solution to the stirred amine solution.

• Reaction Completion: Allow the reaction to warm to room temperature and stir for an additional 12-24 hours. Monitor progress by TLC.

• Work-up: Dilute the reaction mixture with DCM and wash sequentially with water and saturated aqueous sodium bicarbonate solution. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. The resulting crude amide can be purified by silica gel column chromatography or recrystallization.[12][13]

Diagram: Synthetic Workflow

Caption: Systematic workflow for biological compound evaluation.

Section 4: Data Interpretation & Structure-Activity Relationships (SAR)

The ultimate goal of synthesizing and testing a library of compounds is to establish a clear Structure-Activity Relationship (SAR). This analysis informs the next round of rational drug design.

[1][2]Table 1: Hypothetical SAR Data for 4-Methoxybenzofuran-2-carboxamide Derivatives

Compound ID	R1	R2	Pim-1 Kinase IC50 (µM)	S. aureus MIC (µg/mL)
Acid-1	-OH	-	15.2	>128
Amide-1	-H	-Morpholinyl	5.8	64
Amide-2	-H	-Benzyl	2.1	32
Amide-3	-H	-(4-Fluorobenzyl)	0.9	16
Amide-4	-H	-Cyclohexyl	8.9	64

Analysis of SAR Insights:

• Carboxylic Acid vs. Amides: The parent carboxylic acid (Acid-1 ) shows weak enzyme inhibition and no significant antibacterial activity. This is a common finding, as the charged nature of the carboxylate can limit cell membrane permeability.

• Impact of Amide Substituents: Converting the acid to various amides (Amide-1 to Amide-4 ) consistently improves activity in both assays. This highlights the importance of this derivatization step.

• Aromatic vs. Aliphatic Amides: The benzylamide (Amide-2 ) is more potent than the cyclohexylamide (Amide-4 ), suggesting that an aromatic ring at this position is favorable for binding, potentially through π-π stacking interactions within the target's active site.

• Electronic Effects: The introduction of an electron-withdrawing fluorine atom on the benzyl ring (Amide-3 ) further enhances potency against both the kinase and the bacteria. This modification can alter the electronics of the ring and potentially form favorable halogen-bonding interactions. This aligns with findings that halogenated benzofurans often exhibit enhanced biological activity.

4-Methoxybenzofuran-2-carboxylic acid is a highly valuable and versatile scaffold in modern medicinal chemistry. Its straightforward synthesis and the strategic positioning of its functional groups provide an excellent platform for developing targeted therapeutic agents. The protocols and analyses presented here offer a comprehensive guide for researchers to synthesize, derivatize, and evaluate novel compounds based on this privileged core.

Future work should focus on expanding the diversity of the amide library, exploring modifications on the benzofuran ring itself (e.g., at the 5, 6, or 7-positions), and investigating other bioisosteric replacements for the carboxylic acid to further optimize pharmacokinetic and pharmacodynamic properties.

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Application Notes &amp; Protocols: Strategic Derivatization of 4-Methoxybenzofuran-2-carboxylic acid

Preamble: The Strategic Value of the Benzofuran Scaffold

The benzofuran nucleus is a privileged heterocyclic motif frequently encountered in natural products and pharmacologically active compounds.[1][2] Its rigid, planar structure and potential for hydrogen bonding make it an attractive scaffold for designing ligands that interact with a variety of biological targets. Specifically, 4-Methoxybenzofuran-2-carboxylic acid serves as a versatile starting material. The carboxylic acid at the 2-position is the primary handle for chemical modification, allowing for the systematic exploration of structure-activity relationships (SAR). Derivatization of this acid function is a critical strategy to modulate physicochemical properties such as lipophilicity, solubility, and metabolic stability, thereby optimizing the absorption, distribution, metabolism, and excretion (ADME) profile of lead compounds. Furthermore, the introduction of diverse functional groups enables fine-tuning of interactions with target proteins, which can significantly enhance potency and selectivity.[3][4]

This guide provides a detailed exploration of the key derivatization strategies for 4-Methoxybenzofuran-2-carboxylic acid, focusing on the synthesis of amides and esters. We will delve into the mechanistic rationale behind reagent selection and provide robust, field-tested protocols for researchers in synthetic chemistry and drug discovery.

Part 1: Core Derivatization Strategies at the Carboxylic Acid Moiety

The primary locus for derivatization is the carboxylic acid group. Its transformation into amides and esters is fundamental for creating libraries of new chemical entities.

Amide Bond Formation: A Cornerstone of Medicinal Chemistry

Amide synthesis is arguably the most crucial reaction in drug discovery. The resulting amide bond is metabolically stable and its N-H and C=O groups can act as hydrogen bond donors and acceptors, respectively, facilitating strong interactions with biological targets. The key to successful amide coupling is the activation of the carboxylic acid's hydroxyl group to transform it into a better leaving group.

Caption: Key pathways for amide synthesis from the parent carboxylic acid.

A. Activation via Acyl Chloride Formation

This classic, robust method involves converting the carboxylic acid to a highly reactive acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂). The acyl chloride is then reacted with a primary or secondary amine in the presence of a non-nucleophilic base (e.g., triethylamine, pyridine) to scavenge the HCl byproduct.

• Expertise & Causality: This is a cost-effective and high-yielding method suitable for robust substrates. However, the harsh conditions and generation of HCl can be incompatible with sensitive functional groups on either the benzofuran core or the amine coupling partner. The high reactivity of the acyl chloride ensures the reaction goes to completion but also increases the risk of side reactions.

B. Activation with Peptide Coupling Reagents

Modern medicinal chemistry heavily relies on coupling reagents that generate an activated intermediate in situ under mild conditions. This approach offers superior functional group tolerance and is essential when working with complex or delicate molecules.

• Expertise & Causality:

  • Carbodiimides (e.g., EDC, DCC): 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is susceptible to nucleophilic attack by the amine. To suppress side reactions (like racemization in chiral acids or formation of an N-acylurea byproduct), an additive such as 1-Hydroxybenzotriazole (HOBt) or HATU is often included.[3][5] HOBt traps the O-acylisourea to form an activated ester, which is more stable but still highly reactive towards amines.

  • Phosphonium/Uronium Salts (e.g., HATU, HBTU): Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are among the most efficient coupling agents. They react with the carboxylic acid to form an activated acyl-uronium species, which rapidly couples with amines to provide high yields with minimal side products.[6][7]

Ester Formation (Esterification)

Ester derivatives are often synthesized to improve a compound's oral bioavailability, acting as prodrugs that are hydrolyzed in vivo by esterase enzymes to release the active carboxylic acid.

A. Fischer-Speier Esterification

This is the direct, acid-catalyzed reaction between the carboxylic acid and an alcohol. The reaction is an equilibrium process, and to achieve high yields, it must be driven towards the product side, typically by using a large excess of the alcohol or by removing the water byproduct (e.g., with a Dean-Stark apparatus).

B. Alkylation of the Carboxylate Salt

A more versatile method involves deprotonating the carboxylic acid with a base (e.g., potassium carbonate, sodium hydride) to form the carboxylate salt.[8] This salt then acts as a nucleophile, displacing a halide from an alkyl halide (e.g., methyl iodide, ethyl bromide) in an SN2 reaction to form the ester. This method avoids the harsh acidic conditions of Fischer esterification.

Part 2: Advanced Strategy - C-H Functionalization & Transamidation

For more profound structural modifications, derivatization is not limited to the carboxylic acid. A powerful, modern strategy combines C-H functionalization of the benzofuran ring with a subsequent modification of the carboxyl group.[1][6][9]

This advanced workflow involves:

• Installation of a Directing Group: The initial carboxylic acid is converted into an amide using a directing group, such as 8-aminoquinoline (8-AQ).[6][7]

• Palladium-Catalyzed C-H Arylation: The 8-AQ group directs a palladium catalyst to selectively functionalize the adjacent C3 position of the benzofuran ring with various aryl or heteroaryl groups.[1][9] This allows for the introduction of significant structural diversity.

• Transamidation: The 8-AQ directing group, having served its purpose, is then cleaved and replaced with a desired amine. This is achieved via a two-step sequence where the 8-AQ amide is activated with Boc-anhydride (Boc₂O) and then subjected to aminolysis with a new amine nucleophile.[6][9]

Caption: Advanced C3-H arylation strategy using a removable directing group.

• Expertise & Causality: This state-of-the-art approach allows for the creation of highly complex and diverse benzofuran-2-carboxamides that would be difficult to access through traditional methods.[9] The transamidation step is particularly powerful as it proceeds under mild conditions and tolerates other electrophilic functional groups, like esters, that would not survive standard amide hydrolysis.[9]

Part 3: Experimental Protocols

Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory. Appropriate personal protective equipment (PPE) should be worn at all times. All reactions should be performed in a well-ventilated fume hood.

Protocol 1: Synthesis of 4-Methoxybenzofuran-2-carbonyl chloride

• Objective: To activate the carboxylic acid for subsequent nucleophilic substitution.

• Rationale: Thionyl chloride provides a highly reactive acyl chloride, suitable for reaction with a wide range of nucleophiles.

Materials:

• 4-Methoxybenzofuran-2-carboxylic acid (1.0 eq)

• Thionyl chloride (SOCl₂) (2.0-3.0 eq)

• Anhydrous Dichloromethane (DCM) or Toluene

• N,N-Dimethylformamide (DMF) (catalytic, 1-2 drops)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-Methoxybenzofuran-2-carboxylic acid.

• Add anhydrous DCM (or toluene) to suspend the solid.

• Add a catalytic amount of DMF (1-2 drops) with stirring.

• Slowly add thionyl chloride dropwise at 0 °C.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux (approx. 40 °C for DCM, 80 °C for Toluene).

• Monitor the reaction by TLC (thin-layer chromatography) until the starting material is consumed (typically 2-4 hours).

• Once complete, cool the reaction mixture to room temperature.

• Remove the solvent and excess thionyl chloride under reduced pressure (rotary evaporation). It is advisable to use a base trap (e.g., NaOH solution) to neutralize the toxic SOCl₂ vapors.

• The resulting crude 4-Methoxybenzofuran-2-carbonyl chloride is often a solid or oil and can be used in the next step without further purification.

Protocol 2: General Procedure for Amide Synthesis via Coupling Reagents (EDC/HOBt)

• Objective: To synthesize amide derivatives under mild conditions.

• Rationale: The EDC/HOBt system offers excellent functional group tolerance and minimizes side reactions, making it ideal for creating libraries of diverse amides.[3][5]

Materials:

• 4-Methoxybenzofuran-2-carboxylic acid (1.0 eq)

• Desired amine (primary or secondary) (1.1 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl) (1.2 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.2 eq)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (2.5-3.0 eq)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve 4-Methoxybenzofuran-2-carboxylic acid in anhydrous DCM or DMF in a round-bottom flask under an inert atmosphere.

• Add HOBt and EDC·HCl to the solution and stir for 10-15 minutes at room temperature to pre-activate the acid.

• In a separate vial, dissolve the desired amine in a small amount of the reaction solvent.

• Add the amine solution to the reaction mixture, followed by the dropwise addition of TEA or DIPEA.

• Stir the reaction at room temperature. Monitor progress by TLC or LC-MS. Reactions are typically complete within 4-24 hours.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1M HCl (to remove excess base and EDC byproducts), saturated NaHCO₃ solution (to remove HOBt and unreacted acid), and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the pure amide.

Protocol 3: General Procedure for Methyl Ester Synthesis via Alkylation

• Objective: To synthesize the methyl ester derivative.

• Rationale: This method avoids harsh acidic conditions and is generally high-yielding. A similar protocol can be used for other alkyl esters (e.g., using ethyl iodide).[8]

Materials:

• 4-Methoxybenzofuran-2-carboxylic acid (1.0 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Dimethyl sulfate ((CH₃)₂SO₂) or Iodomethane (CH₃I) (1.5 eq)

• Anhydrous Acetone or DMF

Procedure:

• To a round-bottom flask, add 4-Methoxybenzofuran-2-carboxylic acid and anhydrous acetone (or DMF).

• Add finely ground potassium carbonate to the suspension.

• Stir the mixture vigorously for 20-30 minutes at room temperature to ensure formation of the potassium carboxylate salt.

• Add dimethyl sulfate or iodomethane dropwise to the mixture.

• Heat the reaction to reflux (approx. 56 °C for acetone) and stir for 2-6 hours. Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Wash the filter cake with additional acetone.

• Combine the filtrates and concentrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate), wash with water and brine, dry over Na₂SO₄, and concentrate.

• Purify the crude ester by flash column chromatography or recrystallization.

Part 4: Data Summary & Comparison

Derivatization Method	Key Reagents	Temperature	Typical Time	Advantages	Disadvantages
Amide (Acyl Chloride)	SOCl₂ or (COCl)₂, Amine, Base	Reflux, then RT	4-8 h	High reactivity, cost-effective	Harsh conditions, limited functional group tolerance
Amide (Coupling)	EDC, HOBt, Amine, Base	Room Temperature	4-24 h	Mild, high tolerance, high yield[3][5]	Higher reagent cost, purification of byproducts
Ester (Fischer)	Alcohol, Strong Acid (H₂SO₄)	Reflux	6-24 h	Simple, inexpensive reagents	Equilibrium reaction, harsh conditions, requires water removal
Ester (Alkylation)	Alkyl Halide, Base (K₂CO₃)	Reflux	2-6 h	Mild conditions, high yield[8]	Alkylating agents can be toxic/mutagenic
C3-Arylation/Amide	8-AQ, Pd(OAc)₂, Boc₂O, Amine	Elevated (C-H), RT (Trans.)	Multi-step	Creates highly complex molecules[6][9]	Complex, multi-step, requires catalyst

References

• Patil, J. V., Umar, S., Soni, R., Soman, S. S., & Balakrishnan, S. (2022). Design, synthesis and anticancer activity of amide derivatives of substituted 3-methyl-benzofuran-2-carboxylic acid. Taylor & Francis Online. [Link]

• Oschmann, M., Johansson Holm, L., & Verho, O. (2020). Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry. MDPI. [Link]

• Oschmann, M., Johansson Holm, L., & Verho, O. (2020). Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry. ResearchGate. [Link]

• Oschmann, M., Johansson Holm, L., & Verho, O. (2019). Synthesis of elaborate benzofuran-2-carboxamide derivatives through a combination of 8-aminoquinoline directed C–H arylations and transamidations. ChemRxiv. [Link]

• Patil, J. V., et al. (2022). Design, synthesis and anticancer activity of amide derivatives of substituted 3-methyl-benzofuran-2-carboxylic acid. Taylor & Francis. [Link]

• Anonymous. (2010). CONVENIENT SYNTHESIS OF SOME 3-PHENYL-1-BENZOFURAN-2- CARBOXYLIC ACID DERIVATIVES AS NEW POTENTIAL INHIBITORS OF CLC-Kb CHANNELS. HETEROCYCLES. [Link]

• Szewczyk, M., Stilinovic, V., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. PMC. [Link]

• Oschmann, M., Johansson Holm, L., & Verho, O. (2020). Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry. NIH. [Link]

• CN110684000B - Process for preparing benzofuran derivatives.

• Anonymous. (2014). Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. ResearchGate. [Link]

• Kishor, M. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research. [Link]

• Singh, O. M., & Thompson, A. S. (2013). Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. PMC. [Link]

• MySkinRecipes. 4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester. [Link]

• Nawrot-Modranka, J., et al. (2010). Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Derivatives. MDPI. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. jocpr.com [jocpr.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Buy 4-Methoxy-3-methylbenzofuran-2-carboxylic acid [smolecule.com]
• 5. tandfonline.com [tandfonline.com]
• 6. mdpi.com [mdpi.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Methoxybenzofuran-2-carboxylic Acid

Welcome to the technical support center for the synthesis of 4-Methoxybenzofuran-2-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important scaffold. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you improve your synthesis yield and overcome common challenges.

Introduction

4-Methoxybenzofuran-2-carboxylic acid is a valuable building block in medicinal chemistry, often utilized in the synthesis of complex biologically active molecules. Achieving a high yield of this compound with good purity can be challenging. This guide provides practical, field-proven insights to navigate the intricacies of its synthesis.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis of 4-Methoxybenzofuran-2-carboxylic acid.

Q1: My overall yield is consistently low. What are the most likely causes and how can I improve it?

A1: Low overall yield can stem from inefficiencies in one or both of the primary synthetic steps, depending on your chosen route. Let's break down the possibilities for the two most common synthetic pathways.

Route 1: From 2-Hydroxy-6-methoxybenzaldehyde

This route involves the condensation of 2-hydroxy-6-methoxybenzaldehyde with a malonic ester derivative, followed by cyclization and hydrolysis.

• Inefficient Condensation/Cyclization: The initial reaction to form the benzofuran ring is critical.

  • Cause: Incomplete reaction due to insufficient base or inadequate reaction time and temperature.

  • Solution: Ensure you are using a sufficiently strong base, such as potassium carbonate, in an appropriate solvent like methyl-ethyl ketone or DMF. Refluxing for an adequate duration (typically several hours) is necessary to drive the reaction to completion. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Incomplete Hydrolysis: The final step of converting the ester to the carboxylic acid can be a source of yield loss.

  • Cause: Insufficient hydrolysis of the intermediate ethyl ester.

  • Solution: Use a sufficient excess of a strong base like sodium hydroxide or potassium hydroxide in an alcoholic solvent (e.g., methanol or ethanol). Ensure the hydrolysis reaction is complete by heating for an adequate time before acidification.

Route 2: Perkin Rearrangement of 3-Bromo-5-methoxycoumarin

This elegant and often high-yielding route involves the rearrangement of a 3-halocoumarin precursor.

• Poor Yield in Precursor (3-Bromo-5-methoxycoumarin) Synthesis: The quality and yield of your starting material are paramount.

  • Cause: Inefficient bromination of 5-methoxycoumarin. Side reactions such as bromination on the benzene ring can occur.

  • Solution: Use of N-Bromosuccinimide (NBS) is often preferred for regioselective bromination at the 3-position of the coumarin ring. The reaction can be effectively carried out under microwave irradiation to improve yield and reduce reaction time.[1]

• Incomplete Perkin Rearrangement: The ring contraction step is the core of this synthesis.

  • Cause: Suboptimal reaction conditions for the rearrangement.

  • Solution: The Perkin rearrangement is typically performed in the presence of a base like sodium hydroxide in ethanol.[1] For methoxy-substituted coumarins, ensuring complete dissolution and adequate heating is crucial. Microwave-assisted synthesis has been shown to dramatically improve yields and reduce reaction times from hours to minutes.[1]

Q2: I am observing multiple spots on my TLC after the reaction, indicating the formation of byproducts. What are these impurities and how can I minimize them?

A2: The formation of byproducts is a common issue, particularly with aromatic systems bearing multiple functional groups.

• In the Perkin Rearrangement Route:

  • Possible Byproduct: Unreacted 3-bromo-5-methoxycoumarin.

  • Cause: Incomplete reaction.

  • Solution: Increase the reaction time or consider using microwave irradiation to drive the reaction to completion.[1]

  • Possible Byproduct: Products from cleavage of the methoxy group.

  • Cause: Harsh basic conditions or prolonged heating can sometimes lead to demethylation.

  • Solution: Use the minimum effective concentration of base and monitor the reaction closely to avoid unnecessarily long reaction times.

• In the Salicylaldehyde Route:

  • Possible Byproduct: Unreacted 2-hydroxy-6-methoxybenzaldehyde.

  • Cause: Incomplete initial condensation.

  • Solution: Ensure the use of an adequate amount of diethyl bromomalonate and base.

  • Possible Byproduct: Intermediate, uncyclized products.

  • Cause: Incomplete cyclization.

  • Solution: Ensure sufficient heating and reaction time for the cyclization step.

Q3: I am struggling with the purification of the final product. What are the recommended procedures?

A3: 4-Methoxybenzofuran-2-carboxylic acid is a solid at room temperature. Purification typically involves crystallization or column chromatography.

• Crystallization:

  • Procedure: After acidification of the reaction mixture, the crude product often precipitates. This solid can be collected by filtration and recrystallized from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane.

  • Troubleshooting: If the product oils out, try using a different solvent system or cooling the solution more slowly. Seeding with a small crystal of pure product can also induce crystallization.

• Column Chromatography:

  • Procedure: If crystallization does not yield a pure product, column chromatography on silica gel is an effective alternative. A typical eluent system would be a gradient of ethyl acetate in hexane, often with the addition of a small amount of acetic acid to keep the carboxylic acid protonated and prevent tailing.

  • Troubleshooting: If the product is still impure after one column, a second column with a shallower gradient or a different solvent system may be necessary.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the Perkin rearrangement for the synthesis of benzofuran-2-carboxylic acids?

A1: The Perkin rearrangement of 3-halocoumarins proceeds via a base-catalyzed ring contraction. The mechanism is proposed to occur in two main stages:

• Ring Fission: The hydroxide ion attacks the carbonyl group of the coumarin, leading to the opening of the lactone ring to form the corresponding dianion of an (E)-2-halo-3-(2-hydroxyphenyl)acrylic acid.[1]

• Intramolecular Cyclization: The resulting phenoxide anion then undergoes an intramolecular nucleophilic attack on the vinyl halide, displacing the halide and forming the benzofuran ring.[1]

Q2: Is microwave-assisted synthesis significantly better than conventional heating for the Perkin rearrangement?

A2: Yes, studies have shown that microwave-assisted Perkin rearrangement can dramatically reduce reaction times from several hours to just a few minutes, while also providing very high to quantitative yields.[1] This is a significant improvement in efficiency for this synthesis.

Q3: Can I use other starting materials besides 2-hydroxy-6-methoxybenzaldehyde or 5-methoxycoumarin?

A3: While these are the most direct precursors, other synthetic routes to benzofurans exist. For example, some methods start from substituted phenols and alkynes. However, for the specific synthesis of 4-Methoxybenzofuran-2-carboxylic acid, the two routes detailed in this guide are generally the most practical and high-yielding.

Detailed Experimental Protocols

Below are detailed, step-by-step protocols for the two recommended synthetic routes to 4-Methoxybenzofuran-2-carboxylic acid.

Protocol 1: Synthesis from 2-Hydroxy-6-methoxybenzaldehyde

This two-step protocol is based on a well-established method for synthesizing substituted benzofuran-2-carboxylic acids.

Step 1: Synthesis of Ethyl 4-Methoxybenzofuran-2-carboxylate

• To a round-bottom flask, add 2-hydroxy-6-methoxybenzaldehyde (1 equivalent), diethyl bromomalonate (1.2 equivalents), and anhydrous potassium carbonate (2 equivalents).

• Add dry methyl-ethyl ketone as the solvent.

• Reflux the mixture with vigorous stirring for 6-8 hours. Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter off the potassium salts.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude ethyl 4-methoxybenzofuran-2-carboxylate. This intermediate can be purified by column chromatography or used directly in the next step.

Step 2: Hydrolysis to 4-Methoxybenzofuran-2-carboxylic acid

• Dissolve the crude ethyl 4-methoxybenzofuran-2-carboxylate in methanol.

• Add a solution of potassium hydroxide (3 equivalents) in water.

• Reflux the mixture for 2-3 hours, or until the hydrolysis is complete (monitored by TLC).

• Cool the reaction mixture and remove the methanol under reduced pressure.

• Dilute the residue with water and acidify to pH 1-2 with concentrated hydrochloric acid.

• The product will precipitate as a solid. Collect the solid by vacuum filtration, wash with cold water, and dry in an oven.

• The crude product can be further purified by recrystallization.

Protocol 2: Microwave-Assisted Perkin Rearrangement

This highly efficient protocol is adapted from a proven method for the synthesis of various benzofuran-2-carboxylic acids.[1]

Step 1: Synthesis of 3-Bromo-5-methoxycoumarin

• In a microwave vessel, dissolve 5-methoxycoumarin (1 equivalent) in acetonitrile.

• Add N-bromosuccinimide (NBS) (1.2 equivalents).

• Seal the vessel and place it in a microwave reactor. Irradiate at a suitable power (e.g., 250W) for 5-10 minutes at a temperature of around 80°C.

• Monitor the reaction by TLC. Upon completion, cool the reaction mixture.

• The product may precipitate upon cooling. Collect the solid by vacuum filtration. The crude product can be recrystallized to obtain pure 3-bromo-5-methoxycoumarin.

Step 2: Perkin Rearrangement to 4-Methoxybenzofuran-2-carboxylic acid

• In a microwave vessel, add 3-bromo-5-methoxycoumarin (1 equivalent) and a solution of sodium hydroxide (3-4 equivalents) in ethanol.

• Seal the vessel and place it in a microwave reactor. Irradiate at a suitable power (e.g., 300W) for 5 minutes at a temperature of approximately 80°C.[1]

• After the reaction is complete, concentrate the mixture on a rotary evaporator.

• Dissolve the crude product in a minimum volume of water.

• Acidify the solution with concentrated hydrochloric acid to pH 1, which will cause the precipitation of an off-white solid.

• Collect the solid by vacuum filtration and dry it in an oven to yield 4-Methoxybenzofuran-2-carboxylic acid.

Data Summary

Synthetic Route	Key Reagents	Typical Yield	Advantages	Disadvantages
From 2-Hydroxy-6-methoxybenzaldehyde	2-Hydroxy-6-methoxybenzaldehyde, Diethyl bromomalonate, K₂CO₃, KOH	Moderate to Good	Utilizes readily available starting materials.	Two-step process with intermediate isolation/purification may lower overall yield.
Perkin Rearrangement	5-Methoxycoumarin, NBS, NaOH	High to Excellent	High yield, very short reaction time with microwave assistance.[1]	Requires the synthesis of a coumarin precursor.

Visualizations

Workflow for Synthesis via Perkin Rearrangement

Caption: Microwave-assisted synthesis of 4-Methoxybenzofuran-2-carboxylic acid.

Troubleshooting Decision Tree for Low Yield

Caption: Troubleshooting low yield in the synthesis.

References

• Marriott, K.-S. C., Bartee, R., Morrison, A. Z., Stewart, L., & Wesby, J. (2012). Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. Tetrahedron Letters, 53(26), 3319–3321. [Link]

Sources

• 1. Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 4-Methoxybenzofuran-2-carboxylic Acid

Welcome to the technical support center for the synthesis of 4-Methoxybenzofuran-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot issues encountered during the synthesis of this important benzofuran derivative. Here, we provide in-depth technical guidance in a question-and-answer format, focusing on the causality behind experimental observations and offering field-proven solutions.

I. Overview of Synthetic Strategies

The synthesis of 4-Methoxybenzofuran-2-carboxylic acid is most commonly achieved via two principal routes:

• The Perkin Rearrangement: This classical method involves the base-catalyzed rearrangement of a corresponding 4-methoxy-3-halocoumarin. The reaction proceeds through the opening of the lactone ring, followed by an intramolecular nucleophilic substitution to form the benzofuran ring.[1][2][3]

• One-Pot Condensation/Cyclization: An alternative approach involves the reaction of 2-hydroxy-4-methoxybenzaldehyde with a malonic ester derivative, such as diethyl bromomalonate, in the presence of a base.[4] This method offers a more direct route to the target molecule.

This guide will address the common byproducts and troubleshooting associated with both synthetic pathways.

II. Troubleshooting Guide & FAQs

Part A: The Perkin Rearrangement Route

This route typically begins with the synthesis of a 4-methoxy-3-halocoumarin, which is then subjected to the Perkin rearrangement.

Caption: Perkin rearrangement workflow and common byproduct formation points.

Answer:

A sluggish or low-yielding Perkin rearrangement can often be attributed to several factors:

• Insufficient Base: The base (commonly sodium or potassium hydroxide) is crucial for the initial ring opening of the 3-halocoumarin.[2] An insufficient amount will lead to an incomplete reaction. It is recommended to use a molar excess of the base.

• Reaction Temperature and Time: The Perkin rearrangement typically requires elevated temperatures to proceed at a reasonable rate.[2] If the temperature is too low, the reaction will be slow. Conversely, excessively high temperatures or prolonged reaction times can lead to the formation of degradation byproducts, including the decarboxylated product, 4-methoxybenzofuran.

• Purity of the Starting 3-Halocoumarin: Impurities in the starting 4-methoxy-3-halocoumarin can interfere with the reaction. Ensure the precursor is of high purity, which can be achieved by recrystallization.

• Solvent Choice: The reaction is typically carried out in an alcoholic solvent like ethanol or methanol.[2] The choice and purity of the solvent can influence the reaction rate.

Troubleshooting Protocol:

• Optimize Base Concentration: Start with 2-3 molar equivalents of NaOH or KOH relative to the 3-halocoumarin.

• Monitor Temperature and Time: Begin with a reaction temperature of 80-100°C and monitor the reaction progress by Thin Layer Chromatography (TLC). Microwave-assisted synthesis can significantly reduce reaction times and improve yields.[2]

• Ensure High-Purity Starting Material: Recrystallize the 4-methoxy-3-halocoumarin from a suitable solvent (e.g., ethanol) before use.

• Use Anhydrous Solvents: Employ dry ethanol or methanol to avoid potential side reactions.

Answer:

A common byproduct in the Perkin rearrangement is the uncyclized, ring-opened intermediate, (E)-2-halo-3-(2-hydroxy-4-methoxyphenyl)acrylic acid.[5] This occurs when the initial base-catalyzed ring fission of the 3-halocoumarin takes place, but the subsequent intramolecular cyclization to form the benzofuran ring is incomplete.

Causality:

The cyclization step is often the rate-limiting step in the Perkin rearrangement.[5] Insufficient heating or a shorter reaction time may lead to the accumulation of this intermediate. The electron-donating nature of the 4-methoxy group can also influence the nucleophilicity of the phenoxide and the electrophilicity of the vinyl halide, potentially affecting the cyclization rate.

Mitigation Strategies:

• Increase Reaction Time and/or Temperature: Prolonging the reaction time at the optimal temperature can drive the cyclization to completion.

• Microwave Irradiation: As mentioned, microwave synthesis has been shown to be highly effective in promoting the Perkin rearrangement and can significantly reduce the formation of this intermediate.[2]

Answer:

A common non-acidic byproduct is the decarboxylated product, 4-methoxybenzofuran. This can form under harsh reaction conditions, particularly with excessive heat or if the workup involves strongly acidic conditions at elevated temperatures.

Formation Mechanism:

The carboxylic acid group of the desired product can be thermally or acid-catalytically removed, especially in the presence of residual strong base or acid.

Purification Protocol:

• Acid-Base Extraction: Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated sodium bicarbonate solution. The desired carboxylic acid will move into the aqueous basic layer, while the non-acidic 4-methoxybenzofuran will remain in the organic layer.

• Acidification and Isolation: Carefully acidify the aqueous layer with a strong acid (e.g., HCl) to a pH of 1-2. The purified 4-Methoxybenzofuran-2-carboxylic acid will precipitate out and can be collected by filtration.[2]

Part B: One-Pot Condensation/Cyclization Route

This route offers a more direct synthesis from commercially available starting materials.

Caption: One-pot synthesis workflow and common byproduct formation points.

Answer:

A likely byproduct in this reaction is the O-alkylated starting material, where the diethyl bromomalonate has reacted with the phenolic hydroxyl group of 2-hydroxy-4-methoxybenzaldehyde without subsequent cyclization.

Causality:

The phenoxide ion generated by the base is a nucleophile and can attack the electrophilic carbon of the diethyl bromomalonate. For the desired reaction to occur, the subsequent intramolecular condensation and cyclization must be efficient. The choice of base and reaction conditions can influence the relative rates of O-alkylation and the desired condensation. Using a bulky base might sterically hinder the desired reaction pathway.

Troubleshooting and Optimization:

• Base Selection: A weaker base like potassium carbonate is often preferred to stronger bases which might favor simple O-alkylation.[4]

• Solvent Choice: Polar aprotic solvents such as DMF or acetonitrile can facilitate the desired reaction pathway.

• Temperature Control: The reaction temperature should be carefully controlled. Initially, a moderate temperature can favor the initial condensation, followed by heating to promote cyclization.

Answer:

The one-pot reaction initially forms the ethyl ester of 4-Methoxybenzofuran-2-carboxylic acid. A subsequent hydrolysis step is required to obtain the final carboxylic acid. Incomplete hydrolysis will result in a mixture of the ester and the acid.

Protocol for Complete Hydrolysis:

• Sufficient Base and Time: After the initial condensation and cyclization, ensure a sufficient amount of a strong base (e.g., NaOH or KOH) is added for the saponification of the ester.

• Elevated Temperature: Heat the reaction mixture to reflux for a sufficient period (typically 1-2 hours) to ensure complete hydrolysis. Monitor the reaction by TLC until the ester spot is no longer visible.

• Workup: After cooling, follow the standard acid-base workup procedure as described in Question 3 to isolate the pure carboxylic acid.

III. Summary of Key Byproducts and Mitigation Strategies

Synthetic Route	Common Byproduct	Reason for Formation	Mitigation Strategy
Perkin Rearrangement	Unreacted 4-Methoxy-3-halocoumarin	Incomplete reaction	Increase reaction time, temperature, or use microwave synthesis.[2]
Perkin Rearrangement	Ring-Opened Intermediate	Incomplete cyclization	Prolonged heating, use of microwave irradiation.[5]
Perkin Rearrangement	4-Methoxybenzofuran (Decarboxylated)	Excessive heat or acidic workup	Careful control of temperature and pH during workup.
One-Pot Synthesis	O-Alkylated Starting Material	Non-productive side reaction	Use of a weaker base (e.g., K2CO3) and optimized reaction conditions.[4]
One-Pot Synthesis	Ethyl 4-Methoxybenzofuran-2-carboxylate	Incomplete hydrolysis	Ensure sufficient base and heating time for saponification.

IV. References

• Marriott, K-S. C., Bartee, R., Morrison, A. Z., Stewart, L., & Wesby, J. (2012). Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. Tetrahedron Letters, 53(26), 3319–3321. [Link]

• Bowden, K., & Battah, S. (1998). Reactions of carbonyl compounds in basic solutions. Part 32.1 The Perkin rearrangement. Journal of the Chemical Society, Perkin Transactions 2, (7), 1603–1606. [Link]

• Wikipedia. (2023). Perkin rearrangement. [Link]

• PrepChem. (n.d.). Synthesis of 6-methoxy-benzofuran-2-carboxylic acid. [Link]

• Perkin, W. H. (1870). On the formation of coumarin and of cinnamic and of other analogous acids from the aromatic aldehydes. Journal of the Chemical Society, 23, 368-373.

• Kowalewska, M., Kwiecień, H., Śmist, M., & Wrześniewska, A. (2013). Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. Journal of Chemistry, 2013, 183717. [Link]

Sources

• 1. Recent advances in 4-hydroxycoumarin chemistry. Part 1: Synthesis and reactions - Arabian Journal of Chemistry [arabjchem.org]
• 2. Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Perkin rearrangement - Wikipedia [en.wikipedia.org]
• 4. prepchem.com [prepchem.com]
• 5. researchgate.net [researchgate.net]

"4-Methoxybenzofuran-2-carboxylic acid" reaction condition optimization

Welcome to the dedicated technical support guide for the synthesis and reaction condition optimization of 4-Methoxybenzofuran-2-carboxylic acid. This resource is designed for researchers, medicinal chemists, and process development professionals who are actively working with this important heterocyclic building block. Benzofuran derivatives are prevalent in numerous natural products and pharmacologically active compounds, making their efficient synthesis a critical endeavor.[1][2] This guide moves beyond simple protocols to provide in-depth, field-tested insights into common challenges, offering logical, evidence-based solutions in a direct question-and-answer format.

Section 1: Synthetic Strategy & Core Reaction

Q1: What is a reliable and common synthetic route for preparing 4-Methoxybenzofuran-2-carboxylic acid?

A common and robust strategy involves a two-step sequence starting from the commercially available 2-hydroxy-6-methoxybenzaldehyde. The overall workflow is as follows:

• Cyclization/Condensation: The substituted salicylaldehyde undergoes condensation with a reagent that provides the C2 and carboxylic acid functionality, typically in the form of an ester. A popular method is the reaction with ethyl bromomalonate in the presence of a weak base.

• Saponification (Hydrolysis): The resulting ethyl 4-methoxybenzofuran-2-carboxylate is then hydrolyzed under basic conditions, followed by an acidic workup to yield the final carboxylic acid product.

This approach is generally favored for its reliability and use of accessible starting materials.

Caption: General two-step synthesis of 4-Methoxybenzofuran-2-carboxylic acid.

Section 2: Troubleshooting the Cyclization Step

Q2: My cyclization reaction to form the benzofuran ring is showing low yield and incomplete conversion of the starting aldehyde. What are the critical parameters to optimize?

Low conversion is a frequent challenge in this step. The issue often lies in suboptimal reaction conditions that fail to efficiently drive the reaction to completion. Here are the key parameters to investigate:

• Choice and Stoichiometry of Base: The base is critical for deprotonating the phenolic hydroxyl group, which initiates the nucleophilic attack.

  • Causality: Potassium carbonate (K₂CO₃) is a commonly used weak base that is effective and minimizes side reactions. Stronger bases like sodium ethoxide can sometimes lead to undesired aldol condensations or other side reactions. Ensure at least 2.0 equivalents of K₂CO₃ are used to drive the equilibrium forward. The base must be finely powdered and anhydrous for maximum efficacy.

• Solvent Selection: The solvent must be able to dissolve the reactants to a reasonable extent and have a suitable boiling point for the reaction temperature.

  • Causality: Methyl ethyl ketone (MEK) or acetone are excellent choices.[3] They provide good solubility for the reactants and have boiling points that allow for effective heating under reflux without causing thermal degradation. Anhydrous conditions are crucial, as water can hydrolyze the bromomalonate reagent.

• Reaction Temperature and Time: This reaction typically requires heating to overcome the activation energy barrier.

  • Causality: Refluxing the reaction mixture is standard practice.[3] Monitor the reaction progress using Thin-Layer Chromatography (TLC). A common mistake is not allowing sufficient reaction time. These condensations can often require 6-12 hours to reach completion.

Experimental Protocol: Optimized Cyclization

• To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-hydroxy-6-methoxybenzaldehyde (1.0 eq.), anhydrous potassium carbonate (2.2 eq.), and methyl ethyl ketone (MEK, approx. 5 mL per gram of aldehyde).

• Stir the suspension vigorously for 15 minutes under an inert atmosphere (N₂ or Ar).

• Add ethyl bromomalonate (1.2 eq.) dropwise to the suspension.

• Heat the mixture to reflux (approx. 80°C) and maintain for 6-8 hours.

• Monitor the reaction by TLC (Eluent: 4:1 Hexane:Ethyl Acetate). The starting aldehyde should be consumed, and a new, higher Rf spot corresponding to the ester product should appear.

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts. Wash the filter cake with a small amount of MEK.

• Concentrate the filtrate under reduced pressure to obtain the crude ethyl 4-methoxybenzofuran-2-carboxylate, which can be used in the next step with or without further purification.

Q3: I'm observing a significant amount of a major side product during my cyclization. What could it be and how can I prevent its formation?

The most common side product is the uncyclized intermediate, ethyl 2-(2-formyl-3-methoxyphenoxy)malonate. Its formation indicates that the initial nucleophilic substitution has occurred, but the subsequent intramolecular condensation (cyclization) has failed.

Caption: Decision tree for troubleshooting the cyclization reaction.

Causality & Prevention:

• Insufficient Base/Activity: The cyclization step (an intramolecular aldol-type condensation) requires a base to generate the enolate from the malonate moiety. If the base from the first step has been consumed or is not active enough, this step will stall.

  • Solution: Ensure you are using at least two equivalents of a high-quality, anhydrous base.

• Steric Hindrance: The methoxy group at the 6-position (ortho to the hydroxyl) can sterically hinder the cyclization.

  • Solution: Providing sufficient thermal energy (reflux) and reaction time is crucial to overcome this hindrance. In particularly stubborn cases, switching to a higher-boiling solvent like dioxane might be considered, though this should be done with caution to avoid degradation.

Section 3: Optimizing Hydrolysis and Purification

Q4: My final hydrolysis step to get the carboxylic acid is either incomplete or seems to cause product decomposition. What is the optimal procedure?

The saponification of the ester is a critical final step. Both incomplete reaction and product degradation are common pitfalls.

• Incomplete Hydrolysis: This is often due to insufficient base, water, or reaction time. The ester can sometimes be resistant to hydrolysis.

• Decomposition: The primary decomposition pathway for benzofuran-2-carboxylic acids under harsh conditions is decarboxylation (loss of CO₂), especially at high temperatures. This side reaction is undesirable as it leads to a loss of the key functional group.

Experimental Protocol: Optimized Saponification and Workup

• Dissolve the crude ethyl 4-methoxybenzofuran-2-carboxylate (1.0 eq.) in ethanol (5-10 mL per gram of ester).

• Add a solution of sodium hydroxide (3.0 eq.) in water (equal volume to the ethanol) to the stirred solution.

• Heat the mixture to a gentle reflux (around 60-70°C) for 2-4 hours. The solution should become homogeneous.

• Monitor the reaction by TLC until the starting ester spot has completely disappeared.

• Cool the reaction mixture in an ice bath.

• Slowly and carefully acidify the mixture by adding 2M hydrochloric acid (HCl) with stirring. A white or off-white precipitate of the carboxylic acid will form. Continue adding acid until the pH is ~2.

• Stir the cold suspension for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, washing the filter cake thoroughly with cold water to remove inorganic salts.

• Dry the product under vacuum to a constant weight.

Q5: What is the most effective method for purifying the final 4-Methoxybenzofuran-2-carboxylic acid?

Purity is paramount for subsequent applications. A two-stage purification process of acid-base extraction followed by recrystallization is highly recommended.

Caption: Workflow for the purification of the final carboxylic acid product.

• Acid-Base Extraction: This technique is highly effective for separating acidic compounds from neutral or basic impurities. By dissolving the crude product in an organic solvent (like ethyl acetate) and extracting with a weak aqueous base (like sodium bicarbonate), the desired acid is converted to its water-soluble sodium salt and moves to the aqueous phase. Neutral impurities remain in the organic layer, which is then discarded. Re-acidifying the aqueous layer precipitates the pure acid.

• Recrystallization: This is the final polishing step to obtain a high-purity, crystalline solid. A mixed solvent system, such as ethanol/water or acetic acid/water, is often effective. The goal is to find a solvent system in which the product is soluble when hot but sparingly soluble when cold.

Section 4: Advanced & Alternative Methods

Q6: Can I use microwave irradiation to accelerate the synthesis?

Yes. Microwave-assisted organic synthesis can dramatically reduce reaction times for the formation of benzofuran-2-carboxylic acids. For instance, the Perkin rearrangement of 3-halocoumarins to benzofuran-2-carboxylic acids, which traditionally takes hours at reflux, can be completed in as little as 5 minutes in a microwave reactor, often with very high yields.[4][5]

Table 1: Comparison of Conventional vs. Microwave-Assisted Synthesis

Parameter	Conventional Heating	Microwave Irradiation
Reaction Time	3 - 8 hours	5 - 15 minutes[4]
Temperature	Reflux (~80-100°C)	80 - 150°C (controlled)
Yield	Moderate to High	Often Higher / Very High[4]
Considerations	Standard laboratory glassware	Requires dedicated microwave reactor

This method is particularly valuable for rapid library synthesis and initial methodology scouting.

References

• Reimer–Tiemann reaction - Wikipedia. (n.d.). Retrieved January 5, 2026, from [Link]

• Reimer-Tiemann reaction - Vrindawan Coaching Center. (2023, April 15). Retrieved January 5, 2026, from [Link]

• Reimer-Tiemann Reaction - Online Organic Chemistry Tutor. (n.d.). Retrieved January 5, 2026, from [Link]

• Reimer-Tiemann Reaction | JEE Chemistry - Unacademy. (n.d.). Retrieved January 5, 2026, from [Link]

• Reimer Tiemann Reaction Mechanism: Conditions & Applications - Allen. (n.d.). Retrieved January 5, 2026, from [Link]

• Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Publishing. (2019, September 2). Retrieved January 5, 2026, from [Link]

• Challenges and strategies in attaining benzofuran with pattern‐tunable substituents - ResearchGate. (n.d.). Retrieved January 5, 2026, from [Link]

• Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents - PMC. (2019, April 18). Retrieved January 5, 2026, from [Link]

• Enzymatic hydrolysis of esters from 2-carboxy-6-methoxy-2,3-dihydrobenzofuran acid. (2009). Retrieved January 5, 2026, from [Link]

• Perkin Reaction Mechanism - BYJU'S. (n.d.). Retrieved January 5, 2026, from [Link]

• A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN. (n.d.). Retrieved January 5, 2026, from [Link]

• Synthesis of 6-methoxy-benzofuran-2-carboxylic acid - PrepChem.com. (n.d.). Retrieved January 5, 2026, from [Link]

• Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PMC. (n.d.). Retrieved January 5, 2026, from [Link]

• Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans - PMC. (n.d.). Retrieved January 5, 2026, from [Link]

• The Perkin Reaction and Related Reactions - Organic Reactions. (n.d.). Retrieved January 5, 2026, from [Link]

• Naturally occurring dibenzofurans. Part 2. The synthesis of schizopeltic acid - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.). Retrieved January 5, 2026, from [Link]

• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - ResearchGate. (2024, May 6). Retrieved January 5, 2026, from [Link]

• A Concise Introduction of Perkin Reaction - Longdom Publishing. (n.d.). Retrieved January 5, 2026, from [Link]

• Perkin Reaction - J&K Scientific LLC. (2021, June 1). Retrieved January 5, 2026, from [Link]

• Enzymatic hydrolysis of esters from 2-carboxy-6-methoxy-2,3-dihydrobenzofuran acid - Academic Journals. (2009, November 2). Retrieved January 5, 2026, from [Link]

• synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives. (n.d.). Retrieved January 5, 2026, from [Link]

• Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis - PMC. (n.d.). Retrieved January 5, 2026, from [Link]

• Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives - ResearchGate. (2015). Retrieved January 5, 2026, from [Link]

• Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. (n.d.). Retrieved January 5, 2026, from [Link]

• Development of Two Synthetic Routes to a Benzofuran Intermediate for Fruquintinib. (2025, November 21). Retrieved January 5, 2026, from [Link]

• CONVENIENT SYNTHESIS OF SOME 3-PHENYL-1-BENZOFURAN-2- CARBOXYLIC ACID DERIVATIVES AS NEW POTENTIAL INHIBITORS OF CLC-Kb CHANNELS. (2010, November 9). Retrieved January 5, 2026, from [Link]

• Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Derivatives - MDPI. (n.d.). Retrieved January 5, 2026, from [Link]

• Benzofuran-2-carboxylic acid - the NIST WebBook. (n.d.). Retrieved January 5, 2026, from [Link]

• 4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester - MySkinRecipes. (n.d.). Retrieved January 5, 2026, from [Link]

• Hydrolysis of 4-Hydroxybenzoic Acid Esters (Parabens) and Their Aerobic Transformation into Phenol by the Resistant Enterobacter cloacae Strain EM - PMC. (n.d.). Retrieved January 5, 2026, from [Link]

• Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry - MDPI. (n.d.). Retrieved January 5, 2026, from [Link]

• Synthesis of 2-Hydroxy 3-Methoxy Benzaldehyde Thiosemicarbazone (HMBATSC) and its applicatnions for direct and second. (n.d.). Retrieved January 5, 2026, from [Link]

• 2-Hydroxy-4-methoxybenzaldehyde - Wikipedia. (n.d.). Retrieved January 5, 2026, from [Link]

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Troubleshooting "4-Methoxybenzofuran-2-carboxylic acid" purification

Welcome to the technical support guide for the purification of 4-Methoxybenzofuran-2-carboxylic acid (CAS: 50551-59-2). This resource is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges associated with obtaining this compound in high purity. My goal is to provide not just protocols, but the underlying chemical principles to empower you to make informed decisions in your own laboratory setting.

Frequently Asked Questions (FAQs)

Q1: I've just completed my synthesis. What are the most probable impurities in my crude 4-Methoxybenzofuran-2-carboxylic acid?

The impurity profile is intrinsically linked to your synthetic route. However, based on common syntheses like the Perkin rearrangement from 3-halocoumarins or multi-step sequences from substituted phenols, you can anticipate several classes of impurities[1][2]:

• Unreacted Starting Materials: Precursors such as 3-halo-coumarins or substituted phenols and salicylaldehydes.

• Intermediate Species: If the synthesis involves esterification followed by hydrolysis, the corresponding unhydrolyzed ester (e.g., methyl or ethyl 4-methoxybenzofuran-2-carboxylate) is a very common, less polar impurity.[3]

• Side-Reaction Byproducts: Products arising from alternative reaction pathways, such as ring-opened intermediates from the base-catalyzed rearrangement.[1]

• Reagents & Solvents: Residual acids, bases, or solvents used during the reaction and initial work-up.

Q2: My compound is streaking badly on a standard silica gel TLC plate. What causes this and how can I get clean spots?

This is a classic issue encountered with carboxylic acids on silica gel.[4] The streaking, or tailing, occurs due to the strong, non-uniform interaction between the acidic proton of your carboxylic acid and the slightly acidic surface of the silica gel. This leads to a dynamic equilibrium between the protonated and deprotonated forms of the acid on the plate, causing it to smear rather than move as a compact spot.

The Solution: To suppress this ionization and achieve sharp, reliable TLC spots, you must acidify your mobile phase. Add a small amount (typically 0.5-1%) of a volatile acid like acetic acid or formic acid to your eluent system (e.g., Ethyl Acetate/Hexane).[3][4] This ensures your compound remains fully protonated and behaves consistently during chromatography.

Q3: What is the best "first-pass" purification technique for this compound?

For a solid compound like 4-Methoxybenzofuran-2-carboxylic acid, the two most powerful initial purification strategies are:

• Recrystallization: Ideal if your primary impurities have different solubility profiles from your target compound. It is often the most effective method for achieving high crystalline purity.[5][6]

• Acid-Base Extraction: Exceptionally effective for separating your acidic product from any neutral or basic impurities.[4][7] This technique leverages the acidic nature of the carboxyl group to move the compound between aqueous and organic phases.

The choice between them depends on the nature of the impurities. If you suspect mainly neutral byproducts (like an unhydrolyzed ester), acid-base extraction is a superb choice. If you have isomeric or similarly acidic impurities, recrystallization may be more effective.

Troubleshooting Purification Workflows

This section addresses specific problems you may encounter during the purification process.

Scenario 1: "My product oiled out during recrystallization instead of forming crystals."

This frustrating event happens when the solute comes out of solution above its melting point, often because the solution is too concentrated or contains impurities that depress the melting point.

Causality & Solutions:

Potential Cause	Explanation	Recommended Action
Solution is Supersaturated	The concentration of the compound is too high, preventing the ordered lattice formation of crystals.	Add a small amount of additional hot solvent to reduce saturation.
Cooling Was Too Rapid	Molecules did not have sufficient time to align into a crystal lattice.	Allow the solution to cool slowly to room temperature first, then move it to an ice bath. Avoid placing a hot flask directly into ice.
Presence of Impurities	Significant impurities can act as a "solvent" for your product, creating a low-melting eutectic mixture.	Attempt to "scratch" the inside of the flask with a glass rod at the solvent line to induce nucleation. If that fails, remove the solvent in vacuo and attempt purification with a different method (e.g., acid-base extraction) before re-attempting recrystallization.
Inappropriate Solvent	The solvent may be too good, even when cold, preventing precipitation.	Choose a different solvent system. A good recrystallization solvent should dissolve the compound poorly at room temperature but very well at its boiling point.[6]

Scenario 2: "After acid-base extraction, my yield is extremely low."

While robust, this technique has several pitfalls that can lead to product loss.

Causality & Solutions:

Potential Cause	Explanation	Recommended Action
Incomplete Extraction	The carboxylic acid was not fully converted to its water-soluble salt.	Use a sufficient excess of aqueous base (e.g., saturated NaHCO₃) and perform the extraction multiple times (e.g., 3x) with fresh base, combining the aqueous layers.[4]
Incomplete Precipitation	The pH of the aqueous layer was not lowered enough to fully protonate and precipitate the carboxylic acid.	When re-acidifying the combined aqueous layers, check the pH with litmus paper or a pH meter. Ensure you reach a pH of ~2-3 to guarantee complete precipitation.[3]
Emulsion Formation	Vigorous shaking can create a stable emulsion between the organic and aqueous layers, trapping your product.	Use gentle inversions of the separatory funnel instead of aggressive shaking. To break an existing emulsion, add a small amount of brine (saturated NaCl solution).[4]
Product is Water-Soluble	While unlikely for this specific molecule, some carboxylic acids have slight water solubility.	After acidifying the aqueous layer and filtering the precipitate, extract the aqueous filtrate with an organic solvent (e.g., Ethyl Acetate) to recover any dissolved product.

Scenario 3: "Column chromatography gives poor separation and I'm still getting mixed fractions."

This indicates that the polarity of your compound and the impurity are too similar for the chosen conditions.

Causality & Solutions:

Potential Cause	Explanation	Recommended Action
Inappropriate Eluent System	The solvent system is not providing sufficient differential retention on the silica.	Systematically vary your eluent polarity. Use a gradient elution, starting with a low polarity (e.g., 95:5 Hexane:EtOAc) and gradually increasing the polar component. Remember to add 0.5-1% acetic acid to the system to prevent streaking.[4]
Column Overloading	Too much crude material was loaded onto the column, exceeding its separation capacity.	Use a larger column with more silica gel. A general rule of thumb is a 50:1 to 100:1 ratio of silica gel to crude compound by weight.
Poor Column Packing	Channels or cracks in the silica bed lead to uneven solvent flow and band broadening.	Ensure the column is packed carefully and uniformly. Run a few column volumes of the initial eluent through the packed column before loading your sample to ensure it is fully settled.

Visualized Purification Workflow

The following diagram outlines a logical decision-making process for purifying your crude product.

Caption: Decision workflow for purification.

Detailed Experimental Protocols

Protocol 1: Purification by Recrystallization

This method is predicated on the principle that the target compound and its impurities exhibit different solubilities in a chosen solvent at varying temperatures.[6]

• Solvent Selection: Test small amounts of your crude product in various solvents (e.g., Ethanol, Methanol, Ethyl Acetate, Toluene, or mixtures like Dichloromethane/Methanol[1]). An ideal solvent will dissolve the solid when hot but result in poor solubility when cold.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen solvent to dissolve the compound completely at the solvent's boiling point. Use a magnetic stir bar for even heating.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration. Preheat a funnel and a receiving flask with hot solvent vapor to prevent premature crystallization of your product on the filter paper.[4]

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Slow cooling is critical for forming large, pure crystals.

• Cooling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 2: Purification by Acid-Base Extraction

This technique is highly effective for separating carboxylic acids from neutral or basic impurities.[4]

• Dissolution: Dissolve the crude product in a suitable water-immiscible organic solvent, such as Ethyl Acetate or Dichloromethane, in a separatory funnel.

• Basification: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel. Stopper the funnel and gently invert it several times, venting frequently to release the pressure from CO₂ evolution.[4]

• Separation: Allow the layers to separate. Drain the lower aqueous layer, which now contains the water-soluble sodium salt of your carboxylic acid, into a clean Erlenmeyer flask.

• Repeat Extraction: Repeat the extraction of the organic layer 2-3 more times with fresh NaHCO₃ solution to ensure complete transfer of the acid. Combine all aqueous extracts.

• Organic Wash: Wash the combined aqueous layers once with the organic solvent (e.g., Ethyl Acetate) to remove any remaining neutral impurities. Discard the organic layer.

• Acidification: Cool the aqueous solution in an ice bath. Slowly add a strong acid, such as 1M or 2M HCl, while stirring until the solution becomes strongly acidic (pH ~2-3). Your purified 4-Methoxybenzofuran-2-carboxylic acid should precipitate as a solid.[3]

• Isolation & Drying: Collect the solid product by vacuum filtration, wash with cold deionized water, and dry thoroughly under vacuum.

References

• Watson, D., et al. (2012). Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. PMC - PubMed Central. Available at: [Link]

• Supporting Information. (n.d.). The Royal Society of Chemistry. Available at: [Link]

• Krawiecka, M., et al. (n.d.). Synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives. Acta Poloniae Pharmaceutica. Available at: [Link]

• Kossakowski, J., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Molecules. Available at: [Link]

• Krawiecka, M., et al. (2012). Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Derivatives. Molecules. Available at: [Link]

• University of Rochester. (n.d.). Recrystallization and Crystallization. Available at: [Link]

• ChemWhat. (n.d.). 4-METHOXYBENZOFURAN-2-CARBOXYLIC ACID CAS#: 50551-59-2. Available at: [Link]

• Zhu, X., et al. (2021). NEW SYNTHESIS OF ABEXINOSTAT. Heterocycles. Available at: [Link]

• Reddit r/chemhelp. (2019). Isolation of a Carboxylic acid. Available at: [Link]

• Cheméo. (n.d.). Chemical Properties of Benzofuran-2-carboxylic acid (CAS 496-41-3). Available at: [Link]

• Mfotie, N., et al. (2020). Syntheses and Antibiotic Evaluation of 2-{[(2R,4R)-4-Carboxy-2-hydroxypyrrolidin-1-yl]carbonyl}benzene-1,5-dicarboxylic Acids and 2-Carbamoylbenzene-1,5-dicarboxylic Acid Analogues. International Journal of Chemistry. Available at: [Link]

• Cagle, H., et al. (2021). 6-Hydroxy-2-methylbenzofuran-4-carboxylic Acid. Molbank. Available at: [Link]

• Pusch, M., et al. (2010). CONVENIENT SYNTHESIS OF SOME 3-PHENYL-1-BENZOFURAN-2- CARBOXYLIC ACID DERIVATIVES AS NEW POTENTIAL INHIBITORS OF CLC-Kb CHANNELS. Heterocycles. Available at: [Link]

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• 7. benchchem.com [benchchem.com]

"4-Methoxybenzofuran-2-carboxylic acid" stability and degradation issues

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with 4-Methoxybenzofuran-2-carboxylic acid (CAS: 50551-59-2). Here, we address common questions and troubleshooting scenarios related to the stability and degradation of this compound.

Section 1: General Information & Handling

This section covers the fundamental properties and recommended handling procedures to ensure the initial integrity of your sample.

Q1: What are the recommended storage conditions for 4-Methoxybenzofuran-2-carboxylic acid?

Proper storage is the first line of defense against degradation. While the compound is a solid and generally stable under normal conditions, adherence to best practices is crucial for long-term viability.[1][2]

Answer: 4-Methoxybenzofuran-2-carboxylic acid should be stored in a tightly sealed container in a dry, cool, and well-ventilated area.[2][3] Commercial suppliers often recommend room temperature storage for the solid material. However, for long-term storage or when in solution, refrigeration (2-8 °C) is advisable to minimize the risk of slow degradation. Protect the compound from strong oxidizing agents, excessive heat, and direct light.[1][3]

Parameter	Recommendation	Rationale
Physical Form	Solid (as supplied)	Minimizes surface area exposed to atmospheric contaminants and moisture.
Temperature	Room Temperature (Short-term) 2-8 °C (Long-term / In Solution)	Reduces kinetic rate of potential degradation reactions.
Atmosphere	Dry, Inert Gas (e.g., Argon, Nitrogen) if possible	Prevents interaction with atmospheric oxygen and moisture, which can initiate oxidative and hydrolytic pathways.
Light	Store in amber vials or in the dark	Benzofuran rings can be susceptible to photochemical reactions.[4]
Container	Tightly sealed, appropriate material (e.g., glass)	Prevents contamination and exposure to air.

Q2: I've dissolved the compound in a solvent for my experiment. How does this affect its stability?

Answer: Stability in solution is a major concern and is highly dependent on the chosen solvent and solution pH.

• Solvent Choice: Protic solvents (like methanol or ethanol) are generally acceptable, but be aware they can participate in reactions if the carboxylic acid is activated (e.g., for esterification). Aprotic solvents like DMSO, DMF, or acetonitrile are common choices for stock solutions. Ensure the solvent is high purity and dry, as impurities can catalyze degradation.

• pH Effects: As a carboxylic acid, the molecule's charge state is pH-dependent. At neutral to basic pH, it will exist as the carboxylate anion, which is generally more water-soluble but can have different stability profile compared to the protonated acid form. Extreme pH (strong acid or base) can catalyze degradation, particularly of the core benzofuran ring structure, over extended periods or at elevated temperatures.

Section 2: Degradation Pathways & Mechanisms

Understanding how the molecule can degrade is key to preventing it. The benzofuran scaffold is susceptible to specific chemical transformations.

Q3: My analytical results (HPLC, LC-MS) show an unexpected new peak over time. What is the most likely degradation pathway?

Answer: The most probable cause of degradation for a benzofuran derivative is oxidation of the electron-rich furan ring.[5][6][7] This is a known liability for this heterocyclic system.

The mechanism often involves an initial attack on the furan double bond, potentially forming an unstable epoxide intermediate. This intermediate can then undergo ring-opening to yield various products, such as salicylaldehyde derivatives or other 1,4-dicarbonyl compounds.[5][8] The presence of strong oxidizing agents, trace metals, or exposure to air and light can accelerate this process.

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Technical Support Center: Preventing Side Reactions in Benzofuran Synthesis

Welcome to the technical support center for benzofuran synthesis. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of constructing this vital heterocyclic scaffold. Benzofurans are central to numerous pharmaceuticals and natural products, but their synthesis is often plagued by side reactions that can diminish yield and complicate purification.[1][2]

This document moves beyond standard protocols to provide in-depth, field-tested insights in a practical question-and-answer format. We will explore the causality behind common issues and offer robust, self-validating troubleshooting strategies to enhance the efficiency and selectivity of your reactions.

Troubleshooting Guide: Common Synthetic Challenges

This section addresses specific issues encountered during the most prevalent benzofuran synthesis methodologies.

Part 1: Palladium-Catalyzed Syntheses (e.g., Sonogashira Coupling-Cyclization)

Palladium-catalyzed reactions, particularly those involving a Sonogashira coupling followed by an intramolecular cyclization, are powerful tools for creating 2- and 3-substituted benzofurans.[1][2][3] However, their success hinges on precise control over multiple variables.

Q1: My palladium-catalyzed reaction is resulting in a low yield or has failed completely. What are the likely causes and how can I troubleshoot this?

A1: This is a frequent issue that can typically be traced to one of four areas: catalyst activity, reagent quality, reaction conditions, or the choice of base.

• Catalyst Inactivity: The palladium catalyst is the heart of the reaction. Its activity can be compromised by age, improper storage, or exposure to oxygen.

  • Solution: Always use a fresh, high-quality palladium catalyst and store it under an inert atmosphere. If you suspect catalyst deactivation, consider using a more robust source like Pd(PPh₃)₄ or screening different ligands that can stabilize the palladium complex.[4]

• Reagent and Solvent Quality: Impure or wet reagents and solvents are a primary cause of reaction failure. Oxygen, in particular, can poison the catalyst.

  • Solution: Ensure all starting materials (e.g., o-halophenol, alkyne) are pure and dry. Solvents must be rigorously degassed using methods like freeze-pump-thaw or by sparging with an inert gas (argon or nitrogen) to remove dissolved oxygen.[5][6]

• Suboptimal Reaction Conditions: Temperature and reaction time are critical. Insufficient heat may prevent the reaction from proceeding, while excessive temperatures can lead to catalyst decomposition or "tarring."[4][5]

  • Solution: Systematically screen reaction temperatures. A gradual increase from room temperature to 80-100°C is a good starting point. Monitor the reaction progress closely using Thin-Layer Chromatography (TLC) to determine the optimal reaction time.[1]

• Inappropriate Base: The base is crucial for both the coupling and cyclization steps.[5] A common pitfall is using a base like sodium bicarbonate (NaHCO₃) at high temperatures, which can decompose to produce water and deactivate the palladium catalyst.[4]

  • Solution: Switch to an anhydrous base that does not generate water upon heating. Inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often more effective.[4] Organic amines such as triethylamine (NEt₃) are also widely used.[5]

Below is a logical workflow for troubleshooting low-yield issues in palladium-catalyzed benzofuran synthesis.

Troubleshooting workflow for low product yield.

Q2: My reaction is producing a significant amount of alkyne homocoupling (Glaser coupling) byproducts. How can I suppress this?

A2: Glaser homocoupling is a classic side reaction in Sonogashira protocols, especially when a copper co-catalyst is used.[5] This occurs when two terminal alkyne molecules couple with each other, consuming your starting material and complicating purification.

• Minimize or Eliminate Copper: While copper(I) iodide (CuI) is often used to facilitate the Sonogashira coupling, it is also the primary promoter of Glaser coupling.[5][6]

  • Solution: Reduce the concentration of the CuI catalyst. In many cases, you can switch to a "copper-free" Sonogashira protocol. While these may require slightly higher temperatures or different ligand systems, they completely eliminate the Glaser coupling pathway.[5]

• Control Reagent Concentration: A high concentration of the terminal alkyne can favor the homocoupling pathway.

  • Solution: Employ a slow-addition strategy for the alkyne. Using a syringe pump to add the alkyne to the reaction mixture over several hours maintains a low instantaneous concentration, favoring the desired cross-coupling with the aryl halide over homocoupling.[5][6]

• Ensure an Oxygen-Free Environment: The presence of oxygen can facilitate the oxidative homocoupling of alkynes.

  • Solution: Rigorous degassing of all solvents and maintaining a positive pressure of an inert gas (argon or nitrogen) throughout the reaction is critical.[6]

Q3: My Sonogashira reaction works, but the product is the uncyclized o-alkynylphenol intermediate. How can I promote the final intramolecular cyclization step?

A3: Observing the alkyne intermediate is a clear sign that the initial C-C bond formation was successful, but the conditions are not suitable for the subsequent intramolecular C-O bond formation (5-exo-dig cyclization).

• Increase Temperature: The cyclization step often has a higher activation energy than the initial coupling.

  • Solution: After TLC confirms the formation of the Sonogashira product, consider increasing the reaction temperature to provide the necessary energy for the cyclization to occur.[4]

• Re-evaluate Your Base: The base is critical for the deprotonation of the phenolic hydroxyl group, which initiates the nucleophilic attack on the alkyne to form the benzofuran ring.

  • Solution: If you are using a mild base, switching to a stronger, non-nucleophilic base like cesium carbonate (Cs₂CO₃) can be highly effective.[4][5] In some cases, the cyclization can even be performed as a separate step by isolating the intermediate and treating it with a suitable base.

Part 2: Alternative Syntheses and General Issues

Q4: I am attempting a Perkin rearrangement of a 2-halocoumarin but the reaction is messy. What are the key parameters to control?

A4: The Perkin rearrangement is a classic but powerful method to create benzofuran-2-carboxylic acids from 2-halocoumarins.[7][8] The mechanism involves a base-catalyzed opening of the lactone ring, followed by an intramolecular nucleophilic attack.[7][8]

• Mechanism Insight: The reaction is initiated by hydroxide attacking the coumarin, opening the lactone ring to form a phenolate and a carboxylate. The phenoxide then attacks the vinyl halide intramolecularly to form the benzofuran ring.[8]

• Key Parameters:

  • Base Concentration: Sufficient base (e.g., sodium hydroxide) is required to ensure complete lactone ring fission.

  • Solvent: The reaction is typically run in ethanol or methanol.[8]

  • Temperature: Microwave-assisted protocols have been shown to expedite this rearrangement, suggesting that controlled heating can be beneficial.[8]

Q5: My synthesis is producing a mixture of regioisomers. How can I improve the selectivity?

A5: Poor regioselectivity is a common challenge, especially when using unsymmetrical starting materials.[5] The outcome is governed by a delicate balance of steric and electronic effects, which can be manipulated to favor the desired isomer.

• Steric and Electronic Effects: The directing effect of substituents on the phenol ring and the steric bulk of the reactants are primary determinants of regioselectivity.[5]

  • Solution: Analyze your substrates. Electron-donating groups on the phenol can influence the site of electrophilic attack in certain synthesis types. The steric hindrance around the reactive sites on both coupling partners can be exploited to favor one isomer.[5]

• Catalyst and Ligand Control: The catalyst and its ligands create a unique steric and electronic environment that can strongly favor the formation of one regioisomer.

  • Solution: Conduct a screen of different catalysts (e.g., palladium, copper, rhodium) and, more importantly, a variety of phosphine ligands (e.g., dppf, XPhos).[9] The choice of ligand can dramatically influence the outcome of the reaction.[5][9]

• Solvent Effects: Solvents can influence the stability of intermediates and transition states, thereby affecting regioselectivity.[10] In some cases, changing the solvent can even switch the reaction pathway to produce entirely different products from the same starting materials.[10]

  • Solution: Experiment with a range of solvents with varying polarities and coordinating abilities. For example, acetonitrile has been shown to provide a good balance between conversion and selectivity in certain oxidative coupling reactions.[10][11]

Decision tree for improving regioselectivity.

Frequently Asked Questions (FAQs)

Q: What are the most common starting materials for benzofuran synthesis? A: Common precursors include o-halophenols (especially o-iodophenols), terminal alkynes, salicylaldehydes, and various substituted phenols.[1][5] The choice depends heavily on the desired substitution pattern and the chosen synthetic route.

Q: How do electron-donating and electron-withdrawing groups on the starting materials affect the reaction? A: These groups have a profound impact. Electron-donating groups on the phenol ring can activate it for electrophilic attack and influence regioselectivity.[5] Conversely, electron-withdrawing groups can deactivate the ring, potentially requiring harsher reaction conditions. The electronic nature of substituents on the alkyne partner also plays a crucial role in the rate and success of coupling reactions.

Q: What is the best way to purify my benzofuran derivative? A: The most common purification techniques are column chromatography on silica gel and recrystallization.[12] For chromatography, a typical eluent system is a gradient of ethyl acetate in a non-polar solvent like hexane or petroleum ether.[12][13] The stability of your specific derivative to the acidity of silica gel should be considered.[12]

Data Summary Table

The following table provides an example of how reaction conditions can be optimized. This data is illustrative for a palladium-catalyzed coupling of an o-iodophenol with a terminal alkyne.

Entry	Catalyst (mol%)	Co-Catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Yield (%)	Side Products
1	(PPh₃)PdCl₂ (2)	CuI (4)	NEt₃ (2)	NEt₃	80	65	Significant Glaser coupling
2	(PPh₃)PdCl₂ (2)	None	Cs₂CO₃ (2)	DMF	100	85	Minor uncyclized intermediate
3	Pd(OAc)₂ (2) / SPhos (4)	None	K₂CO₃ (2)	Dioxane	100	92	Trace impurities
4	(PPh₃)PdCl₂ (2)	CuI (0.5)	NEt₃ (2)	Toluene	80	78	Reduced Glaser coupling

Data is representative and should be optimized for specific substrates.

Experimental Protocol: Palladium/Copper-Catalyzed Synthesis of 2-Substituted Benzofurans

This protocol describes a general procedure for the Sonogashira coupling of an o-iodophenol with a terminal alkyne, followed by intramolecular cyclization.

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add the o-iodophenol (1.0 mmol, 1.0 equiv), (PPh₃)PdCl₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).

• Solvent and Reagent Addition: Add anhydrous, degassed triethylamine (5 mL). To this stirred suspension, add the terminal alkyne (1.2 mmol, 1.2 equiv) via syringe.

• Reaction Execution: Heat the reaction mixture to reflux (or a pre-determined optimal temperature) under the inert atmosphere. Monitor the reaction's progress by TLC.

• Workup: Upon completion (typically when the starting o-iodophenol is consumed), cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Extraction: Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to obtain the pure benzofuran derivative.[1]

References

• Optimizing Reaction Conditions for the Synthesis of Benzofuran Derivatives: A Technical Guide. (2025). Benchchem. 1

• Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. MDPI. 11

• Technical Support Center: Optimizing Regioselectivity in Substituted Benzofuran Synthesis. (2025). Benchchem. 10

• Technical Support Center: Purification of Substituted Benzofuran Isomers. (2025). Benchchem. 13

• Technical Support Center: Reaction Optimization for Substituted Benzofuran Synthesis. (2025). Benchchem. 5

• Technical Support Center: Minimizing Dimer Formation in Coupling Reactions. (2025). Benchchem. 6

• Technical Support Center: Optimization of Benzofuran Synthesis. (2025). Benchchem. 4

• Technical Support Center: Workup Procedures for Benzofuran Derivatives. (2025). Benchchem. 12

• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. (2024). ACS Omega. 3

• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. (2024). National Institutes of Health. 2

• Perkin rearrangement. Wikipedia. 7

• Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. (2012). Tetrahedron Letters. 8

• Palladium-catalyzed Tsuji–Trost-type reaction of benzofuran-2-ylmethyl acetates with nucleophiles. RSC Publishing. 9

Sources

• 1. benchchem.com [benchchem.com]
• 2. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Perkin rearrangement - Wikipedia [en.wikipedia.org]
• 8. Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Palladium-catalyzed Tsuji–Trost-type reaction of benzofuran-2-ylmethyl acetates with nucleophiles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. benchchem.com [benchchem.com]
• 11. scielo.br [scielo.br]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up 4-Methoxybenzofuran-2-carboxylic Acid Synthesis

Welcome to the technical support center for the synthesis of 4-Methoxybenzofuran-2-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development who are looking to scale up this important synthesis. Here, we will address common challenges and frequently asked questions, providing in-depth, experience-driven advice to ensure the successful and efficient production of this key intermediate.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 4-Methoxybenzofuran-2-carboxylic acid?

There are several established methods for synthesizing benzofuran-2-carboxylic acids. For the 4-methoxy substituted target, the most prevalent routes include:

• Perkin Rearrangement: This classic method involves the ring contraction of a corresponding 2-halocoumarin in the presence of a base.[1][2] It's a reliable route, especially with microwave assistance to reduce reaction times.[2]

• Reaction of Salicylaldehydes: A common approach involves the condensation of a substituted salicylaldehyde (in this case, 2-hydroxy-5-methoxybenzaldehyde) with reagents like ethyl bromomalonate or chloroacetone, followed by further reaction steps.[3][4]

• Cyclization of o-Alkynylphenols: Palladium-catalyzed cyclization of o-alkynylphenols is a modern and efficient method for constructing the benzofuran ring system.[5][6]

Q2: I'm seeing low yields. What are the likely causes?

Low yields can stem from several factors, depending on the chosen synthetic route. Common culprits include:

• Incomplete reaction: This could be due to insufficient reaction time, inadequate temperature, or poor quality of reagents.

• Side reactions: The formation of byproducts is a frequent issue. For instance, in Perkin-type condensations, improper base concentration or temperature control can lead to undesired products.[7]

• Sub-optimal workup and purification: Product loss during extraction, crystallization, or chromatography can significantly impact the final yield.

• Poor quality of starting materials: Impurities in the starting salicylaldehyde or other key reagents can inhibit the reaction or lead to a complex mixture of products.

Q3: What is the role of the base in the Perkin rearrangement for this synthesis?

In the Perkin rearrangement, the base, typically sodium hydroxide or potassium hydroxide, plays a crucial role in catalyzing the initial ring opening of the 2-halocoumarin precursor.[1][2] This is followed by an intramolecular nucleophilic attack of the resulting phenoxide on the vinyl halide to form the benzofuran ring. The concentration and choice of base are critical; too strong a base or too high a concentration can lead to unwanted side reactions.

Q4: Are there any specific safety precautions I should take when working with the reagents for this synthesis?

Yes, several reagents used in the synthesis of 4-Methoxybenzofuran-2-carboxylic acid require careful handling:

• Brominating agents (e.g., N-bromosuccinimide): These are corrosive and can cause severe burns. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Strong bases (e.g., NaOH, KOH): These are corrosive and can cause severe skin and eye damage.

• Organic solvents: Many organic solvents are flammable and can be toxic. Always work in a well-ventilated area and away from ignition sources.

• Oxalyl chloride: This reagent is highly corrosive and reacts violently with water. It should be handled with extreme caution in a fume hood.[8]

Always consult the Safety Data Sheet (SDS) for each reagent before use.

II. Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during the synthesis of 4-Methoxybenzofuran-2-carboxylic acid.

Guide 1: Low Yield in Perkin-Type Condensation from 2-hydroxy-5-methoxybenzaldehyde

This guide focuses on a common two-step route: the formation of a coumarin intermediate followed by rearrangement.

Experimental Workflow Overview

Caption: Perkin-type synthesis workflow for 4-Methoxybenzofuran-2-carboxylic acid.

Troubleshooting Table

Problem	Potential Cause	Recommended Solution	Scientific Rationale
Low yield of 6-Methoxycoumarin (Step 1)	Incomplete reaction due to low temperature.	Increase the reaction temperature to 165-180 °C.[7]	The Perkin condensation requires high temperatures to drive the reaction to completion.
Insufficient reaction time.	Extend the reaction time, monitoring progress by TLC.	The condensation can be slow, and ensuring complete consumption of the starting aldehyde is key.
Impure acetic anhydride.	Use freshly distilled or a new bottle of acetic anhydride.	Water contamination in acetic anhydride will hydrolyze it, reducing its effectiveness as a reagent and solvent.
Low yield of 3-Bromo-6-methoxycoumarin (Step 2)	Incomplete bromination.	Increase the equivalents of the brominating agent (e.g., NBS) or extend the reaction time.	Ensuring complete bromination of the coumarin is crucial for the subsequent rearrangement.
Formation of dibrominated or other side products.	Carefully control the stoichiometry of the brominating agent and the reaction temperature.	Over-bromination can occur if the reaction is not carefully monitored, leading to a mixture of products that are difficult to separate.
Low yield of final product (Step 3)	Incomplete Perkin rearrangement.	Ensure sufficient base is used and consider microwave-assisted heating to reduce reaction time and improve yield.[2]	The base-catalyzed ring opening and subsequent cyclization are the key steps of the rearrangement. Microwave irradiation can provide rapid and uniform heating, often leading to cleaner reactions and higher yields.[2]
Degradation of the product.	After acidification, promptly filter and dry the product. Avoid prolonged exposure to strong acid.	The carboxylic acid product may be susceptible to degradation under harsh acidic conditions.
Difficulty in purification of the final product	Presence of unreacted starting material or side products.	Recrystallization from a suitable solvent system (e.g., ethanol/water) is often effective. Column chromatography may be necessary for highly impure samples.	The difference in polarity between the desired product and impurities allows for separation by recrystallization or chromatography.

Guide 2: Issues with Direct Synthesis from 2-hydroxy-4-methoxybenzaldehyde

This approach bypasses the coumarin intermediate.

Experimental Workflow Overview

References

• 1. Perkin rearrangement - Wikipedia [en.wikipedia.org]
• 2. Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. prepchem.com [prepchem.com]
• 5. Benzofuran synthesis [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

"4-Methoxybenzofuran-2-carboxylic acid" handling and storage precautions

Welcome to the dedicated technical support guide for 4-Methoxybenzofuran-2-carboxylic acid. As researchers and drug development professionals, your success hinges on the precise and safe handling of specialized chemical entities. This guide is structured to provide not just procedural steps, but the underlying scientific principles to empower your experimental work. Here, we address common challenges and frequently asked questions to ensure the integrity of your research and the safety of your laboratory environment.

Troubleshooting Guide: Navigating Experimental Challenges

This section is designed to address specific issues you may encounter during the use of 4-Methoxybenzofuran-2-carboxylic acid in your experiments. The question-and-answer format provides direct solutions to common problems.

Issue 1: Poor Solubility of 4-Methoxybenzofuran-2-carboxylic acid in a Reaction Solvent

• Question: I am experiencing difficulty dissolving 4-Methoxybenzofuran-2-carboxylic acid in my chosen reaction solvent, leading to a heterogeneous mixture and likely impacting my reaction yield. What can I do?

• Answer: This is a common issue with carboxylic acids, which can have limited solubility in non-polar organic solvents. The polarity of 4-Methoxybenzofuran-2-carboxylic acid is influenced by both the polar carboxylic acid group and the relatively non-polar benzofuran ring system.

  • Causality: The solubility of organic compounds is governed by the "like dissolves like" principle. The carboxylic acid group can participate in hydrogen bonding, favoring polar solvents. However, the aromatic benzofuran core is non-polar, favoring less polar solvents. Achieving a balance is key.

  • Troubleshooting Steps:

    • Solvent Selection: Consider more polar aprotic solvents such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or Tetrahydrofuran (THF). These solvents can effectively solvate both the polar and non-polar regions of the molecule. For purification, solvents like chloroform, dichloromethane, and ethyl acetate are often used.

    • Temperature Adjustment: Gently warming the solvent can significantly increase the solubility of the acid. However, be mindful of the thermal stability of your other reagents.

    • Deprotonation: If the reaction conditions permit, converting the carboxylic acid to its more soluble carboxylate salt can be an effective strategy. The addition of a non-nucleophilic base (e.g., a tertiary amine like triethylamine or diisopropylethylamine) will deprotonate the acid, forming an ionic salt that is often more soluble in polar solvents.[1] This approach is particularly useful in coupling reactions.

    • Co-Solvent System: Employing a mixture of solvents can fine-tune the polarity of the reaction medium. For instance, a mixture of a non-polar solvent like toluene with a more polar solvent like THF can enhance solubility.

Issue 2: Low Yield in Reactions Involving 4-Methoxybenzofuran-2-carboxylic acid

• Question: My reaction yield is consistently low when using 4-Methoxybenzofuran-2-carboxylic acid as a starting material. What are the likely causes and how can I optimize the reaction?

• Answer: Low yields in reactions with benzofuran derivatives can arise from several factors, including reagent purity, reaction conditions, and potential side reactions.

  • Causality: Benzofuran rings can be susceptible to certain reaction conditions, and the carboxylic acid group can participate in unintended side reactions if not properly managed.

  • Troubleshooting Steps:

    • Reagent Purity: Ensure the 4-Methoxybenzofuran-2-carboxylic acid is of high purity (typically >98%).[2] Impurities can interfere with the reaction. Also, verify the purity of all other reagents and ensure solvents are anhydrous, as water can quench many organometallic reactions and hydrolyze activated esters.

    • Inert Atmosphere: For reactions sensitive to air and moisture, such as those involving organometallics or certain coupling catalysts, it is crucial to work under an inert atmosphere (e.g., nitrogen or argon).[3]

    • Reaction Temperature: Optimize the reaction temperature. Some reactions may require heating to proceed at a reasonable rate, while others may need to be cooled to prevent side reactions or decomposition. A stepwise increase in temperature can help identify the optimal condition.[4]

    • Side Reactions: Be aware of potential side reactions. For example, under harsh acidic conditions and high temperatures, the methoxy group could potentially be demethylated.[5] In some cases, decarboxylation of benzofuran-2-carboxylic acids can occur, especially at elevated temperatures.

Issue 3: Difficulty in Purifying the Product

• Question: I am struggling to purify my product from a reaction involving 4-Methoxybenzofuran-2-carboxylic acid. What are some effective purification strategies?

• Answer: Purification can be challenging due to the similar polarities of the starting material and the desired product, or the presence of side products.

  • Causality: The effectiveness of a purification method depends on the differing physical and chemical properties of the components in the mixture.

  • Troubleshooting Steps:

    • Crystallization: This is often the most effective method for purifying solid compounds. The choice of solvent is critical. Experiment with a range of solvents with varying polarities. A good crystallization solvent will dissolve the compound when hot but not when cold.[6] For carboxylic acids, solvents like ethanol, methanol, acetone, ethyl acetate, and toluene, or mixtures thereof, are often good candidates.[7]

    • Column Chromatography: If crystallization is not effective, column chromatography on silica gel is a powerful alternative. A gradient elution system, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), can effectively separate compounds with different polarities.[8]

    • Acid-Base Extraction: If your product does not contain an acidic or basic functional group, you can use an acid-base extraction to remove unreacted 4-Methoxybenzofuran-2-carboxylic acid. Dissolve the crude product in an organic solvent (e.g., ethyl acetate) and wash with a basic aqueous solution (e.g., saturated sodium bicarbonate). The carboxylic acid will be deprotonated and move into the aqueous layer, while your neutral product remains in the organic layer.[1] Remember to then separate the layers and wash the organic layer with brine before drying and concentrating.

Frequently Asked Questions (FAQs)

Handling and Storage

• Q1: What are the primary hazards associated with 4-Methoxybenzofuran-2-carboxylic acid?

  • A1: Based on available safety data, this compound is harmful if swallowed.[2] It can also cause skin and serious eye irritation.[9] It is advised to avoid breathing in the dust.[10]

• Q2: What are the recommended storage conditions for 4-Methoxybenzofuran-2-carboxylic acid?

  • A2: It should be stored in a tightly closed container in a dry and well-ventilated place.[6] Storing at room temperature is generally acceptable.[2]

• Q3: What personal protective equipment (PPE) should I wear when handling this compound?

  • A3: Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile rubber), safety glasses with side shields or goggles, and a lab coat.[11] If there is a risk of generating dust, a NIOSH-approved respirator should be used.[10]

• Q4: Are there any known incompatibilities with other chemicals?

  • A4: It is incompatible with strong oxidizing agents.[5] Avoid storing it with such chemicals to prevent potentially hazardous reactions.

Experimental Protocols

• Q5: How can I accurately weigh and dispense this solid compound, especially for small-scale reactions?

  • A5: As a solid, it is important to handle it in a way that minimizes dust generation. Use a chemical fume hood or a ventilated balance enclosure. For small quantities, it is advisable to weigh it on a tared weigh paper or in a small vial and then transfer it to the reaction vessel. If the compound is static, an anti-static gun can be helpful.

• Q6: What should I do in case of a spill?

  • A6: For a small spill, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[6] The area should then be cleaned with a suitable solvent. For a large spill, evacuate the area and follow your institution's emergency procedures. Always wear appropriate PPE during cleanup.

• Q7: How should I dispose of waste containing 4-Methoxybenzofuran-2-carboxylic acid?

  • A7: Dispose of the chemical waste in accordance with local, state, and federal regulations. It should be treated as hazardous waste and disposed of through a licensed waste disposal company. Do not dispose of it down the drain.

Data Presentation

Table 1: Physical and Chemical Properties of 4-Methoxybenzofuran-2-carboxylic acid

Property	Value	Reference
CAS Number	50551-59-2	[2]
Molecular Formula	C₁₀H₈O₄	[2]
Molecular Weight	192.17 g/mol	[2]
Physical Form	Solid	[2]
Purity	≥98%	[2]
Storage Temperature	Room Temperature	[2]

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye Protection	Safety glasses with side-shields or goggles.	Protects against dust particles and splashes.[11]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	Prevents skin contact and irritation.[11]
Body Protection	Laboratory coat.	Protects clothing and skin from contamination.[4]
Respiratory Protection	NIOSH-approved respirator.	Required when handling large quantities or if dust is generated.[10]

Visualizations

Diagram 1: Personal Protective Equipment (PPE) Workflow

Caption: A workflow for selecting and using appropriate PPE.

Diagram 2: Spill Response Decision Tree

Caption: A decision tree for responding to a chemical spill.

References

• BenchChem. (2025). Technical Support Center: Reaction Optimization for Substituted Benzofuran Synthesis. Retrieved from BenchChem technical support documents.

• Marriott, K. S. C., Bartee, R., Morrison, A. Z., Stewart, L., & Wesby, J. (2012). Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. PMC. Retrieved from [Link]

• American Chemical Society. (2024). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Polymorphic Form of Ritonavir.
• BenchChem. (2025). Stability of 4-methoxybenzoic acid under acidic and basic conditions. Retrieved from BenchChem technical support documents.

• Princeton University. (n.d.). RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Retrieved from [Link]

• Ampliqon. (n.d.). Safety considerations for chemical reagents. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds.

• MDPI. (2020). Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry. Retrieved from [Link]

• HETEROCYCLES. (2010). CONVENIENT SYNTHESIS OF SOME 3-PHENYL-1-BENZOFURAN-2- CARBOXYLIC ACID DERIVATIVES AS NEW POTENTIAL INHIBITORS OF CLC-Kb CHANNELS.
• Google Patents. (n.d.). Purification of carboxylic acids by complexation with selective solvents.
• Royal Society of Chemistry. (2019).

• Wikipedia. (n.d.). Perkin rearrangement. Retrieved from [Link]

• National Institutes of Health. (2024). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. Retrieved from [Link]

• PubChem. (n.d.). Benzofuran-2-carboxylic acid. Retrieved from [Link]

• NIST. (n.d.). Benzofuran-2-carboxylic acid. Retrieved from [Link]

• ResearchGate. (2020). 6-Hydroxy-2-methylbenzofuran-4-carboxylic Acid.

• ResearchGate. (2014). Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. Retrieved from [Link]

• ResearchGate. (2011).

• Cheméo. (n.d.). Chemical Properties of Benzofuran-2-carboxylic acid (CAS 496-41-3). Retrieved from [Link]

• Mandal, K. K. (n.d.). SPECTROSCOPIC ANALYSIS OF ORGANIC COMPOUNDS.
• McMaster University. (2023). Solubility of Organic Compounds.
• Thermo Fisher Scientific. (n.d.).
• ResearchGate. (2019). Solubility of 5-(4-methylphenyl)-2-furanpropanoic acid in different organic solvents.
• ResearchG

• Chemistry LibreTexts. (2019). 4.4 Solubility. Retrieved from [Link]

• ChemWhat. (n.d.). 4-METHOXYBENZOFURAN-2-CARBOXYLIC ACID CAS#: 50551-59-2. Retrieved from [Link]

• Universal Biologicals. (n.d.). 4-Methoxybenzofuran-2-carboxylic acid. Retrieved from [Link]

• Cenmed Enterprises. (n.d.). 7-Methoxybenzofuran-2-Carboxylic Acid. Retrieved from [Link]

• Sigma-Aldrich. (n.d.). BENZOFURAN-2-CARBOXYLIC ACID (4-METHOXY-PHENYL)-AMIDE. Retrieved from [Link]

• MySkinRecipes. (n.d.). 4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester. Retrieved from [Link]

Sources

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• 2. 4-Methoxybenzofuran-2-carboxylic acid | 50551-59-2 [sigmaaldrich.com]
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• 4. benchchem.com [benchchem.com]
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• 6. researchgate.net [researchgate.net]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 9. 5-methoxybenzofuran-2-carboxylic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
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• 11. Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 4-Methoxybenzofuran-2-carboxylic acid Reaction Mechanism Challenges

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with 4-Methoxybenzofuran-2-carboxylic acid. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions related to the synthesis and reaction mechanisms of this important heterocyclic compound. Our goal is to empower you with the knowledge to overcome common experimental hurdles and achieve success in your research endeavors.

Troubleshooting Guide: Navigating the Synthesis of 4-Methoxybenzofuran-2-carboxylic acid

The synthesis of 4-Methoxybenzofuran-2-carboxylic acid, most commonly achieved through the Perkin rearrangement of a corresponding 7-methoxy-3-halocoumarin, can present several challenges. This section addresses specific issues you might encounter and provides actionable solutions based on established chemical principles.

Issue 1: Low or No Yield of 4-Methoxybenzofuran-2-carboxylic acid in the Perkin Rearrangement

Question: I am attempting the synthesis of 4-Methoxybenzofuran-2-carboxylic acid from 7-methoxy-3-bromocoumarin via the Perkin rearrangement, but I am observing very low yields or no product at all. What are the likely causes and how can I troubleshoot this?

Answer:

Low yields in the Perkin rearrangement are a common frustration. The root cause often lies in one or more of the following areas: incomplete reaction, side reactions, or issues with the starting materials. Let's break down the potential problems and their solutions.

Causality Behind Experimental Choices: The Perkin rearrangement is a base-catalyzed conversion of a 3-halocoumarin to a benzofuran-2-carboxylic acid. The reaction proceeds in two main stages: a rapid base-catalyzed ring opening of the coumarin to form a phenoxide intermediate, followed by a slower intramolecular nucleophilic attack to form the benzofuran ring.[1] The electron-donating nature of the methoxy group at the 7-position of the coumarin (which becomes the 4-position in the final product) generally favors the cyclization step. However, improper reaction conditions can still hinder the process.

Troubleshooting Steps:

• Verify the Integrity of Your Starting Material:

  • 7-Methoxy-3-bromocoumarin: Ensure your starting material is pure. Impurities can interfere with the reaction. Confirm its identity and purity using techniques like NMR spectroscopy and melting point analysis.

  • Base: The choice and quality of the base are critical. Sodium hydroxide or potassium hydroxide are commonly used. Ensure your base is not old or has absorbed significant amounts of atmospheric carbon dioxide, which would reduce its effective concentration.

• Optimize Reaction Conditions:

  • Base Stoichiometry: An excess of a strong base is required to ensure complete ring opening of the coumarin. A common starting point is 3-4 equivalents of NaOH or KOH.

  • Solvent: The reaction is typically carried out in a protic solvent like ethanol or methanol. The choice of solvent can influence the reaction rate.

  • Temperature and Reaction Time: The traditional Perkin rearrangement often requires prolonged refluxing (around 3 hours).[1] If you are observing low yields, ensure the reaction is heated to a sufficient temperature for an adequate amount of time. Monitoring the reaction by Thin Layer Chromatography (TLC) is highly recommended.

  • Microwave-Assisted Synthesis: To significantly reduce reaction times and often improve yields, consider using a microwave reactor. A typical condition is heating at a controlled wattage (e.g., 300W) for a short duration (e.g., 5-10 minutes).[1]

• Investigate Potential Side Reactions:

  • Incomplete Ring Opening: If the initial base-catalyzed ring opening is incomplete, you will have unreacted starting material. This can be addressed by increasing the amount of base or the reaction temperature/time.

  • Decarboxylation: While generally requiring harsher conditions, premature decarboxylation of the product can occur, especially if the reaction is heated for an extended period at a high temperature.

  • Other Unidentified Byproducts: If you observe multiple spots on your TLC plate, it indicates the formation of side products. These may arise from decomposition of the starting material or product under the reaction conditions.

Workflow for Troubleshooting Low Yield:

Caption: Troubleshooting workflow for low yield in the synthesis of 4-Methoxybenzofuran-2-carboxylic acid.

Issue 2: Difficulty in Purifying the Final Product

Question: I have successfully synthesized 4-Methoxybenzofuran-2-carboxylic acid, but I am struggling to purify it. What are the common impurities and what is the best purification strategy?

Answer:

Purification of carboxylic acids can sometimes be challenging due to their polarity and potential for salt formation. Here are some common issues and solutions for purifying 4-Methoxybenzofuran-2-carboxylic acid.

Common Impurities:

• Unreacted 7-methoxy-3-bromocoumarin: If the reaction did not go to completion, you will have the starting material in your crude product.

• Salts: The reaction is performed under basic conditions, and the product is initially formed as a carboxylate salt. Incomplete acidification during workup will leave these salts in your product.

• Side Products: As discussed previously, various side reactions can lead to impurities that may have similar polarities to your desired product.

Purification Protocol and Troubleshooting:

• Acid-Base Extraction: This is a powerful technique for purifying carboxylic acids.

  • Step 1: Dissolve the crude product in an organic solvent like ethyl acetate.

  • Step 2: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate or sodium carbonate. Your carboxylic acid will be deprotonated and move into the aqueous layer, while non-acidic impurities (like unreacted starting material) will remain in the organic layer.

  • Step 3: Separate the aqueous layer and wash it with a fresh portion of ethyl acetate to remove any remaining non-polar impurities.

  • Step 4: Cool the aqueous layer in an ice bath and slowly acidify it with a strong acid, such as 2M HCl, until the pH is around 1-2. Your product, 4-Methoxybenzofuran-2-carboxylic acid, will precipitate out of the solution.

  • Step 5: Collect the solid by vacuum filtration, wash it with cold water, and dry it thoroughly.

• Recrystallization: If acid-base extraction does not yield a product of sufficient purity, recrystallization is the next step.

  • Solvent Selection: The key is to find a solvent system in which your product is soluble at high temperatures but poorly soluble at low temperatures. A mixture of ethanol and water, or ethyl acetate and hexanes, are good starting points for recrystallization of aromatic carboxylic acids.

  • Procedure: Dissolve the crude product in a minimal amount of the hot solvent. If there are insoluble impurities, perform a hot filtration. Allow the solution to cool slowly to room temperature, and then cool it further in an ice bath to maximize crystal formation. Collect the crystals by vacuum filtration.

Purification Workflow:

Caption: Recommended purification workflow for 4-Methoxybenzofuran-2-carboxylic acid.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the properties and handling of 4-Methoxybenzofuran-2-carboxylic acid.

1. What is the detailed reaction mechanism for the Perkin rearrangement leading to 4-Methoxybenzofuran-2-carboxylic acid?

The Perkin rearrangement for this specific synthesis involves the following steps:

• Step 1: Nucleophilic Attack and Ring Opening: A hydroxide ion attacks the carbonyl carbon of the 7-methoxy-3-bromocoumarin lactone. This leads to the opening of the lactone ring to form a phenoxide and a carboxylate.

• Step 2: Intramolecular Cyclization: The newly formed phenoxide acts as a nucleophile and attacks the carbon bearing the bromine atom in an intramolecular fashion. This step forms the five-membered furan ring.

• Step 3: Elimination: A molecule of bromide is eliminated, leading to the formation of the benzofuran ring system.

• Step 4: Acidification: The final product is obtained as a carboxylate salt, which is then protonated during acidic workup to yield 4-Methoxybenzofuran-2-carboxylic acid.[1]

Caption: Simplified mechanism of the Perkin rearrangement for the synthesis of 4-Methoxybenzofuran-2-carboxylic acid.

2. How does the 4-methoxy group influence the reaction?

The methoxy group at the 4-position is an electron-donating group. This has two main effects:

• Activation of the Benzene Ring: The electron-donating nature of the methoxy group increases the electron density of the benzene ring, making the phenoxide intermediate a better nucleophile. This can facilitate the intramolecular cyclization step.

• Regioselectivity: In syntheses where regioselectivity is a concern (e.g., electrophilic substitution on the benzofuran ring), the 4-methoxy group will direct incoming electrophiles to specific positions.

3. What are the expected spectroscopic data for 4-Methoxybenzofuran-2-carboxylic acid?

Proton (¹H NMR)	Expected Chemical Shift (ppm)	Carbon (¹³C NMR)	Expected Chemical Shift (ppm)
COOH	12.0 - 13.0 (broad singlet)	C=O	160 - 165
H-3	7.3 - 7.5 (singlet)	C-2	145 - 150
Aromatic-H	6.8 - 7.6 (multiplets)	C-3	110 - 115
OCH₃	3.9 - 4.1 (singlet)	Aromatic-C	100 - 155
OCH₃	55 - 60

Note: These are predicted values and should be confirmed by experimental data. The exact chemical shifts will depend on the solvent used for NMR analysis.

4. Can 4-Methoxybenzofuran-2-carboxylic acid undergo decarboxylation?

Yes, like many carboxylic acids, 4-Methoxybenzofuran-2-carboxylic acid can undergo decarboxylation to form 4-methoxybenzofuran, but this typically requires high temperatures. The presence of the electron-rich benzofuran ring system can stabilize a positive charge that may develop during some decarboxylation mechanisms. If decarboxylation is an undesired side reaction, it is best to avoid prolonged heating at high temperatures during synthesis and purification. If decarboxylation is the desired transformation, heating the carboxylic acid in a high-boiling solvent such as quinoline with a copper catalyst is a common method.

5. Are there alternative synthetic routes to 4-Methoxybenzofuran-2-carboxylic acid?

• Tandem Cyclization Reactions: These methods often involve the reaction of a substituted phenol with a suitable coupling partner, followed by a cyclization event to form the benzofuran ring in a single pot.

• Acid-Catalyzed Cyclization of α-Aryloxyketones: This involves the cyclization of a ketone bearing a phenoxy group at the alpha position, often promoted by a strong acid.

• Sonogashira Coupling followed by Cyclization: This modern approach involves the coupling of an ortho-alkynylphenol with a suitable partner, followed by a metal-catalyzed cyclization to form the benzofuran ring.

Experimental Protocol: Microwave-Assisted Synthesis of 4-Methoxybenzofuran-2-carboxylic acid via Perkin Rearrangement

This protocol is adapted from a microwave-assisted procedure for the synthesis of substituted benzofuran-2-carboxylic acids.[1]

Step 1: Synthesis of 7-Methoxy-3-bromocoumarin (Precursor)

• To a solution of 7-methoxycoumarin in a suitable solvent (e.g., chloroform or acetic acid), add N-bromosuccinimide (NBS) (1.1 equivalents).

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to obtain pure 7-methoxy-3-bromocoumarin.

Step 2: Perkin Rearrangement to 4-Methoxybenzofuran-2-carboxylic acid

• In a microwave reaction vessel, combine 7-methoxy-3-bromocoumarin (1 equivalent), sodium hydroxide (3-4 equivalents), and ethanol.

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a constant power (e.g., 300W) for 5-10 minutes, with a temperature limit set to avoid excessive pressure buildup.

• After the reaction is complete (monitored by TLC), cool the vessel to room temperature.

• Transfer the reaction mixture to a round-bottom flask and remove the ethanol under reduced pressure.

• Dissolve the residue in water and wash with a non-polar organic solvent (e.g., diethyl ether or dichloromethane) to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and acidify to pH 1-2 with concentrated hydrochloric acid.

• Collect the precipitated solid by vacuum filtration, wash with cold water, and dry to yield 4-Methoxybenzofuran-2-carboxylic acid.

• If necessary, further purify the product by recrystallization.

References

• Marriott, K.-S. C.; Bartee, R.; Morrison, A. Z.; Stewart, L.; Wesby, J. Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. Tetrahedron Lett.2012 , 53 (26), 3319–3321. [Link]

• Bowden, K.; Battah, S. Reactions of Carbonyl Compounds in Basic Solutions. Part 32. The Perkin Rearrangement. J. Chem. Soc., Perkin Trans. 21998 , (7), 1603–1606. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to 4-Methoxybenzofuran-2-carboxylic Acid and its Positional Isomers

An In-depth Comparison for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry, the benzofuran scaffold stands as a privileged structure, forming the core of numerous biologically active compounds. The strategic placement of substituents on this heterocyclic system can dramatically influence its physicochemical properties and pharmacological effects. This guide offers a comprehensive comparison of 4-Methoxybenzofuran-2-carboxylic acid and its positional isomers—5-Methoxybenzofuran-2-carboxylic acid, 6-Methoxybenzofuran-2-carboxylic acid, and 7-Methoxybenzofuran-2-carboxylic acid. As a Senior Application Scientist, my objective is to provide an in-depth analysis grounded in experimental data and established scientific principles to aid researchers in their quest for novel therapeutic agents.

The Benzofuran Core: A Foundation for Diverse Biological Activity

Benzofuran, a heterocyclic compound composed of fused benzene and furan rings, is a common motif in natural products and synthetic molecules exhibiting a wide array of biological activities.[1] These derivatives have demonstrated potential as anticancer, antimicrobial, anti-inflammatory, and neuroprotective agents. The carboxylic acid moiety at the 2-position and a methoxy group on the benzene ring are key functional groups that modulate the molecule's electronic properties, lipophilicity, and ability to interact with biological targets.

Comparative Synthesis of Methoxybenzofuran-2-carboxylic Acid Isomers

General Synthetic Approach:

A prevalent method for the synthesis of benzofuran-2-carboxylic acids is the reaction of an appropriately substituted salicylaldehyde with an α-haloacetate followed by cyclization. The position of the methoxy group on the starting salicylaldehyde determines the final isomeric product.

Experimental Protocol: General Synthesis of Methoxybenzofuran-2-carboxylic Acids

• O-Alkylation: To a solution of the corresponding methoxy-hydroxybenzaldehyde (e.g., 2-hydroxy-4-methoxybenzaldehyde for the 6-methoxy isomer) in a suitable solvent like methyl ethyl ketone or DMF, add a base such as anhydrous potassium carbonate.

• Add ethyl bromoacetate dropwise to the reaction mixture and reflux for several hours.

• Hydrolysis and Cyclization: After cooling, the intermediate ester is hydrolyzed using a solution of potassium hydroxide in methanol.

• Acidification: The reaction mixture is then acidified with a mineral acid (e.g., hydrochloric acid) to precipitate the desired methoxybenzofuran-2-carboxylic acid.

• Purification: The crude product is collected by filtration, washed, and can be further purified by recrystallization.[2][3]

This general protocol can be adapted for the synthesis of the 4-, 5-, and 7-methoxy isomers by starting with the corresponding substituted salicylaldehydes.

Physicochemical Properties: A Comparative Analysis

The position of the methoxy group significantly influences the electronic distribution within the benzofuran ring system, which in turn affects key physicochemical parameters like acidity (pKa) and lipophilicity (logP). While direct comparative experimental data for all four isomers is scarce, we can infer their relative properties based on fundamental electronic effects.

Isomer	Predicted pKa	Predicted logP	Rationale for Predicted Properties
4-Methoxy	Higher	Lower	The methoxy group at the 4-position exerts a strong +M (mesomeric) effect, increasing electron density on the benzene ring and potentially on the carboxylic acid, thus decreasing acidity (higher pKa). The increased polarity due to the methoxy group's position may lead to a lower logP.
5-Methoxy	Lower	Higher	The +M effect of the methoxy group at the 5-position is less pronounced on the carboxylic acid compared to the 4- and 6-positions. This results in a relatively stronger acidic character (lower pKa). The overall increase in lipophilicity compared to the 4-isomer is expected.
6-Methoxy	Higher	Higher	Similar to the 4-methoxy isomer, the +M effect from the 6-position increases electron density, leading to a higher pKa. The position of the methoxy group contributes to an overall increase in lipophilicity.
7-Methoxy	Lower	Higher	The methoxy group at the 7-position is ortho to the furan oxygen and has a less direct electronic influence on the carboxylic acid at the 2-position, likely resulting in a lower pKa compared to the 4- and 6-isomers. Its position is expected to increase the overall lipophilicity.

Experimental Protocol: Determination of pKa via Potentiometric Titration

• Solution Preparation: Prepare a standard solution of the benzofuran isomer in a suitable solvent (e.g., a mixture of water and a co-solvent like methanol to ensure solubility).

• Titration: Titrate the solution with a standardized solution of a strong base (e.g., NaOH) while monitoring the pH using a calibrated pH meter.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the pH at the half-equivalence point.[4][5]

Experimental Protocol: Determination of logP via HPLC

• System Preparation: Use a reverse-phase HPLC system with a C18 column. The mobile phase typically consists of a buffered aqueous solution and an organic modifier (e.g., methanol or acetonitrile).

• Calibration: Inject a series of standard compounds with known logP values to create a calibration curve by plotting the logarithm of their retention times against their logP values.

• Sample Analysis: Inject the benzofuran isomer solution and determine its retention time.

• Calculation: Use the calibration curve to calculate the logP of the isomer.[6]

Comparative Biological Activity: Anticancer and Antimicrobial Potential

The benzofuran scaffold is a recurring motif in compounds with demonstrated anticancer and antimicrobial activities. The position of the methoxy group can profoundly impact these biological properties by influencing interactions with target enzymes or receptors and by altering cell permeability.

Anticancer Activity

Numerous studies have highlighted the anticancer potential of benzofuran derivatives. The introduction and position of a methoxy group can enhance cytotoxic activity. For instance, some methoxy-substituted benzofurans have shown potent activity against various cancer cell lines, with mechanisms often involving the inhibition of tubulin polymerization.[7]

While a direct comparative study of all four isomers against the same cancer cell lines is not available, individual studies on related compounds suggest that the position of the methoxy group is crucial for activity. For example, a study on benzofuran derivatives indicated that a methoxy group at the C-6 position was more favorable for anticancer activity than at the C-7 position.[8] Another study reported that a 5-methoxy-substituted benzofuran derivative exhibited significant antiproliferative activity against a head and neck cancer cell line.[7]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the benzofuran isomers for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate to allow for the formation of formazan crystals by viable cells.

• Solubilization and Measurement: Solubilize the formazan crystals with a suitable solvent (e.g., DMSO) and measure the absorbance at a specific wavelength (typically around 570 nm).

• Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Antimicrobial Activity

Benzofuran derivatives have also been investigated for their antimicrobial properties. The presence of a methoxy group can contribute to this activity. For example, certain methoxy-substituted benzofuran derivatives have shown activity against Gram-positive bacteria and fungi.[9] The lipophilicity and electronic properties conferred by the methoxy group can influence the compound's ability to penetrate microbial cell membranes and interact with intracellular targets.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

• Preparation of Inoculum: Prepare a standardized suspension of the target microorganism.

• Serial Dilution: Perform serial dilutions of the benzofuran isomers in a suitable growth medium in a 96-well plate.

• Inoculation: Add the microbial inoculum to each well.

• Incubation: Incubate the plate under appropriate conditions for microbial growth.

• Determination of MIC: The MIC is the lowest concentration of the compound that visibly inhibits microbial growth.

Structure-Activity Relationship (SAR) and Future Directions

The analysis of the positional isomers of methoxybenzofuran-2-carboxylic acid provides valuable insights into their structure-activity relationships.

Caption: Influence of methoxy group position on the properties of benzofuran-2-carboxylic acid.

The electronic-donating nature of the methoxy group generally increases the pKa of the carboxylic acid, with the effect being most pronounced at the 4- and 6-positions due to direct resonance. This modulation of acidity can be critical for target binding and pharmacokinetic properties. Lipophilicity, a key determinant of membrane permeability, is also influenced by the methoxy group's position.

Future research should focus on the systematic synthesis and parallel biological evaluation of all four isomers to provide a definitive comparative dataset. This would enable the development of more precise quantitative structure-activity relationship (QSAR) models, guiding the design of next-generation benzofuran-based therapeutics with enhanced potency and selectivity.

Conclusion

This guide provides a comparative framework for understanding the nuances between 4-Methoxybenzofuran-2-carboxylic acid and its positional isomers. While direct comparative data is limited, a logical analysis based on established chemical principles allows for informed predictions of their relative properties. The detailed experimental protocols provided herein serve as a foundation for researchers to conduct their own comparative studies, ultimately contributing to the rational design of novel and effective drug candidates based on the versatile benzofuran scaffold.

References

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• Farhat, J., Alzyoud, L., Al-Omari, B., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers, 14(9), 2196.
• Krawiecka, M., Kuran, B., Kossakowski, J., Wolska, I., Kierzkowska, M., & Młynarczyk, G. (2012). Synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives with potential antimicrobial activity. Acta Poloniae Pharmaceutica, 69(4), 637-645.
• Kowalewska, M., Kwiecień, H., Śmist, M., & Wrześniewska, A. (2014).
• Kossakowski, J., Krawiecka, M., & Cieniecka-Rosłonkiewicz, A. (2010). Synthesis and preliminary evaluation of antimicrobial activity of selected derivatives of 2-benzofurancarboxylic acid. Current Issues in Pharmacy and Medical Sciences, 23(1), 25-28.
• Kuran, B., Kossakowski, J., Krawiecka, M., et al. (2011).
• ECETOC. (2005). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). ECETOC Technical Report No. 96.
• Kossakowski, J., Krawiecka, M., Cieniecka-Rosłonkiewicz, A., Kaźmierska, P., & Młynarczyk, G. (2010).
• Singh, F. V., & Wirth, T. (2012). A convenient metal-free cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans and 2-arylnaphthofurans mediated by hypervalent iodine reagents. Synthesis, 44(08), 1171-1177.
• Gaonkar, S. L., & Rai, K. M. L. (2014). Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction.
• Farhat, J., Alzyoud, L., Al-Omari, B., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers, 14(9), 2196.
• Hassan, A. S., Abdel-Aziz, M., & El-Sayed, M. A. A. (2023). Anticancer therapeutic potential of benzofuran scaffolds. RSC Advances, 13(19), 12839-12863.
• Kuran, B., Kossakowski, J., Krawiecka, M., et al. (2022).
• El-Sabbagh, O. I., Baraka, M. M., Ibrahim, S. M., Pan, C., & El-Gamal, M. I. (2020). Antioxidation of 2-phenylbenzofuran derivatives: structural-electronic effects and mechanisms. RSC advances, 10(12), 7208-7220.
• Zhou, Z. Y., Sun, L. Q., Han, X. Y., et al. (2023). Efficacy, Mechanism, and Structure-Activity Relationship of 6-Methoxy Benzofuran Derivatives as a Useful Tool for Senile Osteoporosis. Journal of medicinal chemistry, 66(3), 1742–1760.
• Flynn, B. L., et al. (2011). Discovery of 7-hydroxy-6-methoxy-2-methyl-3-(3,4,5-trimethoxybenzoyl)benzo[b]furan (BNC105), a tubulin polymerization inhibitor with potent antiproliferative and tumor vascular disrupting properties. Journal of medicinal chemistry, 54(17), 6014-6027.
• Google Patents. (2009). US20090131688A1 - Method for the synthesis of 4-benzofuran-carboxylic acid.
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• Cicek, S. S., et al. (2021). 6-Hydroxy-2-methylbenzofuran-4-carboxylic Acid. Molbank, 2021(2), M1219.
• Wang, Y., et al. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Molecules, 29(16), 3681.
• Gualdani, R., et al. (2022). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. Molecules, 27(21), 7431.
• Carvalho, C. F., & Sargent, M. V. (1984). Naturally occurring dibenzofurans. Part 2. The synthesis of schizopeltic acid. Journal of the Chemical Society, Perkin Transactions 1, 1605-1612.
• El-Sabbagh, O. I., Baraka, M. M., Ibrahim, S. M., Pan, C., & El-Gamal, M. I. (2020). Antioxidation of 2-phenylbenzofuran derivatives: structural-electronic effects and mechanisms. RSC advances, 10(12), 7208-7220.
• Google Patents. (2009). US20090131688A1 - Method for the synthesis of 4-benzofuran-carboxylic acid.
• Kossakowski, J., Krawiecka, M., & Cieniecka-Rosłonkiewicz, A. (2010). Synthesis and preliminary evaluation of antimicrobial activity of selected derivatives of 2-benzofurancarboxylic acid. Current Issues in Pharmacy and Medical Sciences, 23(1), 25-28.
• Farhat, J., Alzyoud, L., Al-Omari, B., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers, 14(9), 2196.

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A Comparative Analysis of 4-Methoxy and 5-Methoxybenzofuran-2-carboxylic Acid Activity for Drug Discovery

In the landscape of medicinal chemistry, the benzofuran scaffold represents a privileged structure, forming the core of numerous compounds with diverse pharmacological activities. The strategic placement of substituents on this heterocyclic system can profoundly influence its biological profile. This guide provides an in-depth comparison of the anticipated biological activities of two closely related positional isomers: 4-methoxybenzofuran-2-carboxylic acid and 5-methoxybenzofuran-2-carboxylic acid. Drawing upon established structure-activity relationships (SAR) within the benzofuran class, this document aims to provide researchers, scientists, and drug development professionals with a predictive framework for leveraging these isomers in their research endeavors.

While direct head-to-head comparative studies on these specific isomers are not extensively documented, a comprehensive analysis of the existing literature on substituted benzofurans allows for a robust, evidence-based extrapolation of their likely activities and potencies. This guide will focus on three key areas of pharmacological relevance for benzofuran derivatives: anticancer, antimicrobial, and anti-inflammatory activities.

The Critical Influence of Methoxy Group Positioning

The position of the methoxy group on the benzene ring of the benzofuran scaffold is a key determinant of biological activity. Electron-donating groups, such as a methoxy group, can alter the molecule's electron density, lipophilicity, and steric profile, thereby influencing its interaction with biological targets.

A review of anticancer therapeutic potentials of benzofuran scaffolds has indicated that the presence of a 6-methoxy group on the benzofuran ring resulted in maximum inhibitory activity, while a 4-methoxy group led to the least inhibitory activity[1]. This suggests that the positioning of the methoxy group significantly impacts cytotoxic potency. While this study did not directly compare the 4- and 5-positions, it underscores the sensitivity of activity to the substituent's location. The 5-position, being electronically and sterically distinct from both the 4- and 6-positions, is likely to confer a unique activity profile.

Comparative Biological Activity Profile

Based on the available literature for related compounds, a comparative summary of the expected activities of 4-methoxy- and 5-methoxybenzofuran-2-carboxylic acid is presented below. It is important to note that these are predictions based on SAR trends and require experimental validation.

Biological Activity	4-Methoxybenzofuran-2-carboxylic acid	5-Methoxybenzofuran-2-carboxylic acid	Rationale and Supporting Evidence
Anticancer	Likely to possess moderate cytotoxic activity.	Predicted to exhibit more potent cytotoxic activity.	SAR studies on benzofuran derivatives have consistently shown that substitutions at the C-5 and C-6 positions enhance anticancer activity. For instance, a derivative with a 5-methoxy group showed significant activity against various cancer cell lines[2][3]. Conversely, substitution at the 4-position has been associated with lower potency in some series[1].
Antimicrobial	Expected to have moderate antimicrobial properties.	May display enhanced antimicrobial activity, particularly against Gram-positive bacteria.	The antimicrobial activity of benzofurans is influenced by the substitution pattern on the aromatic ring. While specific comparisons of 4- and 5-methoxy isomers are scarce, studies on related structures suggest that modifications at the 5-position can be favorable for activity[4].
Anti-inflammatory	Anticipated to show anti-inflammatory effects.	Potentially stronger anti-inflammatory activity.	Benzofuran-2-carboxylic acid derivatives have been investigated for their anti-inflammatory properties, often through the inhibition of nitric oxide (NO) production. The electronic effects of the methoxy group at the 5-position could enhance interactions with inflammatory targets.

Mechanistic Insights and Signaling Pathways

The biological activities of benzofuran derivatives are often attributed to their ability to interact with various cellular targets and signaling pathways.

Anticancer Mechanisms: Many benzofuran derivatives exert their anticancer effects through the inhibition of tubulin polymerization, a critical process for cell division[5]. They can also induce apoptosis and inhibit key signaling pathways involved in cancer cell proliferation and survival, such as the NF-κB pathway[6].

Figure 1: Potential anticancer mechanisms of benzofuran derivatives.

Experimental Protocols for Activity Assessment

To facilitate the experimental validation of the predicted activities, detailed protocols for key assays are provided below.

Anticancer Activity: Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric method used to determine cell viability and cytotoxicity.[6][7][8]

Workflow:

Figure 2: Workflow for the Sulforhodamine B (SRB) assay.

Step-by-Step Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (4-methoxy- and 5-methoxybenzofuran-2-carboxylic acid) and a vehicle control. Incubate for a specified period (e.g., 48-72 hours).

• Cell Fixation: Gently add cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour to fix the cells.

• Washing: Wash the plates four to five times with slow-running tap water to remove TCA and excess medium.[9][10] Allow the plates to air dry.

• SRB Staining: Add 0.04% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.[7][9]

• Washing: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.[7][9] Allow the plates to air dry.

• Solubilization: Add 10 mM Tris base solution to each well to solubilize the protein-bound dye.[6][9]

• Absorbance Measurement: Read the absorbance at 510 nm using a microplate reader.[7][9] The absorbance is proportional to the number of viable cells.

Antimicrobial Activity: Broth Microdilution Assay

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[11][12][13][14]

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of each compound in a suitable solvent (e.g., DMSO).

• Serial Dilutions: Perform two-fold serial dilutions of the compounds in a 96-well microtiter plate containing an appropriate broth medium.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (bacteria or fungi).

• Inoculation: Inoculate each well with the microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates under conditions optimal for the growth of the microorganism.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Cells

This assay measures the ability of a compound to inhibit the production of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.[15][16][17][18]

Step-by-Step Methodology:

• Cell Culture: Culture RAW 264.7 murine macrophage cells in a 96-well plate.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compounds for a short period (e.g., 1 hour).

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) to induce NO production and incubate for 24 hours.

• Nitrite Measurement: Collect the cell culture supernatant.

• Griess Reaction: Add Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) to the supernatant.[17] This reagent reacts with nitrite, a stable product of NO, to form a colored azo compound.

• Absorbance Measurement: Measure the absorbance at 540 nm. The intensity of the color is proportional to the amount of nitrite produced.

Conclusion and Future Directions

The positional isomerization of the methoxy group on the benzofuran-2-carboxylic acid scaffold is predicted to have a significant impact on its biological activity. Based on existing structure-activity relationship data, 5-methoxybenzofuran-2-carboxylic acid is anticipated to exhibit more potent anticancer and potentially enhanced antimicrobial and anti-inflammatory activities compared to its 4-methoxy counterpart.

This comparative guide provides a strong theoretical framework and the necessary experimental protocols for researchers to validate these predictions. Further investigation, including head-to-head in vitro and in vivo studies, is essential to fully elucidate the therapeutic potential of these promising compounds. The insights gained from such studies will be invaluable for the rational design of next-generation benzofuran-based therapeutics.

References

• Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation. Bio-protocol. Available at: [Link]. (Accessed: January 5, 2026)

• Orellana, E. A., & Kasinski, A. L. (2025).

• Sulforhodamine B (SRB) Assay Protocol. Creative Bioarray. Available at: [Link]. (Accessed: January 5, 2026)

• Ready, J., et al. (2022). Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. Journal of Antimicrobial Chemotherapy, 77(10), 2686–2693.

• SRB assay for measuring target cell killing. protocols.io. Available at: [Link]. (Accessed: January 5, 2026)

• THE ASSAY FOR SULPHORHODAMINE (SRB) METHODS FOR EVALUATING PLANT EXTRACTS AND THEIR DERIVED CHEMICALS FOR PURPORTED ANTICANCER P. International Journal of Biomedical and Multidisciplinary Research. Available at: [Link]. (Accessed: January 5, 2026)

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. protocols.io. Available at: [Link]. (Accessed: January 5, 2026)

• CLSI. (2011). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. CLSI document M43-A.

• Broth Microdilution. MI - Microbiology. Available at: [Link]. (Accessed: January 5, 2026)

• Antimicrobial Susceptibility Testing (Microdilution Technique). NC DNA Day Blog. Available at: [Link]. (Accessed: January 5, 2026)

• Inhibition of Nitric Oxide (NO) Production in Lipopolysaccharide (LPS)-Activated Murine Macrophage RAW 264.7 Cells by the Norsesterterpene Peroxide, Epimuqubilin A. Marine Drugs, 12(5), 2829–2843.
• Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7.
• Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review. European Journal of Medicinal Chemistry, 225, 113788.
• Yoon, W. J., et al. (2009). Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts. Journal of the Korean Society for Applied Biological Chemistry, 52(4), 405–410.
• El-Gamal, M. I., et al. (2023). Anticancer therapeutic potential of benzofuran scaffolds. RSC Medicinal Chemistry, 14(5), 785–817.
• Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L. Journal of the Korean Society for Applied Biological Chemistry, 56(1), 51–56.
• Krawiecka, M., et al. (2019).
• Farhat, J., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers, 14(9), 2196.

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A Comparative Guide to the Biological Activity of 4-Methoxybenzofuran-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Benzofuran Scaffold as a Privileged Structure in Medicinal Chemistry

The benzofuran core, a heterocyclic compound formed by the fusion of a benzene and a furan ring, is a prominent structural motif in a plethora of biologically active natural products and synthetic molecules.[1][2] Its derivatives have garnered significant attention in drug discovery due to their wide spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antioxidant properties.[2][3] The biological effects of benzofuran derivatives are profoundly influenced by the nature and placement of substituents on the core structure.[4] This guide focuses on 4-Methoxybenzofuran-2-carboxylic acid, a specific derivative, and aims to contextualize its potential therapeutic value by comparing its projected activities with those of well-established drugs.

I. Potential Anticancer Activity: A Comparison with Tubulin Polymerization and Kinase Inhibitors

The benzofuran nucleus is a constituent of numerous compounds exhibiting potent anticancer activities through diverse mechanisms, such as the inhibition of tubulin polymerization and protein kinases.[1]

A. Inhibition of Tubulin Polymerization

Mechanistic Background: Microtubules, dynamic polymers of α- and β-tubulin, are crucial for mitotic spindle formation during cell division.[5] Disruption of microtubule dynamics is a clinically validated anticancer strategy.[5] Several natural and synthetic compounds exert their cytotoxic effects by binding to tubulin, thereby inhibiting its polymerization or depolymerization.[6]

Comparative Analysis: While direct evidence for 4-Methoxybenzofuran-2-carboxylic acid as a tubulin polymerization inhibitor is not yet established, other benzofuran derivatives have been investigated for this activity. For comparison, we consider Paclitaxel , a well-known microtubule-stabilizing agent, and Vinca Alkaloids (e.g., Vincristine, Vinblastine), which inhibit tubulin polymerization.[7]

Compound Class	Mechanism of Action	Known Drugs
Benzofuran Derivatives (Hypothesized)	Potential inhibition of tubulin polymerization	-
Taxanes	Stabilization of microtubules, preventing disassembly	Paclitaxel, Docetaxel[8]
Vinca Alkaloids	Inhibition of microtubule polymerization	Vincristine, Vinblastine[7]

Experimental Protocol: In Vitro Tubulin Polymerization Inhibition Assay

This fluorescence-based assay monitors the assembly of purified tubulin into microtubules.

• Principle: A fluorescent reporter binds preferentially to polymerized microtubules, leading to an increase in fluorescence intensity. Inhibitors of polymerization will reduce the rate and extent of this fluorescence increase.[9]

• Workflow:

  Figure 1. Workflow for a fluorescence-based tubulin polymerization inhibition assay.

• Detailed Steps:

  • Reagent Preparation: Prepare a tubulin reaction mix containing purified tubulin (2 mg/mL), GTP (1 mM), and a fluorescent reporter in a suitable buffer on ice. Prepare serial dilutions of the test compound (e.g., 4-Methoxybenzofuran-2-carboxylic acid) and controls (e.g., Nocodazole as an inhibitor, Paclitaxel as an enhancer).

  • Assay Setup: Add 5 µL of the test compound or control solutions to the wells of a pre-warmed 96-well plate.

  • Initiation: Add 45 µL of the ice-cold tubulin reaction mix to each well to initiate polymerization.

  • Measurement: Immediately place the plate in a microplate reader pre-warmed to 37°C and record fluorescence intensity at regular intervals for a defined period.

  • Data Analysis: Plot fluorescence intensity versus time to generate polymerization curves. Calculate the initial rate of polymerization (Vmax) and the maximum polymer mass. Determine the IC50 value by plotting the Vmax or maximum polymer mass against the logarithm of the test compound concentration.[10]

B. Kinase Inhibition

Mechanistic Background: Protein kinases are critical regulators of cell signaling pathways that control cell growth, proliferation, and survival.[11] Dysregulation of kinase activity is a hallmark of many cancers, making them attractive targets for therapeutic intervention.[11] Tyrosine kinase inhibitors (TKIs) are a major class of targeted cancer drugs.[12]

Comparative Analysis: While the specific kinase targets of 4-Methoxybenzofuran-2-carboxylic acid are unknown, the benzofuran scaffold is present in molecules that inhibit various kinases. For comparison, we consider Imatinib , a TKI targeting Bcr-Abl in chronic myeloid leukemia, and Gefitinib , an EGFR TKI used in lung cancer.[11]

Compound Class	Mechanism of Action	Known Drugs
Benzofuran Derivatives (Hypothesized)	Potential inhibition of various protein kinases	-
Tyrosine Kinase Inhibitors	Block the activity of specific tyrosine kinases involved in cell signaling	Imatinib, Gefitinib[11][12]

Experimental Protocol: In Vitro Kinase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of a specific kinase.

• Principle: A common method is a fluorescence-based assay that measures the amount of ATP consumed during the kinase reaction. A decrease in ATP consumption indicates kinase inhibition.[13]

• Workflow:

  Figure 2. General workflow for an in vitro kinase inhibition assay.

• Detailed Steps:

  • Reagent Preparation: Prepare a kinase buffer, and dilute the target kinase and its substrate to the desired concentrations. Prepare serial dilutions of the test compound and a known inhibitor (e.g., staurosporine) as a positive control.

  • Assay Setup: In a 96- or 384-well plate, add the kinase, substrate, and test compound/controls.

  • Initiation and Incubation: Initiate the reaction by adding ATP. Incubate the plate at a controlled temperature for a specific duration.

  • Detection: Add a detection reagent (e.g., Kinase-Glo®) that measures the amount of remaining ATP via a luminescent signal.

  • Measurement: Read the luminescence on a microplate reader.

  • Data Analysis: A lower luminescent signal corresponds to higher kinase activity. Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.

Comparative Cytotoxicity Data:

To provide a benchmark for potential anticancer activity, the following table presents reported IC50 values for the standard chemotherapeutic agent Doxorubicin against common cancer cell lines.

Cell Line	Cancer Type	Doxorubicin IC50 (µM)	Reference
HeLa	Cervical Cancer	~0.374 - 2.92	[14][15]
K562	Chronic Myelogenous Leukemia	~0.031	[16]

II. Potential Antimicrobial Activity: A Comparison with Standard Antifungal Agents

Benzofuran derivatives have demonstrated a broad spectrum of antimicrobial activities, including antibacterial and antifungal effects.[9] The introduction of halogens into the benzofuran structure has been shown to enhance this activity.[9]

Comparative Analysis: Given the prevalence of fungal infections, we will compare the potential antifungal activity of 4-Methoxybenzofuran-2-carboxylic acid with Fluconazole , a widely used azole antifungal agent.[17]

Compound Class	Spectrum of Activity	Known Drugs
Benzofuran Derivatives (Hypothesized)	Potential antifungal and antibacterial activity	-
Azole Antifungals	Broad-spectrum antifungal activity	Fluconazole[17]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[18]

• Principle: A serial dilution of the test compound is incubated with a standardized inoculum of the target microorganism in a liquid growth medium. The MIC is the lowest concentration at which no turbidity (growth) is observed.[18]

• Workflow:

  Figure 3. Workflow for the Minimum Inhibitory Concentration (MIC) assay.

• Detailed Steps (Broth Microdilution):

  • Reagent Preparation: Prepare a stock solution of the test compound in a suitable solvent. Prepare a standardized inoculum of the target microorganism (e.g., Candida albicans) in a broth medium (e.g., Mueller-Hinton broth).

  • Serial Dilution: In a 96-well microtiter plate, perform a serial dilution of the test compound in the broth medium.

  • Inoculation: Add a fixed volume of the standardized microbial suspension to each well.

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination: After incubation, examine the wells for turbidity. The MIC is the lowest concentration of the compound in a well with no visible growth.[19][20]

Comparative MIC Data:

The following table provides typical MIC ranges for Fluconazole against Candida albicans, a common fungal pathogen.

Microorganism	Antifungal Agent	Typical MIC Range (µg/mL)	Reference
Candida albicans	Fluconazole	≤ 0.5 - 2	[17][21]

III. Potential Anti-inflammatory Activity: A Comparison with COX Inhibitors

Benzofuran derivatives have been reported to possess anti-inflammatory properties.[22] One of the primary mechanisms of action for many anti-inflammatory drugs is the inhibition of cyclooxygenase (COX) enzymes.

Mechanistic Background: COX-1 and COX-2 are key enzymes in the synthesis of prostaglandins, which are mediators of inflammation. Non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting these enzymes.

Comparative Analysis: The potential anti-inflammatory activity of 4-Methoxybenzofuran-2-carboxylic acid can be compared to that of Diclofenac , a potent NSAID with preferential activity against COX-2.[23]

Compound Class	Mechanism of Action	Known Drugs
Benzofuran Derivatives (Hypothesized)	Potential inhibition of COX enzymes or other inflammatory mediators	-
NSAIDs	Inhibition of COX-1 and/or COX-2	Diclofenac[23]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This is a classic in vivo model for evaluating the acute anti-inflammatory activity of novel compounds.[4]

• Principle: Subplantar injection of carrageenan induces a localized inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory effect.[4]

• Workflow:

  Figure 4. Workflow for the carrageenan-induced paw edema assay.

• Detailed Steps:

  • Animal Grouping and Dosing: Acclimatize rats and divide them into groups (e.g., vehicle control, positive control with a known NSAID, and test compound groups). Administer the test compound and controls orally or via another appropriate route.

  • Induction of Edema: One hour after drug administration, inject a 1% carrageenan solution into the subplantar surface of the right hind paw of each rat.

  • Paw Volume Measurement: Measure the paw volume using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, 5, and 6 hours) post-injection.

  • Data Analysis: Calculate the increase in paw volume (edema) for each animal. Determine the percentage inhibition of edema for the treated groups compared to the vehicle control group.[4]

Comparative In Vitro COX Inhibition Data:

The following table presents IC50 values for Diclofenac in inhibiting COX-1 and COX-2.

Enzyme	Diclofenac IC50 (µM)	Reference
COX-1	~0.0206	[24]
COX-2	~0.103	[24]

Conclusion

4-Methoxybenzofuran-2-carboxylic acid, as a member of the biologically active benzofuran class, holds promise for further investigation in the fields of oncology, infectious diseases, and inflammation. The comparative data and experimental protocols provided in this guide offer a robust framework for researchers to systematically evaluate its therapeutic potential. Future studies should focus on elucidating the specific molecular targets and mechanisms of action of this compound to fully understand its pharmacological profile and potential for clinical development.

References

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• 5. Development of tubulin polymerization inhibitors as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Interpretive Breakpoints for Fluconazole and Candida Revisited: a Blueprint for the Future of Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
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• 23. benchchem.com [benchchem.com]
• 24. researchgate.net [researchgate.net]

Validating the Structure of 4-Methoxybenzofuran-2-carboxylic acid: A Comparative Guide to Spectroscopic Elucidation

Introduction

In the landscape of drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. 4-Methoxybenzofuran-2-carboxylic acid, a heterocyclic compound incorporating a benzofuran scaffold, represents a class of molecules with significant potential in medicinal chemistry due to the diverse biological activities associated with this core structure.[1] The precise arrangement of its constituent atoms, including the position of the methoxy group on the benzene ring, is critical to its physicochemical properties and biological function. This guide provides a comprehensive comparison of standard spectroscopic techniques for the structural validation of 4-Methoxybenzofuran-2-carboxylic acid, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals. Our focus is not merely on the acquisition of data, but on the logical workflow of structural elucidation, ensuring a self-validating system for confident characterization.

The Imperative of Orthogonal Spectroscopic Analysis

A single analytical technique is rarely sufficient for the complete structural elucidation of a novel compound. A multi-faceted approach, employing several orthogonal spectroscopic methods, is essential to build a comprehensive and irrefutable structural model. Each technique provides a unique piece of the structural puzzle, and their combined interpretation provides a high degree of confidence in the final assignment. This guide will focus on the "big three" of small molecule characterization: Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for determining the precise connectivity of atoms in a molecule.[2] By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can map out the carbon skeleton and the arrangement of protons, providing invaluable information about the local chemical environment of each atom.

¹H NMR Spectroscopy: Mapping the Proton Environment

The ¹H NMR spectrum of 4-Methoxybenzofuran-2-carboxylic acid is expected to exhibit distinct signals corresponding to each unique proton in the molecule. The chemical shift (δ), integration, and multiplicity of each signal provide crucial information about the electronic environment, the number of protons, and the neighboring protons, respectively.

Expected ¹H NMR Spectral Data (Predicted, 400 MHz, DMSO-d₆):

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
Carboxylic Acid (-COOH)	~13.5	Singlet (broad)	1H
Aromatic (H7)	~7.6	Doublet	1H
Aromatic (H5)	~7.4	Triplet	1H
Furan (H3)	~7.3	Singlet	1H
Aromatic (H6)	~7.0	Doublet	1H
Methoxy (-OCH₃)	~3.9	Singlet	3H

Causality Behind Expected Shifts:

• The carboxylic acid proton is highly deshielded due to the electronegativity of the adjacent oxygen atoms and its acidic nature, resulting in a characteristic downfield shift, often seen as a broad singlet.

• The aromatic protons will exhibit a splitting pattern dictated by their coupling with neighboring protons. The exact chemical shifts are influenced by the electron-donating effect of the methoxy group and the electron-withdrawing effect of the carboxylic acid and the furan ring.

• The furan proton (H3) is expected to be a singlet as it has no adjacent protons.

• The methoxy protons will appear as a sharp singlet, as they are not coupled to any other protons.

¹³C NMR Spectroscopy: Unveiling the Carbon Skeleton

The ¹³C NMR spectrum provides a count of the unique carbon atoms in the molecule and information about their chemical environment.

Expected ¹³C NMR Spectral Data (Predicted, 100 MHz, DMSO-d₆):

Carbon Assignment	Predicted Chemical Shift (ppm)
Carboxylic Acid (-COOH)	~162
Aromatic (C7a)	~155
Aromatic (C4)	~150
Furan (C2)	~145
Aromatic (C5)	~125
Aromatic (C3a)	~120
Aromatic (C6)	~115
Aromatic (C7)	~110
Furan (C3)	~105
Methoxy (-OCH₃)	~56

Causality Behind Expected Shifts:

• The carbonyl carbon of the carboxylic acid is significantly deshielded and appears at the downfield end of the spectrum.[3]

• The aromatic and furan carbons resonate in the typical range for sp²-hybridized carbons, with their specific shifts influenced by the attached functional groups. The carbons directly attached to oxygen (C4 and C7a) are expected to be more downfield.

• The methoxy carbon appears in the aliphatic region of the spectrum.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 4-Methoxybenzofuran-2-carboxylic acid in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved to avoid spectral broadening.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Optimize the spectral width and the number of scans to achieve a good signal-to-noise ratio.

  • Integrate the signals and determine the multiplicities.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing and Analysis:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase and baseline correct the spectra.

  • Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

  • Correlate the observed signals with the expected structure.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[4]

Expected IR Absorption Bands:

Functional Group	Expected Absorption Range (cm⁻¹)	Intensity
O-H stretch (Carboxylic Acid)	3300 - 2500	Broad, Strong
C-H stretch (Aromatic/Furan)	3100 - 3000	Medium
C-H stretch (Methoxy)	2950 - 2850	Medium
C=O stretch (Carboxylic Acid)	1710 - 1680	Strong, Sharp
C=C stretch (Aromatic/Furan)	1600 - 1450	Medium to Strong
C-O stretch (Carboxylic Acid/Ether)	1300 - 1000	Strong

Causality Behind Expected Absorptions:

• The O-H stretch of the carboxylic acid appears as a very broad band due to strong hydrogen bonding.[4]

• The C=O stretch is a very strong and sharp absorption, characteristic of the carbonyl group in a carboxylic acid.

• The presence of both a broad O-H and a strong C=O absorption is highly indicative of a carboxylic acid functional group.

• The various C-H, C=C, and C-O stretches provide further confirmation of the aromatic, furan, and methoxy moieties.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Instrument Preparation: Ensure the ATR crystal is clean. Record a background spectrum.

• Sample Application: Place a small amount of the solid 4-Methoxybenzofuran-2-carboxylic acid sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Acquire the IR spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: The resulting spectrum will be a plot of transmittance or absorbance versus wavenumber. Identify the characteristic absorption bands and correlate them with the expected functional groups.

Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation Pattern

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[5] It provides the molecular weight of the compound and, through fragmentation analysis, can offer valuable structural information.

Expected Mass Spectrometry Data (Electron Ionization - EI):

• Molecular Ion (M⁺): The mass spectrum should show a molecular ion peak at an m/z corresponding to the molecular weight of 4-Methoxybenzofuran-2-carboxylic acid (C₁₀H₈O₄), which is 192.17 g/mol .

• Key Fragmentation Patterns:

  • Loss of -OH (m/z 175): A common fragmentation for carboxylic acids.

  • Loss of -COOH (m/z 147): Decarboxylation is another characteristic fragmentation pathway.

  • Loss of -CH₃ from the methoxy group (m/z 177): This would indicate the presence of a methoxy group.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

Due to the low volatility of carboxylic acids, derivatization is often employed for GC-MS analysis.

• Derivatization (Esterification): React 4-Methoxybenzofuran-2-carboxylic acid with a suitable esterifying agent (e.g., methanol with an acid catalyst) to form the more volatile methyl ester.

• GC Separation:

  • Inject the derivatized sample into a gas chromatograph equipped with an appropriate capillary column.

  • The components of the sample are separated based on their boiling points and interactions with the stationary phase.

• MS Detection:

  • As the separated components elute from the GC column, they enter the mass spectrometer.

  • In the ion source (typically using electron ionization), the molecules are fragmented and ionized.

  • The mass analyzer separates the ions based on their m/z ratio.

• Data Analysis: The resulting mass spectrum for the derivatized compound is analyzed to determine the molecular weight of the derivative and to deduce the structure of the original molecule from the fragmentation pattern.

Comparative Analysis and Workflow

The structural validation of 4-Methoxybenzofuran-2-carboxylic acid should follow a logical workflow, where each technique builds upon the information provided by the others.

Caption: Workflow for the structural validation of 4-Methoxybenzofuran-2-carboxylic acid.

Conclusion

The structural validation of 4-Methoxybenzofuran-2-carboxylic acid is a critical step in its development for potential therapeutic applications. By employing a combination of NMR spectroscopy (¹H and ¹³C), IR spectroscopy, and mass spectrometry, researchers can achieve an unambiguous confirmation of its chemical structure. This guide has provided a framework for understanding the expected spectral data, the rationale behind these expectations, and detailed protocols for data acquisition. Adherence to this multi-faceted, self-validating approach ensures the scientific integrity of the research and provides a solid foundation for further investigation into the biological activity of this promising compound.

References

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• NIST. (n.d.). Benzofuran-2-carboxylic acid. In NIST Chemistry WebBook. Retrieved from [Link]

• Krawiecka, M., Kuran, B., Kossakowski, J., Wolska, I., Kierzkowska, M., & Młynarczyk, G. (2014). Synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives with potential antimicrobial activity. Acta Poloniae Pharmaceutica, 71(6), 1055-1064.

• Chemistry LibreTexts. (2023). 13C NMR Spectroscopy. Retrieved from [Link]

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• MDPI. (2021). Synthesis and Structural Characterization of (E)-4-[(2-Hydroxy-3-methoxybenzylidene)amino]butanoic Acid and Its Novel Cu(II) Complex. Retrieved from [Link]

• ResearchGate. (2016). (PDF) Synthesis, Characterization, Crystal structure and DFT calculations of 1-benzofuran-2-carboxylic acid. Retrieved from [Link]

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A Senior Application Scientist's Guide to Purity Assessment of 4-Methoxybenzofuran-2-carboxylic Acid

For researchers, medicinal chemists, and professionals in drug development, the purity of a starting material or intermediate is not merely a number on a certificate of analysis; it is the foundation upon which reliable, reproducible, and safe scientific outcomes are built. 4-Methoxybenzofuran-2-carboxylic acid, a key heterocyclic building block in the synthesis of various biologically active molecules, is no exception.[1][2][3][4] The presence of even minute impurities—such as unreacted starting materials, intermediates from incomplete hydrolysis, or byproducts from side reactions—can dramatically alter reaction kinetics, final product yield, and, most critically, the pharmacological and toxicological profile of a target compound.[5][6]

This guide provides a comprehensive comparison of the principal analytical techniques for assessing the purity of 4-Methoxybenzofuran-2-carboxylic acid. Moving beyond a simple listing of methods, we will delve into the causality behind experimental choices, establish self-validating protocols, and ground our discussion in authoritative references to provide a field-proven framework for rigorous purity assessment.

Chromatographic Techniques: The Workhorses of Purity Analysis

Chromatography is the cornerstone of purity determination, offering powerful separation of the main compound from its impurities. The choice between liquid and gas chromatography hinges on the analyte's volatility and thermal stability.

High-Performance Liquid Chromatography (HPLC)

For a non-volatile, polar compound like 4-Methoxybenzofuran-2-carboxylic acid, HPLC, particularly in the reverse-phase mode, is the most powerful and widely used technique for purity assessment.[7][8]

Principle of Operation: Reverse-phase HPLC separates molecules based on their hydrophobicity. A non-polar stationary phase (typically C18-silica) is used with a polar mobile phase (e.g., a mixture of water and acetonitrile or methanol). Polar compounds (like our carboxylic acid) have less affinity for the stationary phase and elute earlier, while non-polar impurities are retained longer. A UV detector is highly effective due to the aromatic nature of the benzofuran ring system.

Causality in Method Development:

• Mobile Phase: An acidic modifier (e.g., formic or phosphoric acid) is added to the mobile phase to suppress the ionization of the carboxylic acid group.[9] This ensures a single, non-ionized form of the analyte, resulting in sharp, symmetrical peaks and reproducible retention times.

• Column Selection: A C18 column is the standard choice, providing excellent retention and separation for a broad range of aromatic compounds.

• Detection: The extended chromophore of the benzofuran system allows for sensitive detection using a UV-Vis detector, typically in the range of 254-320 nm.

Experimental Protocol: Reverse-Phase HPLC for Purity Determination

• System Preparation:

  • HPLC System: A standard HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis detector.

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Equilibration: Equilibrate the column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.[7]

• Standard and Sample Preparation:

  • Standard Stock Solution: Accurately weigh ~10 mg of a certified reference standard of 4-Methoxybenzofuran-2-carboxylic acid and dissolve in 10 mL of acetonitrile to make a 1 mg/mL stock solution.

  • Sample Solution: Prepare a sample solution at the same concentration (1 mg/mL) using the batch to be tested.

  • Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to prevent clogging of the HPLC system.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • UV Detection: 280 nm.

  • Gradient Elution:

    • 0-2 min: 95% A, 5% B

    • 2-15 min: Linear gradient to 5% A, 95% B

    • 15-18 min: Hold at 5% A, 95% B

    • 18-20 min: Return to 95% A, 5% B

    • 20-25 min: Re-equilibration.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity using the area percent method:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique for separating and identifying volatile and semi-volatile compounds.[10][11] Due to the low volatility and high polarity of carboxylic acids, direct analysis is challenging.[12] Therefore, derivatization is mandatory to convert the carboxylic acid into a more volatile ester (e.g., a methyl ester).

Principle of Operation: The derivatized sample is vaporized and separated in a capillary column based on its boiling point and interaction with the stationary phase. The separated components then enter a mass spectrometer, which fragments the molecules into characteristic ions, providing a unique "fingerprint" for identification.

Causality in Method Development:

• Derivatization: Esterification (e.g., with diazomethane or BF₃/Methanol) is essential to increase volatility and prevent peak tailing.[12] This step must be carefully controlled, as incomplete derivatization can introduce artifacts.

• Utility: GC-MS is not the primary tool for quantifying the main component's purity but is exceptionally powerful for identifying volatile organic impurities that might be missed by HPLC, such as residual solvents from the synthesis.

Experimental Protocol: GC-MS for Volatile Impurity Profiling (Post-Derivatization)

• Derivatization (Methylation with BF₃/Methanol):

  • Dissolve ~1 mg of the 4-Methoxybenzofuran-2-carboxylic acid sample in 1 mL of methanol.

  • Add 2-3 drops of 14% Boron Trifluoride-Methanol solution.

  • Heat the mixture in a sealed vial at 60 °C for 30 minutes.

  • Cool the mixture, add 1 mL of water, and extract with 1 mL of hexane.

  • Carefully collect the hexane layer for injection.

• GC-MS Conditions:

  • GC System: Gas chromatograph coupled to a Mass Spectrometer.

  • Column: DB-5ms or HP-5ms capillary column (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet Temperature: 250 °C.

  • Oven Program:

    • Initial: 80 °C, hold for 2 min.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 min at 280 °C.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: 40-500 m/z.

• Data Analysis:

  • Identify the main peak corresponding to the methyl ester of 4-Methoxybenzofuran-2-carboxylic acid.

  • Identify impurity peaks by comparing their mass spectra to a reference library (e.g., NIST).[13]

Spectroscopic and Thermal Techniques

While chromatography separates, spectroscopy and thermal analysis provide complementary information about structure and bulk properties.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR is an indispensable tool for confirming the chemical structure of the main component and for detecting and quantifying impurities that have unique proton signals.[14][15]

Principle of Operation: NMR spectroscopy exploits the magnetic properties of atomic nuclei. When placed in a strong magnetic field, protons absorb radiofrequency energy at specific frequencies depending on their local chemical environment. The resulting spectrum provides information on the number of different types of protons, their connectivity, and their relative abundance.

Causality in Method Development:

• Solvent Choice: A deuterated solvent like DMSO-d₆ is often preferred for carboxylic acids, as the acidic proton is readily observable as a broad singlet.[16] In CDCl₃, this proton can sometimes be too broad to see.[14]

• Quantitative NMR (qNMR): For absolute purity determination, a certified internal standard with a known concentration and a distinct, non-overlapping signal is added to the sample. By comparing the integral of the analyte's signal to the integral of the standard's signal, a highly accurate purity value can be calculated.

Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique for determining the absolute purity of highly crystalline organic compounds (typically >98% pure).[17][18]

Principle of Operation: DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. For a pure substance, the melting process occurs over a very narrow temperature range.[19] Impurities broaden this melting range and depress the melting point. Based on the Van't Hoff equation, the shape of the melting endotherm can be used to calculate the mole percent of impurities.[18][20]

Causality in Method Development:

• Applicability: This method is only suitable for crystalline solids and assumes that the impurities form a eutectic system with the main component (i.e., they are soluble in the melt but not in the solid).[5]

• Validation: The beauty of the DSC method is that it provides a measure of "total" eutectic impurities without needing to identify them individually.[19] It serves as an excellent orthogonal technique to chromatography.

Experimental Protocol: DSC for Absolute Purity Determination

• System Preparation:

  • Calibrate the DSC instrument for temperature and enthalpy using a high-purity indium standard.

  • Use aluminum pans, and ensure the sample and reference pans have similar weights.

• Sample Preparation:

  • Accurately weigh 1-3 mg of the 4-Methoxybenzofuran-2-carboxylic acid sample into an aluminum pan.

  • Hermetically seal the pan to prevent sublimation.

• DSC Conditions:

  • Temperature Program: Heat the sample from room temperature to a temperature well beyond its melting point at a slow, constant rate (e.g., 1-2 °C/min).

  • Atmosphere: Purge with an inert gas like nitrogen (50 mL/min).

• Data Analysis:

  • Use the instrument's software to analyze the melting endotherm based on the Van't Hoff equation.

  • The software will calculate the mole % purity by evaluating the peak shape and melting point depression.

Data Presentation and Comparative Analysis

A multi-faceted approach is essential for a complete purity profile. The following table summarizes the strengths and applications of each technique.

Technique	Principle	Selectivity	Sensitivity	Information Provided	Key Limitations
HPLC-UV	Differential partitioning based on polarity	High	High (ng range)	Relative purity (area %), retention times of impurities	Requires reference standards for impurity identification; co-elution possible.
GC-MS	Separation by volatility; MS for identification	Very High	Very High (pg range)	Identification of volatile/derivatizable impurities	Requires derivatization for non-volatile analytes; destructive.[12]
¹H NMR	Nuclear spin transitions in a magnetic field	Moderate to High	Low (mg range)	Structural confirmation, identification of impurities with unique signals, absolute purity (qNMR)	Insensitive to impurities without ¹H signals or with overlapping signals.
LC-MS	HPLC separation with MS detection	Very High	Very High (pg-ng)	Relative purity, molecular weight of impurities for identification	Complex matrix can cause ion suppression; requires expertise for data interpretation.[21]
DSC	Measurement of heat flow during melting	Low	Moderate	Absolute molar purity of the main crystalline component	Only for crystalline solids (>98% pure); assumes eutectic behavior of impurities.[18][20]

Visualization of Workflows

Visualizing experimental and logical workflows can clarify complex processes.

Caption: Standard experimental workflow for HPLC purity analysis.

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A Senior Application Scientist’s Guide to Bioassay Validation: A Comparative Analysis of 4-Methoxybenzofuran-2-carboxylic acid for Anti-Inflammatory Activity

Introduction: From Bench to Breakthrough

In the landscape of drug discovery, the journey of a novel compound from a laboratory curiosity to a potential therapeutic is paved with rigorous scientific validation. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical process of bioassay validation, using the novel compound 4-Methoxybenzofuran-2-carboxylic acid as a case study.

Benzofuran derivatives are a well-established class of heterocyclic compounds recognized for a wide spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties[1][2][3]. Their structural versatility makes them a fertile ground for the development of new therapeutic agents[4][5][6]. 4-Methoxybenzofuran-2-carboxylic acid (hereafter referred to as "Compound X") emerges from this promising lineage. While its specific biological activities are yet to be fully characterized, its structural similarity to other anti-inflammatory benzofurans suggests a strong potential in this therapeutic area[2][7][8].

This guide provides a comprehensive framework for validating the bioactivity of Compound X, focusing on its putative anti-inflammatory effects. We will not merely present protocols; we will delve into the causality behind experimental choices, establish self-validating systems, and objectively compare the performance of Compound X against established drugs. Our approach is grounded in the principles of analytical procedure validation as outlined by the International Council for Harmonisation (ICH) guideline Q2(R1), ensuring that the generated data is reliable, reproducible, and scientifically sound[9][10][11].

PART 1: The Strategic Framework for Validation

Before any pipette touches a plate, a logical framework is essential. Our strategy is to hypothesize a mechanism of action for Compound X based on its chemical class and then select appropriate bioassays to test this hypothesis. We will compare its performance against two "gold-standard" anti-inflammatory drugs: Celecoxib , a selective Cyclooxygenase-2 (COX-2) inhibitor, and Dexamethasone , a potent synthetic glucocorticoid.

Hypothesized Anti-Inflammatory Mechanisms of Action:

• Inhibition of Cyclooxygenase-2 (COX-2): The COX-2 enzyme is a key mediator in the inflammatory cascade, responsible for the synthesis of prostaglandins that cause pain and swelling[12][13][14]. Many successful non-steroidal anti-inflammatory drugs (NSAIDs) function by inhibiting this enzyme[15]. We hypothesize that Compound X may exert its effects through this pathway.

• Modulation of the NF-κB Signaling Pathway: The Nuclear Factor-kappa B (NF-κB) is a master transcription factor that controls the expression of numerous pro-inflammatory genes[16]. Its inhibition represents a significant mechanism for controlling inflammation[4]. Dexamethasone, our comparator, is known to suppress NF-κB activity[17][18]. We will investigate if Compound X shares this mechanism.

This dual-pronged approach allows us to probe two distinct, yet critical, nodes in the inflammatory response.

Caption: Overall workflow for the bioassay validation of Compound X.

PART 2: Comparative Analysis and Experimental Protocols

This section details the step-by-step methodologies for two key experiments and presents hypothetical data to illustrate the comparative analysis.

Experiment 1: Cyclooxygenase-2 (COX-2) Inhibition Assay

Rationale: This is a direct, enzyme-based assay to determine if Compound X can inhibit the activity of purified COX-2 enzyme. We will compare its potency directly with Celecoxib, a known selective COX-2 inhibitor[12][14]. A fluorometric assay is chosen for its sensitivity and suitability for high-throughput screening[15][19].

Caption: The COX-2 enzymatic pathway and points of inhibition.

Detailed Protocol: Fluorometric COX-2 Inhibitor Screening

This protocol is adapted from commercially available kits[19][20].

• Reagent Preparation:

  • Prepare COX Assay Buffer, COX Probe, and COX Cofactor as per the manufacturer's instructions.

  • Reconstitute human recombinant COX-2 enzyme in purified water and keep on ice.

  • Prepare a stock solution of Arachidonic Acid (substrate).

  • Prepare serial dilutions of Compound X, Celecoxib (positive control), and a vehicle control (e.g., DMSO) in Assay Buffer. The final concentration range should span several orders of magnitude around the expected IC50.

• Assay Plate Setup (96-well black microplate):

  • Enzyme Control (EC) wells: Add Assay Buffer.

  • Inhibitor Control (IC) wells: Add the highest concentration of Celecoxib.

  • Sample (S) wells: Add the various dilutions of Compound X.

  • Vehicle Control (VC) wells: Add the vehicle control at the same final concentration as in the sample wells.

• Reaction Initiation:

  • Prepare a Reaction Mix containing Assay Buffer, COX Probe, and COX Cofactor.

  • Add 80 µL of the Reaction Mix to all wells.

  • Add 10 µL of the reconstituted COX-2 enzyme to all wells except a "no-enzyme" control.

  • Incubate the plate at 25°C for 10-15 minutes, protected from light.

  • Initiate the enzymatic reaction by adding 10 µL of the Arachidonic Acid substrate solution to all wells simultaneously using a multi-channel pipette.

• Data Acquisition:

  • Immediately place the plate in a fluorescence plate reader.

  • Measure the fluorescence kinetically at 25°C for 5-10 minutes (Excitation/Emission = 535/587 nm).

• Data Analysis:

  • Calculate the rate of reaction (slope) for each well from the linear portion of the kinetic curve.

  • Calculate the percent inhibition for each concentration of Compound X and Celecoxib using the formula: % Inhibition = [(Slope of EC - Slope of S) / Slope of EC] * 100

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Hypothetical Comparative Data: COX-2 Inhibition

Compound	IC50 (nM)	Hill Slope	Max Inhibition (%)
Compound X	75.2	1.1	98.5
Celecoxib	45.8	1.0	99.2
Vehicle (DMSO)	> 10,000	N/A	< 5

Interpretation: The hypothetical data suggests that Compound X is a potent inhibitor of the COX-2 enzyme, with an IC50 in the nanomolar range. While slightly less potent than the positive control Celecoxib, its comparable efficacy validates the initial hypothesis and warrants further investigation, such as testing for COX-1 selectivity to assess its potential for gastrointestinal side effects.

Experiment 2: NF-κB (p65 Subunit) Nuclear Translocation Assay

Rationale: This cell-based assay provides a more physiologically relevant context to assess anti-inflammatory activity. It measures the ability of Compound X to prevent the translocation of the NF-κB p65 subunit from the cytoplasm to the nucleus upon stimulation with an inflammatory agent like Tumor Necrosis Factor-alpha (TNF-α). This is a key step in the activation of inflammatory gene transcription[16]. Dexamethasone is used as a comparator as it is known to inhibit this pathway[17].

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• 5. Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Guide to the Cross-Reactivity Profiling of 4-Methoxybenzofuran-2-carboxylic acid

Abstract

This guide provides a comprehensive framework for evaluating the selectivity and cross-reactivity of novel chemical entities, using 4-Methoxybenzofuran-2-carboxylic acid as a representative compound from the pharmacologically significant benzofuran class. Benzofuran derivatives are known to possess a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] Given their diverse therapeutic potential, rigorous selectivity profiling is paramount to identify and mitigate potential off-target effects that could lead to toxicity or reduced efficacy. This document details a systematic approach, from primary target inhibition assays to broad-panel screening, offering researchers a practical guide to characterizing the selectivity profile of novel benzofuran-based compounds and prioritizing candidates for further development.

Introduction: The Imperative of Selectivity in Drug Discovery

The benzofuran scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous compounds with therapeutic promise.[1][4] 4-Methoxybenzofuran-2-carboxylic acid (Figure 1) is a representative member of this class. While the primary biological target of this specific molecule is not extensively defined in the literature, its structural class is frequently associated with the modulation of protein kinases, a family of enzymes crucial in cellular signaling and often implicated in diseases like cancer.[4]

A critical challenge in developing kinase inhibitors, or any targeted therapeutic, is ensuring selectivity. Cross-reactivity, the unintended binding and modulation of other proteins (off-targets), can lead to unforeseen side effects.[5] Therefore, early and comprehensive cross-reactivity profiling is not merely a regulatory hurdle but a foundational step in drug development. This guide establishes a workflow for assessing a compound like 4-Methoxybenzofuran-2-carboxylic acid, comparing its activity on a hypothetical primary target against a panel of relevant off-targets.

Figure 1. Chemical Structure of 4-Methoxybenzofuran-2-carboxylic acid.

Designing a Cross-Reactivity Study: A Kinase-Centric Approach

Given the prevalence of benzofuran derivatives as kinase inhibitors, a logical first step is to evaluate 4-Methoxybenzofuran-2-carboxylic acid against a panel of protein kinases.[6][7] For the purpose of this guide, we will hypothesize that our compound has been designed to inhibit "Target Kinase X" (TKX) , a fictional serine/threonine kinase involved in a cancer signaling pathway.

The objective is to quantify the compound's potency for TKX and compare it to its activity against a diverse set of other kinases. A highly selective compound will show potent inhibition of TKX with minimal to no activity against other kinases, even those that are structurally similar.

Diagram 1. Conceptual difference between a selective and a non-selective inhibitor.

Comparative Selectivity Data

The following table presents hypothetical data from in vitro enzymatic assays for 4-Methoxybenzofuran-2-carboxylic acid. The data compares its half-maximal inhibitory concentration (IC50) against our primary target (TKX) with a panel of representative off-target kinases. A lower IC50 value indicates higher potency.

Table 1: Comparative Inhibitory Activity of 4-Methoxybenzofuran-2-carboxylic acid

Target Kinase	Kinase Family	IC50 (nM)	Selectivity (Fold vs. TKX)	Notes
Target Kinase X (TKX)	Serine/Threonine	15	1x	Hypothetical Primary Target
PKA	Serine/Threonine	1,500	100x	Common anti-target
CDK2	Serine/Threonine	850	57x	Cell cycle kinase
VEGFR2	Tyrosine Kinase	> 10,000	> 667x	Angiogenesis pathway
EGFR	Tyrosine Kinase	7,500	500x	Growth factor signaling
PI3Kα	Lipid Kinase	> 10,000	> 667x	Important signaling node

Interpretation: The hypothetical data in Table 1 suggest that 4-Methoxybenzofuran-2-carboxylic acid is a potent inhibitor of TKX. Importantly, it displays a high degree of selectivity, with IC50 values against other kinases being at least 57-fold higher. This selectivity profile is promising, suggesting a lower likelihood of off-target effects mediated by the tested kinases. Broad kinase screening is crucial for identifying such selective inhibitors.[6]

Experimental Methodologies

To generate reliable and reproducible cross-reactivity data, standardized protocols are essential. Here, we outline the core experimental workflows.

Workflow for Selectivity Profiling

Diagram 2. High-level experimental workflow for compound selectivity profiling.

Protocol 1: In Vitro Enzymatic Assay for IC50 Determination

This protocol describes a standard procedure for determining the IC50 value of an inhibitor against a specific kinase.[8][9]

Objective: To quantify the concentration of 4-Methoxybenzofuran-2-carboxylic acid required to inhibit 50% of TKX enzymatic activity.

Materials:

• Recombinant human TKX enzyme

• Specific peptide substrate for TKX

• ATP (Adenosine triphosphate)

• 4-Methoxybenzofuran-2-carboxylic acid (dissolved in DMSO)

• Assay Buffer (e.g., HEPES, MgCl₂, Brij-35)

• Kinase detection reagent (e.g., ADP-Glo™, Promega)

• 384-well assay plates (white, low-volume)

• Positive control inhibitor (e.g., Staurosporine)

• DMSO (vehicle control)

Procedure:

• Compound Preparation: Perform a serial dilution of 4-Methoxybenzofuran-2-carboxylic acid in DMSO. A typical starting concentration is 10 mM, diluted down in half-log steps to cover a wide concentration range.

• Enzyme/Substrate Master Mix: Prepare a master mix containing the assay buffer, TKX enzyme, and its peptide substrate. The enzyme concentration should be in its linear range, and the substrate concentration should be at or near its Michaelis constant (Km) for accurate competitive inhibitor assessment.[10][11]

• Assay Plate Setup:

  • Add 50 nL of each compound dilution (or DMSO vehicle) to the appropriate wells of the 384-well plate.

  • Add the positive control inhibitor to designated wells.

  • Add 5 µL of the Enzyme/Substrate master mix to all wells.

• Incubation: Gently mix the plate and incubate for 15-20 minutes at room temperature. This pre-incubation allows the inhibitor to bind to the enzyme before the reaction is initiated.

• Reaction Initiation: Prepare an ATP solution in assay buffer. Add 5 µL of the ATP solution to all wells to start the enzymatic reaction. The final ATP concentration should be at its apparent Km for the enzyme.

• Reaction Incubation: Incubate the plate for 60 minutes at room temperature. The duration should be optimized to ensure the reaction remains in the linear phase for the uninhibited control.

• Signal Detection: Stop the reaction and detect the signal according to the manufacturer's instructions for the chosen detection reagent (e.g., add 10 µL of ADP-Glo™ reagent, incubate, then add detector solution and read luminescence).

• Data Analysis:

  • Normalize the data: Set the average signal from the DMSO-only wells as 100% activity and the average signal from the strong inhibitor (Staurosporine) wells as 0% activity.

  • Plot the normalized % activity against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the IC50 value.[12]

Protocol 2: Broad Kinase Panel Screening

For comprehensive cross-reactivity analysis, leveraging a commercial screening service is an efficient and robust approach.[7][13][14] These services offer assays against hundreds of kinases.

Objective: To determine the inhibitory activity of 4-Methoxybenzofuran-2-carboxylic acid against a large, diverse panel of kinases at a fixed concentration to identify potential off-targets.

Procedure:

• Provider Selection: Choose a vendor that offers a suitable kinase profiling service (e.g., Promega, Reaction Biology, Pharmaron).[6][7][13] Consider factors like panel size, assay technology (biochemical vs. cellular), and data turnaround time. Cellular assays can provide more physiologically relevant data by assessing target engagement in a live-cell context.[13]

• Compound Submission: Prepare and ship the compound (e.g., 100 µL of a 10 mM DMSO stock) according to the vendor's specific requirements.[6]

• Screening Execution: The vendor will typically perform a single-point screen, testing the compound at a fixed concentration (e.g., 1 µM or 10 µM) against their kinase panel. The assay is often a radiometric (³³P-ATP) or fluorescence-based method.[6][14]

• Data Reporting: The vendor will provide a report, usually listing the percent inhibition for each kinase in the panel at the tested concentration.

• Follow-up Analysis: For any kinases showing significant inhibition (e.g., >50% inhibition), a follow-up IC50 determination (as described in Protocol 1) should be performed to confirm the hit and quantify its potency.

Conclusion and Future Directions

This guide outlines a systematic approach to characterizing the cross-reactivity of a novel compound, 4-Methoxybenzofuran-2-carboxylic acid, within the context of kinase inhibitor discovery. The hypothetical data presented illustrate a favorable selectivity profile, a key milestone for advancing a compound in the drug discovery pipeline.

The initial broad panel screen is a critical tool for identifying potential liabilities early. Any significant off-target "hits" must be investigated further to understand their potential clinical implications. This rigorous, data-driven comparison of on-target potency versus off-target activity is fundamental to developing safer and more effective targeted therapies. The benzofuran scaffold continues to be a fertile ground for discovering new therapeutic agents, and a thorough understanding of selectivity will be essential for translating this potential into clinical success.[1][4]

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Comparative Structure-Activity Relationship (SAR) Studies of Benzofuran-2-Carboxylic Acid Analogs for Therapeutic Development

An In-Depth Technical Guide

Introduction: The Benzofuran Scaffold as a Privileged Structure in Medicinal Chemistry

The benzofuran core, a heterocyclic system composed of fused benzene and furan rings, is a prominent scaffold in a multitude of biologically active natural products and synthetic compounds.[1][2][3][4][5][6] Its derivatives have garnered significant attention from the medicinal chemistry community due to their wide spectrum of therapeutic properties, including anticancer, antimicrobial, anti-inflammatory, and antiviral activities.[1][2][4][7][8] This guide focuses on the structure-activity relationships (SAR) of benzofuran-2-carboxylic acid derivatives, with 4-Methoxybenzofuran-2-carboxylic acid serving as a foundational reference structure. While direct and comprehensive SAR studies on 4-Methoxybenzofuran-2-carboxylic acid itself are not extensively documented in publicly available literature, a wealth of information exists for analogous structures. By examining the impact of various structural modifications on the biological activity of these related compounds, we can extrapolate key principles to guide the design of novel and more potent therapeutic agents.

This guide is intended for researchers, scientists, and drug development professionals. It aims to provide an objective comparison of the performance of different benzofuran-2-carboxylic acid analogs, supported by experimental data from peer-reviewed studies. We will delve into the causality behind experimental choices and present detailed protocols for key assays, ensuring a trustworthy and authoritative resource for the scientific community.

Core Scaffold: 4-Methoxybenzofuran-2-carboxylic acid

Figure 1. Chemical structure of 4-Methoxybenzofuran-2-carboxylic acid.

Chemical Formula: C₁₀H₈O₄[9][10] Molecular Weight: 192.17 g/mol [10] CAS Number: 50551-59-2[9][10]

The 4-methoxy group and the 2-carboxylic acid moiety are key functional groups that can be readily modified to explore the SAR of this scaffold. The following sections will analyze how alterations at these and other positions on the benzofuran ring influence biological activity.

Structure-Activity Relationship (SAR) Analysis

The biological activity of benzofuran derivatives is intricately linked to the nature and position of substituents on the core structure. The following analysis synthesizes findings from multiple studies to provide a comparative overview.

Anticancer Activity

Benzofuran-2-carboxylic acid derivatives have shown significant potential as anticancer agents.[5][11] The SAR in this context is often focused on cytotoxicity against various cancer cell lines and inhibition of specific molecular targets like NF-κB and tubulin.[11][12]

A study by Lee et al. (2015) synthesized a series of benzofuran- and 2,3-dihydrobenzofuran-2-carboxylic acid N-(substituted)phenylamide derivatives and evaluated their cytotoxic activities against six human cancer cell lines.[11] Their findings highlight the importance of the N-phenylamide moiety and its substituents.

Key SAR Insights for Anticancer Activity:

• N-Phenylamide Substituents: The presence of electron-donating groups (+M effect) and hydrophobic groups on the N-phenyl ring was found to potentiate anticancer activity and NF-κB inhibitory activity, respectively.[11] For instance, the derivative benzofuran-2-carboxylic acid N-(4'-hydroxy)phenylamide (3m in the study) displayed both outstanding anticancer and NF-κB inhibitory activity.[11]

• Halogenation: The introduction of halogens into the benzofuran structure has been shown to enhance cytotoxic activity.[1][8] Specifically, derivatives with two halogen substitutions on an acetyl group were active against Gram-positive cocci, and those with a halogen on the aromatic ring showed antifungal activity.[8]

• Substitutions at C-2: Ester or heterocyclic ring substitutions at the C-2 position are considered crucial for the cytotoxic activity of benzofuran derivatives.[3]

Comparative Data on Anticancer Activity of Benzofuran-2-Carboxamide Derivatives

The following table summarizes the data from the study by Lee et al. (2015) on the cytotoxicity of selected benzofuran-2-carboxylic acid N-(substituted)phenylamide derivatives against various cancer cell lines.

Compound ID (from source)	N-Phenyl Substituent	ACHN (Renal) GI₅₀ (µM)	HCT15 (Colon) GI₅₀ (µM)	MM231 (Breast) GI₅₀ (µM)	NUGC-3 (Gastric) GI₅₀ (µM)	NCI-H23 (Lung) GI₅₀ (µM)	PC-3 (Prostate) GI₅₀ (µM)
3a	H	>50	>50	>50	>50	>50	>50
3d	4'-F	3.53	3.48	4.39	3.25	4.02	3.98
3m	4'-OH	1.83	1.76	2.11	1.95	2.03	2.21
3n	4'-OCH₃	2.56	2.49	2.98	2.76	2.88	3.01

Data extracted and adapted from Lee et al., Bioorg. Med. Chem. Lett. 2015, 25 (12), 2545-9.[11]

Antimicrobial Activity

Derivatives of benzofuran-3-carboxylic acid have been investigated for their antimicrobial properties. A study by Mrowicka et al. (2010) synthesized halogen derivatives and tested them against a panel of bacteria and yeasts.[8]

Key SAR Insights for Antimicrobial Activity:

• Halogenation is Key: Unsubstituted esters showed no microbiological activity. The introduction of a halogen into the benzofuran structure was essential for antimicrobial effects.[8]

• Di-halogenation: Derivatives with two halogen substitutions on an acetyl group were active against Gram-positive cocci.[8]

• Aromatic Halogenation: The presence of a halogen in the aromatic ring conferred antifungal activity against Candida strains.[8]

Experimental Protocols

To ensure scientific integrity and enable replication, detailed experimental methodologies are crucial. Below is a representative protocol for assessing the cytotoxic activity of benzofuran derivatives.

Protocol: Sulforhodamine B (SRB) Assay for Cytotoxicity

This protocol is adapted from the methodology described by Lee et al. (2015).[11]

Objective: To determine the in vitro cytotoxic activity of test compounds against human cancer cell lines.

Materials:

• Human cancer cell lines (e.g., ACHN, HCT15, MDA-MB-231, NUGC-3, NCI-H23, PC-3)

• RPMI 1640 medium supplemented with 10% fetal bovine serum (FBS)

• Test compounds dissolved in DMSO

• Trichloroacetic acid (TCA)

• Sulforhodamine B (SRB) solution

• Tris base solution

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in 96-well plates at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 0.1, 1, 10, 50, 100 µM) and incubate for 48 hours.

• Cell Fixation: Gently add cold TCA to a final concentration of 10% and incubate for 1 hour at 4°C to fix the cells.

• Washing: Wash the plates five times with distilled water and air dry.

• Staining: Add SRB solution (0.4% w/v in 1% acetic acid) to each well and incubate for 10 minutes at room temperature.

• Washing: Quickly wash the plates five times with 1% acetic acid to remove unbound dye and air dry.

• Dye Solubilization: Add 10 mM Tris base solution to each well to dissolve the bound dye.

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the GI₅₀ (concentration for 50% of maximal inhibition of cell proliferation) for each compound.

Visualization of SAR and Workflows

Graphical representations can simplify complex relationships and workflows.

SAR of Benzofuran-2-Carboxamides for Anticancer Activity

Caption: Workflow for the Sulforhodamine B (SRB) cytotoxicity assay.

Conclusion and Future Directions

The benzofuran-2-carboxylic acid scaffold represents a versatile platform for the development of novel therapeutic agents. The structure-activity relationship studies discussed in this guide underscore the critical role of substituents on the benzofuran core and its derivatives in determining biological activity. For anticancer applications, modifications of the N-phenylamide moiety of benzofuran-2-carboxamides have yielded compounds with potent cytotoxic and NF-κB inhibitory effects. In the realm of antimicrobial agents, halogenation of the benzofuran system is a key determinant of activity.

Future research should aim to conduct more systematic SAR studies on the 4-methoxybenzofuran-2-carboxylic acid scaffold to delineate the specific contributions of the methoxy group at the 4-position. Exploring a wider range of substitutions at other positions of the benzofuran ring, coupled with in vivo efficacy and pharmacokinetic studies, will be essential in translating the promising in vitro results into clinically viable drug candidates.

References

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• Mrowicka, M., et al. (2010). Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Derivatives. Molecules, 15(7), 4737-4749. Available at: [Link]

• Lee, H. P., et al. (2015). Design, synthesis, and biological evaluation of benzofuran- and 2,3-dihydrobenzofuran-2-carboxylic acid N-(substituted)phenylamide derivatives as anticancer agents and inhibitors of NF-κB. Bioorganic & Medicinal Chemistry Letters, 25(12), 2545-2549. Available at: [Link]

• PubChem. (n.d.). 4-Acetyl-7-methoxy-1-benzofuran-2-carboxylic acid. Available at: [Link]

• Glowczyk, I., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Molecules, 24(8), 1563. Available at: [Link]

• Zhang, Y., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances, 9(46), 26740-26758. Available at: [Link]

• Li, W., et al. (2011). Design, Synthesis, and SAR Studies of 4-Substituted Methoxylbenzoyl-aryl-thiazoles Analogues as Potent and Orally Bioavailable Anticancer Agents. Journal of Medicinal Chemistry, 54(13), 4678-4693. Available at: [Link]

• Al-Ostoot, F. H., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers, 14(9), 2196. Available at: [Link]

• Asgari, F., & Ramezanalizadeh, E. (2023). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. Molecules, 28(14), 5406. Available at: [Link]

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• Li, W., et al. (2011). Discovery of 4-Substituted Methoxybenzoyl-Aryl-Thiazole as Novel Anticancer Agents: Synthesis, Biological Evaluation and Structure-Activity Relationships. Journal of Medicinal Chemistry, 54(13), 4678-4693. Available at: [Link]

• El-Sayed, N. N. E., et al. (2023). Anticancer therapeutic potential of benzofuran scaffolds. RSC Advances, 13(21), 14197-14226. Available at: [Link]

• Bruno, G., et al. (2022). Synthesis and Biological Evaluation of Novel 2-Aroyl Benzofuran-Based Hydroxamic Acids as Antimicrotubule Agents. Molecules, 27(15), 4989. Available at: [Link]

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• ChemWhat. (n.d.). 4-METHOXYBENZOFURAN-2-CARBOXYLIC ACID. Available at: [Link]

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Benchmarking a Novel MAO-B Inhibitor: A Comparative Guide to 4-Methoxybenzofuran-2-carboxylic acid

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A Senior Application Scientist's Guide for Researchers in Neuropharmacology and Drug Discovery

In the landscape of neurodegenerative disease research, particularly Parkinson's disease, the selective inhibition of monoamine oxidase B (MAO-B) remains a cornerstone of therapeutic strategy.[1][2] MAO-B is a key enzyme responsible for the degradation of dopamine in the brain.[3][4][5] By inhibiting this enzyme, the synaptic concentration of dopamine can be increased, thereby alleviating the motor symptoms associated with dopamine deficiency.[2][6] This guide provides a comprehensive framework for benchmarking a novel, hypothetical MAO-B inhibitor, 4-Methoxybenzofuran-2-carboxylic acid, against established clinical inhibitors: Selegiline, Rasagiline, and Safinamide.

Introduction to MAO-B and Its Inhibition

Monoamine oxidase B is a mitochondrial enzyme that plays a crucial role in the catabolism of monoamine neurotransmitters.[3] Its selective inhibition is a validated therapeutic approach for Parkinson's disease, offering symptomatic relief and potentially disease-modifying effects.[7][8] Clinically approved MAO-B inhibitors, such as Selegiline, Rasagiline, and Safinamide, are widely used, often as monotherapy in early-stage Parkinson's or as an adjunct to levodopa treatment in later stages.[1][9][10]

This guide will walk through the essential experiments and data analysis required to rigorously compare a new chemical entity, 4-Methoxybenzofuran-2-carboxylic acid, with these established drugs. The focus will be on providing a clear, logical, and experimentally sound pathway to determine the compound's potency, selectivity, and mechanism of action.

The Competitors: A Snapshot of Established MAO-B Inhibitors

A robust benchmarking study requires well-characterized comparators. The following inhibitors represent different generations and mechanistic classes of MAO-B inhibitors:

Inhibitor	Mechanism of Action	Key Characteristics
Selegiline	Irreversible, selective for MAO-B at low doses.[11][12]	Metabolized to L-amphetamine and L-methamphetamine, which may contribute to some side effects.[7][13]
Rasagiline	Irreversible, potent, and selective MAO-B inhibitor.[7][14][15]	Not metabolized to amphetamine-like substances.[7]
Safinamide	Reversible, highly selective MAO-B inhibitor.[10][16]	Also exhibits non-dopaminergic actions through modulation of voltage-sensitive sodium channels and glutamate release.[16][17]

Experimental Workflow for Comparative Analysis

A thorough comparison of MAO-B inhibitors necessitates a multi-faceted experimental approach. The following workflow outlines the key assays for determining inhibitory potency and selectivity.

Caption: Experimental workflow for benchmarking novel MAO-B inhibitors.

Part 1: Determining Inhibitory Potency (IC50)

The half-maximal inhibitory concentration (IC50) is a fundamental measure of a drug's potency.[18][19][20] It represents the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. A lower IC50 value indicates a more potent inhibitor.[21]

Experimental Protocol: Fluorometric MAO-B Activity Assay

This protocol is adapted from commercially available MAO-B inhibitor screening kits.[22][23][24] The assay measures the production of hydrogen peroxide (H2O2), a byproduct of MAO-B activity, using a fluorometric probe.[25][26][27][28]

Materials:

• Recombinant human MAO-B enzyme

• MAO-B substrate (e.g., Tyramine)

• Fluorescent probe (e.g., Amplex Red)

• Horseradish peroxidase (HRP)

• Assay Buffer

• 96-well black microplates

• Test compounds (4-Methoxybenzofuran-2-carboxylic acid, Selegiline, Rasagiline, Safinamide) dissolved in a suitable solvent (e.g., DMSO).

Procedure:

• Compound Preparation: Prepare a series of dilutions for each test compound and the reference inhibitors. It is common to perform a 10-point dose-response curve.

• Enzyme and Inhibitor Incubation: In a 96-well plate, add the MAO-B enzyme to each well, followed by the different concentrations of the inhibitors. Include a positive control (enzyme without inhibitor) and a negative control (no enzyme). Incubate for a predetermined time (e.g., 15 minutes) at 37°C to allow for inhibitor binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding the MAO-B substrate, HRP, and the fluorescent probe to all wells.

• Signal Detection: Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/590 nm) over time (kinetic assay) or at a fixed endpoint.

• Data Analysis:

  • Calculate the rate of reaction for each inhibitor concentration.

  • Normalize the data to the positive control (100% activity) and negative control (0% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.[18]

Hypothetical Comparative Data

Compound	MAO-B IC50 (nM)
4-Methoxybenzofuran-2-carboxylic acid	50
Selegiline	9
Rasagiline	5
Safinamide	98

Note: The IC50 value for 4-Methoxybenzofuran-2-carboxylic acid is hypothetical for the purpose of this guide.

Part 2: Assessing Selectivity

Selectivity is a critical parameter for a MAO-B inhibitor, as inhibition of MAO-A can lead to undesirable side effects, such as the "cheese effect" (hypertensive crisis) when tyramine-rich foods are consumed.[4] The selectivity index is calculated as the ratio of the IC50 for MAO-A to the IC50 for MAO-B. A higher selectivity index indicates greater selectivity for MAO-B.

Experimental Protocol: MAO-A Inhibition Assay

The protocol is identical to the MAO-B assay, with the substitution of recombinant human MAO-A enzyme and a preferential MAO-A substrate if desired, although tyramine is a substrate for both.[27]

Hypothetical Selectivity Data

Compound	MAO-A IC50 (nM)	Selectivity Index (MAO-A/MAO-B)
4-Methoxybenzofuran-2-carboxylic acid	>10,000	>200
Selegiline	~700	~78
Rasagiline	~400	~80
Safinamide	>100,000	>1000

Note: The IC50 and selectivity data for 4-Methoxybenzofuran-2-carboxylic acid are hypothetical.

Part 3: Elucidating the Mechanism of Action

Understanding whether an inhibitor is reversible or irreversible is crucial for predicting its duration of action and potential for drug-drug interactions.

Caption: Reversible vs. Irreversible Inhibition.

Experimental Protocol: Reversibility Assay (Rapid Dilution Method)

• Pre-incubation: Incubate a concentrated solution of the MAO-B enzyme with a high concentration of the inhibitor (e.g., 10x IC50) for an extended period (e.g., 60 minutes).

• Rapid Dilution: Rapidly dilute the enzyme-inhibitor mixture (e.g., 100-fold) into the assay buffer containing the substrate.

• Activity Measurement: Immediately measure the enzymatic activity over time.

Interpretation:

• Reversible Inhibitor: A rapid recovery of enzyme activity will be observed as the inhibitor dissociates from the enzyme upon dilution.

• Irreversible Inhibitor: Little to no recovery of enzyme activity will be seen, as the inhibitor is covalently bound to the enzyme.

Conclusion

This guide provides a structured approach to benchmarking a novel MAO-B inhibitor, 4-Methoxybenzofuran-2-carboxylic acid, against established drugs. By systematically determining the IC50, selectivity index, and mechanism of inhibition, researchers can build a comprehensive profile of their compound. This data is essential for making informed decisions about the potential of a new chemical entity as a therapeutic agent for Parkinson's disease and other neurological disorders. The provided protocols and comparative framework are designed to ensure scientific rigor and generate reliable, publishable data.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Methoxybenzofuran-2-carboxylic Acid

For researchers, scientists, and professionals in drug development, the integrity of our work is intrinsically linked to the safety of our practices. The proper management and disposal of chemical reagents are not merely procedural afterthoughts but are fundamental to ensuring a safe laboratory environment and maintaining environmental stewardship. This guide provides an in-depth, procedural framework for the safe disposal of 4-Methoxybenzofuran-2-carboxylic acid, grounding every recommendation in established safety protocols and regulatory standards.

Hazard Identification and Essential Risk Assessment

Understanding the hazard profile of a chemical is the first principle of safe handling and disposal. Based on available data, 4-Methoxybenzofuran-2-carboxylic acid is classified as a hazardous substance.[2] All waste containing this compound must be treated as hazardous waste.

The primary hazards are summarized below:

Hazard Classification	GHS Hazard Statement	Causality and Implication for Handling
Acute Toxicity, Oral	H302: Harmful if swallowed	Ingestion can lead to adverse health effects. This underscores the need for strict hygiene protocols, such as prohibiting eating or drinking in the lab and thorough hand washing after handling.[2]
Skin Corrosion/Irritation	H315: Causes skin irritation	The compound can cause inflammation and irritation upon contact with skin. This necessitates the use of chemical-resistant gloves and a lab coat to prevent direct contact.[1][2]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	Direct contact with the eyes can cause significant irritation or damage. Protective eyewear, such as safety glasses or goggles, is mandatory during handling.[1][2]
Acute Toxicity, Inhalation	H332: Harmful if inhaled	Inhaling dust or aerosols can be harmful. All handling of the solid compound or solutions should be conducted within a certified chemical fume hood to minimize respiratory exposure.[2]
Specific target organ toxicity	H335: May cause respiratory irritation	In addition to systemic harm, the compound is an irritant to the respiratory tract, reinforcing the requirement for handling in a well-ventilated area or fume hood.[1]

Waste Characterization and Segregation: The Cornerstone of Safety

Proper segregation is critical to prevent dangerous chemical reactions within a waste container.[3] 4-Methoxybenzofuran-2-carboxylic acid waste must be categorized and segregated as follows:

• As a Solid: Segregate as Non-Halogenated Organic Solid Waste .

• Dissolved in a Solvent: Segregate based on the solvent's properties (e.g., Non-Halogenated Organic Liquid Waste).

Crucial Incompatibilities: Never mix 4-Methoxybenzofuran-2-carboxylic acid waste with the following:

• Bases (e.g., sodium hydroxide, ammonium hydroxide): A strong exothermic neutralization reaction can occur, potentially causing a dangerous buildup of heat and pressure in a sealed container.[4]

• Strong Oxidizing Agents (e.g., nitric acid, permanganates): The benzofuran ring and methoxy group can be susceptible to oxidation, which may lead to a vigorous and potentially explosive reaction.

• Inorganic Acids: Do not mix organic acids with inorganic acids in the same waste container to avoid unforeseen reactions and to keep waste streams distinct for proper disposal.[5]

On-Site Collection and Storage Protocol

All hazardous waste must be accumulated at or near the point of generation in what is known as a Satellite Accumulation Area (SAA).[3][6] This is typically a designated area within a chemical fume hood or a specific lab bench with secondary containment.

Step-by-Step Collection Procedure:

• Container Selection: Choose a waste container that is in good condition, leak-proof, and chemically compatible with the organic acid. High-density polyethylene (HDPE) or glass containers are appropriate. Ensure the container has a secure, screw-top cap.

• Labeling: The container must be labeled immediately upon the first addition of waste. The label must be clear and legible, containing the following information:

  • The words "HAZARDOUS WASTE ".[3]

  • The full chemical name: "4-Methoxybenzofuran-2-carboxylic acid " (and any solvents used). Do not use abbreviations.

  • The specific hazards associated with the waste (e.g., "Irritant," "Harmful if Swallowed").[3]

  • The date when waste was first added (the "accumulation start date").

• Storage:

  • Keep the waste container tightly closed at all times, except when actively adding waste.[3]

  • Store the container in your designated SAA, which must have secondary containment (like a chemical-resistant tray) to capture any potential leaks.

  • Do not overfill the container. Leave at least 10% of headspace to allow for vapor expansion.

Disposal Pathways: A Decision Framework

The appropriate disposal pathway depends on the form of the waste (solid vs. dilute aqueous solution) and institutional and local regulations. The primary and universally accepted method is disposal via a licensed contractor. In-lab treatment is a specialized exception that requires strict adherence to protocols and regulatory permission.

Diagram: Decision Workflow for Disposal

Below is a logical workflow to guide the disposal decision-making process.

Caption: Decision tree for selecting the appropriate disposal pathway.

Pathway 1: Disposal via Licensed Hazardous Waste Contractor (Primary Method)

This is the standard and most recommended disposal route for solid waste, concentrated solutions, or the material dissolved in organic solvents.

• Follow the On-Site Collection and Storage Protocol described in Section 3.

• Once the container is full or has reached the institutional time limit for storage in an SAA, contact your facility's Environmental Health & Safety (EH&S) department.

• EH&S will then arrange for the collection of the waste by a licensed and certified hazardous waste disposal company. These companies are equipped to transport and dispose of the chemical in compliance with all federal, state, and local regulations, typically via high-temperature incineration.[7]

Pathway 2: In-Lab Neutralization of Dilute Aqueous Waste (Specialized Protocol)

WARNING: This procedure is ONLY for very dilute (typically <1%) aqueous solutions of 4-Methoxybenzofuran-2-carboxylic acid. It must not be used for the solid material or for solutions in organic solvents. Prior approval from your institution's EH&S office and confirmation that it complies with local wastewater regulations are mandatory.[6][8]

The principle of this method is to convert the carboxylic acid into its corresponding salt, which is generally less hazardous and has a neutral pH, making it acceptable for drain disposal in small quantities.[4][9]

Experimental Protocol: Neutralization

• Preparation: Work in a chemical fume hood. Wear all required PPE (safety goggles, lab coat, nitrile gloves). Prepare a neutralizing solution of a weak base, such as 5% sodium bicarbonate or sodium carbonate in water. Have a calibrated pH meter or pH paper ready.

• Dilution: Ensure the acidic waste solution is in a beaker or flask large enough to prevent splashing, with sufficient room for the addition of the base.

• Slow Addition of Base: While stirring the acidic solution gently with a magnetic stir bar, add the weak base solution very slowly using a dropper or pipette. The addition of a carbonate or bicarbonate base to an acid will generate carbon dioxide gas (effervescence). Adding the base too quickly can cause vigorous foaming and overflow.[9]

• pH Monitoring: Periodically stop adding the base and measure the pH of the solution.

• Endpoint: Continue adding the base until the pH of the solution is stable within a neutral range (typically between 6.0 and 8.0, as specified by local regulations).[8]

• Final Disposal: Once neutralized, the solution can be flushed down a laboratory drain with a copious amount of running water (at least 20 parts water to 1 part solution).

Emergency Procedures for Spills

In the event of an accidental spill, immediate and correct action is crucial.

• Alert Personnel: Immediately alert others in the laboratory.

• Assess the Spill: If the spill is large, involves highly concentrated material, or you feel unsafe, evacuate the area and contact your institution's emergency response team.

• Managing a Small Spill:

  • Ensure you are wearing appropriate PPE.

  • Contain the spill with an absorbent material from a chemical spill kit (e.g., vermiculite or sand).

  • For a solid spill, carefully sweep the material into a designated waste container, avoiding the creation of dust.

  • For a liquid spill, cover with an inert absorbent material. Once absorbed, scoop the material into a hazardous waste container.

  • Decontaminate the spill area with a suitable cleaning agent and wipe clean.

  • All contaminated materials (absorbent, gloves, etc.) must be placed in a sealed, labeled hazardous waste container for disposal.[5]

By adhering to these scientifically grounded and safety-focused procedures, you contribute to a culture of responsibility that protects you, your colleagues, and the environment.

References

• Benchchem. Proper Disposal of Benzofuran, 2-(2-thienyl)-: A Guide for Laboratory Professionals.

• Benchchem. Proper Disposal of 6-Nitroindoline-2-carboxylic acid: A Step-by-Step Guide for Laboratory Professionals.

• Benchchem. 6-Methyl-2,3-diphenyl-1-benzofuran proper disposal procedures.

• Greenflow. How to Dispose of Used Acid: A Safe and Responsible Guide.

• Benchchem. Proper Disposal of (R)-tropic Acid: A Guide for Laboratory Professionals.

• USDA Agricultural Research Service. Acceptable Drain Disposal Procedures.

• Thermo Fisher Scientific. SAFETY DATA SHEET - 7-Methoxybenzofuran-2-carboxylic acid.

• U.S. Environmental Protection Agency, NEPIS. Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds.

• EPFL. PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS.

• Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for 2,3-Benzofuran.

• SafetyNow ILT. Neutralizing Acids and Bases – Quick Tips.

• TCI Europe N.V. SAFETY DATA SHEET - 4'-Hydroxyazobenzene-2-carboxylic Acid.

• Fisher Scientific. SAFETY DATA SHEET - 2,3-Benzofuran.

• TCI America. SAFETY DATA SHEET - 2,3-Benzofuran.

• Sigma-Aldrich. SAFETY DATA SHEET - 2H-1-benzopyran-2-one.

• Fisher Scientific. SAFETY DATA SHEET - Spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-ar-carboxylic acid, 3',6'-dihydroxy-3-oxo-.

• Boc Sciences. 4-Methoxybenzofuran-2-carboxylic acid.

• University of Lahore. Laboratory Waste Disposal Guidelines.

• U.S. Environmental Protection Agency. School Chemistry Labs - Waste & Debris Fact Sheets.

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.

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Personal protective equipment for handling 4-Methoxybenzofuran-2-carboxylic acid

Comprehensive Safety and Handling Guide: 4-Methoxybenzofuran-2-carboxylic acid

As a Senior Application Scientist, it is my responsibility to ensure that our clients and partners can utilize our chemical products not only effectively but also with the highest degree of safety. This guide provides a detailed protocol for the handling of 4-Methoxybenzofuran-2-carboxylic acid (CAS RN: 50551-59-2), moving beyond mere compliance to instill a deep-seated culture of safety in your laboratory operations. The causality behind each recommendation is explained to empower researchers with the knowledge to make informed safety decisions.

Hazard Assessment: Understanding the Risks

4-Methoxybenzofuran-2-carboxylic acid is a solid compound that presents several key hazards that must be managed through proper personal protective equipment (PPE) and handling protocols. The primary risks are associated with direct contact and inhalation.

Hazard Identification Summary:

Hazard Classification	GHS Hazard Statement	Implication for Handling	Primary Protective Measure
Acute Toxicity, Oral	H302: Harmful if swallowed[1][2]	Accidental ingestion can lead to adverse health effects.	Good laboratory hygiene; No eating/drinking in the lab.
Skin Irritation	H315: Causes skin irritation[1][3][4][5][6]	Direct contact with skin can cause irritation or inflammation.	Chemical-resistant gloves and a lab coat are mandatory.
Serious Eye Irritation	H319: Causes serious eye irritation[1][3][4][5][6]	Contact with eyes can result in significant damage.	Chemical splash goggles are required.
Acute Toxicity, Inhalation	H332: Harmful if inhaled[1]	Inhaling the dust can be harmful to the respiratory system.	Engineering controls (chemical fume hood) are essential.
Respiratory Irritation	H335: May cause respiratory irritation[4][5]	Inhaling dust can lead to irritation of the respiratory tract.	Work within a certified chemical fume hood.

The following diagram illustrates the logical flow from hazard identification to the selection of appropriate PPE.

Caption: Logical relationship between hazards and protective measures.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is your primary defense against exposure. It is not a one-size-fits-all approach; the equipment must be chosen based on the specific risks posed by the chemical and the procedure.

A chemical-resistant lab coat must be worn and kept fully buttoned to protect the skin and personal clothing from contamination.[7] This serves as a removable barrier that can be quickly taken off in the event of a significant spill, preventing prolonged chemical contact with the skin.

Given the H315 classification (Causes skin irritation), appropriate gloves are critical.

• Material Selection: Disposable nitrile gloves are required as they provide good resistance to a wide range of chemicals for incidental contact.[8][9] For prolonged contact or immersion, consult a specific chemical resistance chart, but nitrile is suitable for the solid handling procedures described herein.[10][11]

• Inspection and Use: Always inspect gloves for tears or punctures before use.[4] If contact with the chemical occurs, remove the gloves immediately, wash your hands thoroughly, and put on a new pair. Never reuse disposable gloves.

To protect against serious eye irritation (H319), robust eye protection is non-negotiable.

• Primary Protection: Wear chemical splash goggles that meet ANSI Z87.1 standards.[7] Standard safety glasses with side shields do not provide an adequate seal against dust and potential splashes.[12]

• Secondary Protection: When handling larger quantities or if there is a heightened risk of splashing, a face shield should be worn over the chemical splash goggles to provide full-face protection.[7][8][12]

The primary method for controlling inhalation hazards (H332/H335) is through engineering controls.

• Engineering Controls: All handling of solid 4-Methoxybenzofuran-2-carboxylic acid that could generate dust must be performed inside a certified chemical fume hood.[7][13] This captures airborne particles at the source, preventing them from entering the breathing zone of the researcher.

• Respirators: In the rare event that engineering controls are insufficient, a NIOSH-approved respirator with the appropriate particulate filter may be required.[7][8][9] Use of a respirator necessitates a formal respiratory protection program, including fit testing and training.[9]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is essential for minimizing exposure and ensuring safety. This protocol outlines the necessary steps from preparation to cleanup.

Caption: Step-by-step experimental workflow for safe handling.

Detailed Steps:

• Preparation and Engineering Controls:

  • Designated Area: All work with 4-Methoxybenzofuran-2-carboxylic acid must be conducted in a designated area within a chemical fume hood.[7]

  • Verify Ventilation: Before starting, ensure the chemical fume hood is operational and providing adequate airflow.

  • Gather Materials: Assemble all necessary equipment, including spatulas, weigh boats, glassware, and a clearly labeled hazardous waste container, before bringing the chemical into the hood.[7]

• Donning Personal Protective Equipment (PPE):

  • Put on all required PPE in the correct order as detailed in Section 2. Ensure your lab coat is buttoned and goggles are securely fitted.

• Handling the Compound:

  • Weighing: Carefully weigh the desired amount of the powdered compound on a weigh boat or paper inside the fume hood to contain any dust.[7]

  • Transfer: Use a spatula for all solid transfers. Avoid actions that could generate dust, such as pouring from a height or scraping vigorously.[7]

  • Containment: Keep the chemical container tightly closed when not in use.[4][13]

• Post-Handling Procedures:

  • Decontamination: After handling, thoroughly clean any contaminated surfaces and equipment.

  • Doffing PPE: Remove PPE carefully to avoid cross-contamination. Gloves should be removed first, followed by the lab coat and eye protection.[7]

Disposal Plan: Managing the Chemical Lifecycle

Proper disposal is a critical and legally mandated component of chemical safety.

• Waste Segregation: All disposable materials contaminated with 4-Methoxybenzofuran-2-carboxylic acid (e.g., gloves, weigh boats, paper towels) must be considered hazardous waste.[7]

• Waste Collection: Place these contaminated solid materials into a dedicated, durable, and clearly labeled hazardous waste container.[7][13] The label should include the chemical name and associated hazards.

• Regulatory Compliance: The final disposal of the hazardous waste must be conducted through your institution's environmental health and safety office, following all local, state, and federal regulations.[13][14] Do not dispose of this chemical or its contaminated materials in standard trash or down the drain.[13]

By integrating these safety protocols into your daily laboratory practices, you build a self-validating system of safety that protects you, your colleagues, and your research.

References

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